3-Amino-2-benzylpropanoic acid

• CAS: 95598-13-3

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-3-Amino-2-benzylpropanoic Acid: Properties, Synthesis, and Applications

Introduction

(S)-3-Amino-2-benzylpropanoic acid, a chiral non-proteinogenic β-amino acid, serves as a pivotal building block in modern medicinal chemistry and drug development. Unlike its α-amino acid counterparts, the homologated backbone of β-amino acids imparts unique conformational constraints and, critically, enhanced resistance to proteolytic degradation. This guide provides an in-depth analysis of the chemical properties, stereoselective synthesis, reactivity, and applications of (S)-3-Amino-2-benzylpropanoic acid, with a focus on its utility for researchers, scientists, and drug development professionals.

The structure features a benzyl group at the α-carbon (C2) and an amino group at the β-carbon (C3), creating a specific stereochemical arrangement that is instrumental in the design of structured peptidomimetics. Its incorporation into peptide sequences can induce stable secondary structures, such as β-turns and helices, which are crucial for mimicking the bioactive conformations of natural peptides while improving their pharmacokinetic profiles.[1][2]

Structural and Physicochemical Properties

The key to leveraging (S)-3-Amino-2-benzylpropanoic acid in synthesis lies in understanding its fundamental structural and physical characteristics. The presence of both an acidic carboxyl group and a basic amino group, combined with a hydrophobic benzyl moiety, defines its behavior in different chemical environments.

Core Molecular Data

The unprotected amino acid and its commonly used N-protected derivatives are summarized below. Researchers will typically handle the N-Fmoc or N-Boc protected forms, as the free amino acid is primarily a synthetic target for immediate use.[3][][5]

Property	(S)-3-Amino-2-benzylpropanoic acid	N-Fmoc-(S)-3-Amino-2-benzylpropanoic acid	N-Boc-(S)-3-Amino-2-benzylpropanoic acid
Molecular Formula	C₁₀H₁₃NO₂	C₂₅H₂₃NO₄	C₁₅H₂₁NO₄
Molecular Weight	179.22 g/mol	401.46 g/mol	279.33 g/mol
CAS Number	131683-27-7	203854-62-0	189619-55-4
Appearance	-	White Powder	Solid
Melting Point	-	Not widely reported	92-100 °C[]
Optical Rotation	Not widely reported	[α]D²⁰ = -6.0 ± 2º (c=1 in DMF)	Not widely reported

Acidity and Basicity (pKa)

Ionizable Group	Reference Compound	Experimental pKa	Expected Influence of 2-Benzyl Group on (S)-3-Amino-2-benzylpropanoic acid
Carboxyl (-COOH)	β-Alanine	~3.55[6]	The benzyl group is weakly electron-withdrawing via induction, which should slightly stabilize the carboxylate anion, leading to a marginally lower pKa (stronger acid) compared to β-alanine.
Amino (-NH₃⁺)	β-Alanine	~10.24[7]	The inductive effect of the benzyl group will withdraw electron density from the nitrogen atom, making the lone pair less available for protonation. This results in a lower pKa (weaker base) .

This analysis is critical for selecting appropriate conditions for coupling reactions, purification via extraction, and predicting the charge state of the molecule at physiological pH.

Solubility Profile

The solubility is dictated by the zwitterionic nature of the free amino acid and the large, hydrophobic protecting groups in its derivatives.

• Unprotected Form : Expected to be soluble in aqueous acidic and basic solutions due to salt formation. Solubility in organic solvents is likely limited, similar to other free amino acids.

• N-Fmoc and N-Boc Derivatives : The large, greasy Fmoc and Boc groups render these compounds highly soluble in a wide range of organic solvents such as Dichloromethane (DCM), Dimethylformamide (DMF), and Ethyl Acetate (EtOAc).[3] This high solubility is a key prerequisite for their use in both solution-phase and solid-phase peptide synthesis.

Stereoselective Synthesis

Achieving high enantiopurity is paramount, and several strategies have been developed for the synthesis of β-amino acids. For β²,³-disubstituted structures like (S)-3-Amino-2-benzylpropanoic acid, methods involving chiral auxiliaries or enzymatic resolution are common.

A robust and well-documented approach is the asymmetric alkylation of a chiral glycine enolate equivalent, followed by a Mannich-type reaction. A notable example is the use of an Evans oxazolidinone auxiliary.

Caption: Asymmetric synthesis workflow using a chiral auxiliary.

Causality : The choice of the (R)-configurated auxiliary is critical; it stereochemically directs the incoming electrophile in the Mannich reaction to establish the desired (S)-stereocenter at the C2 position of the propanoic acid backbone. The bulky nature of the auxiliary effectively shields one face of the enolate, ensuring high diastereoselectivity.

Recent advances also include enzymatic methods, where ω-transaminases (ω-TA) can be used for the kinetic resolution of racemic β-amino acids, selectively producing the (R)- or (S)-enantiomer with high purity.[8]

Spectroscopic Analysis

Unambiguous characterization is essential for quality control. As researchers primarily work with the protected forms, the following analysis focuses on the expected NMR spectra for the N-Boc derivative.

Predicted ¹H NMR Spectrum (N-Boc-(S)-3-Amino-2-benzylpropanoic acid)

• ~10-12 ppm (broad s, 1H) : Carboxylic acid proton (-COOH). Its chemical shift is highly dependent on solvent and concentration.

• ~7.1-7.3 ppm (m, 5H) : Aromatic protons of the benzyl group.

• ~5.0 ppm (broad t, 1H) : NH proton of the Boc-protected amine. Broadened due to quadrupolar coupling and exchange.

• ~3.0-3.4 ppm (m, 2H) : Methylene protons adjacent to the amine (-CH₂-NHBoc). Diastereotopic and will appear as a complex multiplet.

• ~2.8-3.0 ppm (m, 2H) : Methylene protons of the benzyl group (-CH₂-Ph).

• ~2.6-2.8 ppm (m, 1H) : The alpha-proton (-CH-COOH).

• ~1.4 ppm (s, 9H) : The nine equivalent protons of the tert-butyl group of the Boc protector.[9] This is a highly characteristic and diagnostic signal.

Predicted ¹³C NMR Spectrum (N-Boc-(S)-3-Amino-2-benzylpropanoic acid)

• ~175-180 ppm : Carboxylic acid carbonyl carbon (-COOH).

• ~156 ppm : Carbonyl carbon of the Boc group (-NH-COO-).

• ~138-140 ppm : Quaternary aromatic carbon of the benzyl group.

• ~126-129 ppm : Aromatic CH carbons of the benzyl group.

• ~80 ppm : Quaternary carbon of the Boc group (-C(CH₃)₃).

• ~45-50 ppm : Alpha-carbon (-CH-COOH).

• ~40-45 ppm : Methylene carbon adjacent to the amine (-CH₂-NHBoc).

• ~35-40 ppm : Methylene carbon of the benzyl group (-CH₂-Ph).

• ~28.5 ppm : Methyl carbons of the Boc group (-C(CH₃)₃).[10]

FT-IR Spectroscopy

Key vibrational frequencies provide functional group identification:

• ~3300 cm⁻¹ : N-H stretch (from the carbamate).

• ~2500-3300 cm⁻¹ (broad) : O-H stretch of the carboxylic acid dimer.

• ~1710 cm⁻¹ : C=O stretch of the carboxylic acid.

• ~1690 cm⁻¹ : C=O stretch of the Boc carbamate.

Applications in Drug Development & Research

The primary value of (S)-3-Amino-2-benzylpropanoic acid lies in its role as a peptidomimetic building block. Its incorporation into a peptide backbone fundamentally alters the molecule's properties.

Enhancing Proteolytic Stability

Natural peptides composed of α-amino acids are rapidly degraded by proteases in vivo, limiting their therapeutic utility. The altered backbone geometry of β-amino acids makes the adjacent peptide bonds unrecognizable to many common proteases, significantly extending the plasma half-life of the resulting peptidomimetic.

Caption: Proteolytic stability of β-amino acid-containing peptides.

Induction of Secondary Structure

The substituted β-amino acid backbone restricts conformational freedom, pre-organizing the peptide into defined secondary structures. This is critical for designing ligands that bind to specific protein targets with high affinity and selectivity. For instance, β-amino acids are known to be potent inducers of γ-turns, a common structural motif in bioactive peptides.[11]

Case Study: DPP-4 Inhibitors

A tangible application is in the development of inhibitors for Dipeptidyl Peptidase IV (DPP-4), a key enzyme in glucose metabolism and a target for type 2 diabetes therapies. A series of potent and selective DPP-4 inhibitors were developed based on a β-homophenylalanine scaffold.[12] The research demonstrated that optimizing the substituents on the β-amino acid core led to compounds with excellent efficacy and favorable pharmacokinetic profiles, highlighting the power of this building block in tuning ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.[12]

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)

The following is a representative protocol for the manual incorporation of N-Fmoc-(S)-3-Amino-2-benzylpropanoic acid into a peptide sequence on a solid support using the standard Fmoc/tBu strategy.

Materials:

• Resin: Rink Amide resin (pre-loaded with the first amino acid or for synthesizing a C-terminal amide).

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM).

• Deprotection Reagent: 20% Piperidine in DMF (v/v).

• Amino Acid: N-Fmoc-(S)-3-Amino-2-benzylpropanoic acid.

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water.

Protocol:

• Resin Swelling:

  • Place the resin (e.g., 0.1 mmol scale) in a fritted reaction vessel.

  • Add 5 mL of DMF and gently agitate for 30 minutes.

  • Drain the DMF.

• Fmoc Deprotection:

  • Add 5 mL of 20% piperidine/DMF to the resin.

  • Agitate for 3 minutes and drain.

  • Add another 5 mL of 20% piperidine/DMF.

  • Agitate for 10-15 minutes.

  • Drain and wash the resin thoroughly with DMF (5 x 5 mL).

• Amino Acid Coupling:

  • In a separate vial, dissolve N-Fmoc-(S)-3-Amino-2-benzylpropanoic acid (0.4 mmol, 4 eq.), HBTU (0.39 mmol, 3.9 eq.), and HOBt (0.4 mmol, 4 eq.) in 2 mL of DMF.

  • Add DIPEA (0.8 mmol, 8 eq.) to the activation solution and vortex briefly.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Self-Validation Check: Perform a Kaiser test. A negative result (yellow beads) indicates complete coupling. If positive (blue beads), repeat the coupling step.

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (3 x 5 mL) followed by DCM (3 x 5 mL) to prepare for the next cycle.

• Chain Elongation:

  • Repeat steps 2-4 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and deprotected, wash the peptide-resin with DCM and dry under vacuum.

  • Add 5 mL of the cleavage cocktail to the resin.

  • Agitate gently for 2-3 hours at room temperature.

  • Filter the solution away from the resin beads into a clean collection tube.

  • Precipitate the crude peptide by adding it to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet. The crude peptide is then ready for purification by RP-HPLC.

References

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• ResearchGate. Lipase‐Involved Strategy to the Enantiomers of 4‐Benzyl‐β‐Lactam as a Key Intermediate in the Preparation of β‐Phenylalanine Derivatives. [Link]

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• Frontiers. Advances in the synthesis of β-alanine. [Link]

• Doc Brown's Chemistry. Introductory note on the 13C NMR spectrum of propanoic acid. [Link]

• The Journal of Organic Chemistry. Synthesis of Benzyl Esters of α-Amino Acids. [Link]

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• Osmania University. B.Sc., CBCS Common Core Syllabi for all Universities in Telangana. [Link]

• ResearchGate. Why I am not getting the peak of t-butyl group (tert-butyl protected amino group) in 1H NMR of my porphyrin compound? [Link]

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• Synfacts. Synthesis of 3-Benzyl-β-alanine Using Electrochemical Nickel-Catalyzed C(sp2)–C(sp3) Cross-Coupling. [Link]

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A Technical Guide to the Synthesis and Characterization of 3-Amino-2-benzylpropanoic Acid

Introduction

Beta-amino acids (β-amino acids) represent a pivotal class of molecules in medicinal chemistry and drug development. Unlike their alpha-amino acid counterparts, the constitutional isomers that form the basis of proteins, β-amino acids possess an additional carbon atom between the carboxyl and amino functional groups. This seemingly minor structural alteration imparts significant and desirable properties, including increased metabolic stability due to resistance to peptidases and the ability to form unique secondary structures such as helices and sheets in β-peptides.

This guide focuses on a specific and valuable β-amino acid: 3-amino-2-benzylpropanoic acid, also known as β²-homophenylalanine. Its structure, featuring a benzyl substituent at the α-carbon (C2), makes it a crucial chiral building block for synthesizing complex molecules, including peptidomimetics and pharmacologically active agents. The stereochemistry at the C2 position is critical, as enantiomeric purity is often a prerequisite for therapeutic efficacy and safety.

Herein, we provide an in-depth exploration of the synthesis and characterization of 3-amino-2-benzylpropanoic acid, designed for researchers, chemists, and professionals in the field of drug development. This document eschews a rigid template in favor of a logical, causality-driven narrative. We will first detail a classical, robust method for racemic synthesis, followed by a modern, highly efficient asymmetric approach. Each section is grounded in authoritative references, explaining not just the procedural steps but the scientific rationale behind them. The guide culminates in a comprehensive overview of the analytical techniques required to validate the structure, purity, and stereochemical integrity of the final product.

Part 1: Synthetic Strategies and Protocols

The synthesis of 3-amino-2-benzylpropanoic acid can be approached from multiple angles, with the choice of method often dictated by the desired scale, cost, and, most importantly, the requirement for stereochemical control.

Method 1: One-Pot Synthesis via Michael Addition (Racemic)

A straightforward and convergent approach to β-amino acids involves a one-pot, three-component reaction that leverages the principles of Knoevenagel condensation and Michael addition.[1][2] This method is particularly useful for producing a racemic mixture of the target compound for initial screening or as a starting point for chiral resolution.

Causality and Mechanistic Insight: The reaction proceeds by first forming an α,β-unsaturated carboxylic acid intermediate. Phenylacetaldehyde and malonic acid undergo a Knoevenagel condensation, driven by heat and a basic catalyst (ammonia from ammonium acetate). The resulting intermediate, 2-benzylidenemalonic acid, is not isolated. In the same pot, ammonia acts as a nucleophile in a conjugate (Michael) addition to the electron-deficient β-carbon. The final step is a thermally induced decarboxylation of the malonic acid derivative to yield the target 3-amino-2-benzylpropanoic acid. This one-pot procedure is efficient as it minimizes intermediate workups and purifications.

Experimental Protocol: One-Pot Synthesis

• Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add phenylacetaldehyde (10 mmol, 1.20 g), malonic acid (10.5 mmol, 1.09 g), and ammonium acetate (12 mmol, 0.92 g).

• Solvent Addition: Add 50 mL of ethanol to the flask.

• Reflux: Heat the reaction mixture to reflux (approximately 80°C) with vigorous stirring. The mixture will become a clear solution before a white precipitate may begin to form.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase of Dichloromethane:Methanol 9:1). The reaction is typically complete within 6-10 hours.

• Isolation: After completion, cool the reaction mixture to room temperature and then further in an ice bath for 1 hour to maximize precipitation.

• Filtration: Collect the crude product, a white solid, by vacuum filtration. Wash the solid with two portions of cold ethanol (10 mL each).

• Purification: The crude product can be further purified by recrystallization from a water/ethanol mixture to yield racemic 3-amino-2-benzylpropanoic acid.

Method 2: Rhodium-Catalyzed Asymmetric Hydrogenation (Enantioselective)

For applications in drug development, obtaining enantiomerically pure compounds is paramount. Rhodium-catalyzed asymmetric hydrogenation is a powerful and widely adopted industrial method for producing chiral amino acids with high enantiomeric excess (ee).[3][4][5]

Causality and Mechanistic Insight: This strategy involves the hydrogenation of a prochiral precursor, a β-(acylamino)acrylate derivative. The key to stereocontrol lies in the use of a chiral phosphine ligand coordinated to the rhodium catalyst. Ligands such as Me-DuPhos or BICP create a chiral environment around the metal center.[4] The substrate coordinates to this chiral catalyst in a specific orientation, and the subsequent delivery of hydrogen occurs preferentially to one face of the double bond, leading to the formation of one enantiomer in excess. The choice of solvent and pressure can also influence the reaction's efficiency and selectivity.[4] The acyl protecting group (e.g., Acetyl or Benzoyl) is typically removed in a final hydrolysis step.

Experimental Protocol: Asymmetric Hydrogenation (Note: This protocol assumes the prior synthesis of the (E/Z)-methyl 2-benzyl-3-(acetylamino)acrylate precursor.)

• Catalyst Preparation: In an inert atmosphere glovebox, charge a pressure-rated reaction vessel with the rhodium precursor [Rh(COD)₂]BF₄ (0.01 mmol) and a chiral phosphine ligand (e.g., (R,R)-Me-DuPhos, 0.011 mmol). Add 5 mL of degassed toluene and stir for 20 minutes to form the active catalyst.

• Substrate Addition: Add the β-(acylamino)acrylate substrate (1.0 mmol) dissolved in 5 mL of degassed toluene to the vessel.

• Hydrogenation: Seal the vessel, remove it from the glovebox, and connect it to a hydrogenation apparatus. Purge the vessel with hydrogen gas three times.

• Reaction: Pressurize the vessel to 40 psi with hydrogen and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction for hydrogen uptake and/or by TLC/GC-MS until the starting material is fully consumed (typically 12-24 hours).

• Workup: Carefully vent the hydrogen pressure. Concentrate the reaction mixture under reduced pressure. The resulting residue contains the protected β-amino acid ester.

• Deprotection: Hydrolyze the ester and the acyl group by refluxing with 6M HCl. After cooling, concentrate the solution, and the hydrochloride salt of the enantiomerically enriched 3-amino-2-benzylpropanoic acid can be isolated. The free amino acid is obtained by neutralization.

• Chiral Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC.

Part 2: Comprehensive Characterization

Rigorous characterization is essential to confirm the identity, purity, and (where applicable) stereochemical integrity of the synthesized 3-amino-2-benzylpropanoic acid.

Logical Flow of Spectroscopic Analysis The characterization process follows a logical sequence where each technique provides complementary information to build a complete picture of the molecule.

Caption: Logical workflow for the characterization of 3-amino-2-benzylpropanoic acid.

• Mass Spectrometry (MS): This is the first step to confirm that the molecule has the correct mass. For a molecular formula of C₁₀H₁₃NO₂, the expected monoisotopic mass is 179.0946 g/mol .[6] Electrospray ionization (ESI) would typically show a protonated molecular ion peak [M+H]⁺ at m/z 180.1022.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to verify the presence of the key functional groups. The zwitterionic nature of the solid amino acid influences the spectrum.

  • O-H Stretch: A very broad absorption from 3300 to 2500 cm⁻¹ is characteristic of the carboxylic acid O-H group involved in hydrogen bonding.[7]

  • N-H Stretch: A moderate absorption around 3200-3000 cm⁻¹ corresponds to the N-H stretching of the ammonium group (NH₃⁺).

  • C-H Stretches: Absorptions just above 3000 cm⁻¹ are for aromatic C-H, while those just below 3000 cm⁻¹ are for aliphatic C-H.

  • C=O Stretch: A strong absorption around 1720-1700 cm⁻¹ indicates the presence of the carboxylic acid carbonyl group. In the zwitterionic form, this may be replaced by a carboxylate (COO⁻) asymmetric stretch near 1600 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides the definitive structural proof by elucidating the carbon-hydrogen framework. The following are predicted shifts for the free amino acid in a suitable solvent like D₂O or DMSO-d₆.

  • ¹H NMR:

    • Aromatic Protons (C₆H₅): A multiplet between δ 7.1-7.4 ppm, integrating to 5H.

    • Aminomethyl Protons (CH₂NH₂): A multiplet around δ 2.8-3.2 ppm, integrating to 2H.

    • Methine Proton (CH): A multiplet around δ 2.6-2.9 ppm, integrating to 1H.

    • Benzylic Protons (CH₂Ph): Two doublets of doublets (diastereotopic protons) around δ 2.5-2.8 ppm, integrating to 2H.

  • ¹³C NMR:

    • Carbonyl Carbon (COOH): δ ~175-180 ppm.

    • Aromatic Carbons (C₆H₅): Multiple signals between δ ~126-140 ppm.

    • Aminomethyl Carbon (CH₂NH₂): δ ~45-50 ppm.

    • Methine Carbon (CH): δ ~40-45 ppm.

    • Benzylic Carbon (CH₂Ph): δ ~35-40 ppm.

Summary of Characterization Data

Technique	Feature	Expected Observation
Mass Spec (ESI+)	[M+H]⁺	m/z ≈ 180.10
FT-IR (cm⁻¹)	O-H stretch (acid)	3300 - 2500 (broad)
N-H stretch (amine)	~3200 - 3000
C=O stretch (acid)	~1720 - 1700
¹H NMR (ppm)	Aromatic (5H)	7.1 - 7.4 (m)
-CH₂-N (2H)	2.8 - 3.2 (m)
-CH- (1H)	2.6 - 2.9 (m)
-CH₂-Ph (2H)	2.5 - 2.8 (dd, dd)
¹³C NMR (ppm)	C=O	~175 - 180
Aromatic	~126 - 140
CH₂-N	~45 - 50
CH	~40 - 45
CH₂-Ph	~35 - 40
Chiral HPLC	Enantiomers	Separation into two peaks on a chiral stationary phase.

Overall Synthesis and Analysis Workflow

The entire process, from selecting a synthetic route to obtaining a fully characterized final product, can be visualized as a structured workflow.

Caption: Decision workflow for the synthesis and analysis of the target molecule.

Conclusion

3-Amino-2-benzylpropanoic acid is a valuable chiral building block with significant potential in pharmaceutical research. Its synthesis can be achieved through various methods, from straightforward one-pot procedures that yield racemic material to sophisticated and highly selective catalytic asymmetric hydrogenations that provide enantiopure products. The choice of synthetic route is fundamentally linked to the final application. Regardless of the method employed, a rigorous and multi-faceted characterization protocol, combining mass spectrometry, IR, and NMR spectroscopy, is non-negotiable to ensure the structural integrity and purity of the final compound. For asymmetric syntheses, chiral HPLC is an additional, essential step to quantify the stereochemical outcome. This guide provides the foundational knowledge and practical protocols for researchers to confidently synthesize and validate this important molecule.

References

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A Senior Application Scientist's Guide to (R)-3-Amino-2-benzylpropanoic acid hydrochloride: From Chiral Synthon to Advanced Therapeutic Design

Abstract

(R)-3-Amino-2-benzylpropanoic acid hydrochloride is a chiral amino acid derivative that has emerged as a cornerstone in medicinal chemistry and pharmaceutical development.[1] More than a simple molecule, its strategic combination of a β-amino acid backbone, a stereochemically defined center, and a lipophilic benzyl group makes it an exceptionally versatile building block for novel therapeutics, particularly those targeting the central nervous system (CNS).[1] This guide provides an in-depth technical analysis of its foundational properties, core applications as a synthetic intermediate, and its role in the rational design of next-generation neurological drugs. We will explore its utility in constructing potent and selective inhibitors of GABA transporters (GATs) and discuss detailed, field-proven experimental protocols to empower researchers in their drug discovery endeavors.

Part 1: Foundational Profile & Mechanistic Rationale

A comprehensive understanding of a starting material's intrinsic properties is the bedrock of successful drug design. The utility of (R)-3-Amino-2-benzylpropanoic acid hydrochloride stems directly from its unique structural and chemical characteristics.

Chemical Identity and Physicochemical Properties

The molecule, also known as (R)-2-benzyl-β-alanine hydrochloride, possesses a well-defined structure that dictates its reactivity and potential biological interactions. Its key properties are summarized below.

Property	Value	Source
CAS Number	1276055-51-6	[2][3]
Molecular Formula	C₁₀H₁₄ClNO₂	[2][3]
Molecular Weight	215.68 g/mol	[2]
Physical Form	White to yellow solid
Storage Conditions	2-8°C, Inert atmosphere	[2]
SMILES	O=C(O)CN	[2]

Table 1: Key physicochemical properties of (R)-3-Amino-2-benzylpropanoic acid hydrochloride.

The Significance of Stereochemistry: An (R)-Configuration Perspective

In drug development, stereoisomers can exhibit vastly different pharmacological activities. The "(R)" designation in the topic compound is not a trivial detail; it is a critical determinant of its biological utility. Biological targets, such as enzymes and receptors, are chiral environments. The specific three-dimensional arrangement of the amino and benzyl groups around the chiral center of the (R)-enantiomer is often essential for achieving the correct orientation and high-affinity binding within a target's active site. This enantiomeric specificity is crucial for enhancing drug efficacy and safety.[1] For example, in the development of selective inhibitors for GABA transporters, the stereochemistry of the inhibitor is a key factor in its potency and selectivity for different GAT subtypes.[4]

Core Pharmacology: A Lipophilic Phenyl-Substituted GABA Analogue

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the CNS, responsible for calming neuronal excitation.[5] However, GABA itself has limited therapeutic utility due to its poor ability to cross the blood-brain barrier (BBB).[6] This has driven the development of lipophilic GABA analogs that can effectively penetrate the CNS.[5][6]

(R)-3-Amino-2-benzylpropanoic acid is a β-substituted GABA derivative.[7] The incorporation of the benzyl group significantly increases its lipophilicity compared to GABA. This structural modification is a key strategy for designing CNS-active agents. While the parent compound itself may not be the final active pharmaceutical ingredient (API), it serves as a validated scaffold, providing the necessary GABA-like core and the lipophilic character required for BBB penetration in more complex derivatives.[6][8]

Part 2: Core Application as a Chiral Building Block in Medicinal Chemistry

The primary and most significant application of (R)-3-Amino-2-benzylpropanoic acid hydrochloride is as a high-value intermediate, or synthon, in the multi-step synthesis of complex bioactive molecules.[1] Its pre-defined stereocenter and functional handles (amine and carboxylic acid) provide a reliable and efficient starting point for asymmetric synthesis.

Case Study: Rational Design of GABA Transporter (GAT) Inhibitors

Scientific Rationale: GATs are membrane proteins that terminate GABAergic signaling by reuptaking GABA from the synaptic cleft.[4][9] Inhibiting these transporters, particularly subtypes like GAT1 and GAT3, can elevate extracellular GABA levels, thereby enhancing inhibitory neurotransmission. This mechanism is a validated therapeutic strategy for treating neurological disorders such as epilepsy and neuropathic pain.[4][9]

The structure of (R)-3-Amino-2-benzylpropanoic acid is ideally suited for building GAT inhibitors. The β-amino acid portion mimics the GABA backbone, while the benzyl group can be tailored to occupy specific hydrophobic pockets within the transporter's binding site, contributing to both potency and subtype selectivity.

Synthetic Workflow: The following diagram illustrates a generalized synthetic pathway for converting (R)-3-Amino-2-benzylpropanoic acid into a potent GAT inhibitor, using a common N-derivatization strategy.

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A Technical Guide to the Spectroscopic Characterization of 3-Amino-2-benzylpropanoic Acid

This guide provides an in-depth technical overview of the spectroscopic methodologies used to characterize 3-Amino-2-benzylpropanoic acid. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis who require a comprehensive understanding of the structural elucidation of this and similar β-amino acid compounds.

Introduction

3-Amino-2-benzylpropanoic acid is a β-amino acid derivative with a benzyl group attached to the α-carbon. As with many amino acid analogs, it holds potential as a building block in the synthesis of peptidomimetics and other pharmaceutically relevant molecules. A thorough structural confirmation and purity assessment are paramount for its application in research and development. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This document outlines the theoretical basis, experimental considerations, and expected spectral data for the comprehensive characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For 3-Amino-2-benzylpropanoic acid, both ¹H and ¹³C NMR are essential for unambiguous structure verification.

Predicted ¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information on the number of different types of protons and their neighboring protons.

The expected ¹H NMR spectrum of 3-Amino-2-benzylpropanoic acid would exhibit distinct signals corresponding to the protons of the benzyl group and the propanoic acid backbone. The chemical shifts are influenced by the electronic environment of each proton.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Notes
Phenyl (C₆H₅)	7.1 - 7.4	Multiplet (m)	Aromatic protons, typically appearing as a complex multiplet.
Benzyl CH₂	2.7 - 3.0	Multiplet (m) or Doublet of Doublets (dd)	Diastereotopic protons due to the adjacent chiral center.
CH (α-carbon)	2.8 - 3.2	Multiplet (m)	Coupled to the adjacent CH₂ protons.
CH₂ (β-carbon)	3.1 - 3.4	Multiplet (m) or Doublet of Doublets (dd)	Coupled to the adjacent CH proton.
NH₂	Variable	Broad Singlet (br s)	Chemical shift is concentration and solvent dependent; may exchange with D₂O.
COOH	> 10	Broad Singlet (br s)	Acidic proton, highly deshielded; may exchange with D₂O.

Note: Predicted chemical shifts are based on typical values for similar structural motifs. Actual values may vary depending on the solvent and other experimental conditions.

A standardized protocol for acquiring a high-resolution ¹H NMR spectrum is crucial for obtaining reliable data.

• Sample Preparation:

  • Dissolve 5-10 mg of 3-Amino-2-benzylpropanoic acid in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical as it can influence the chemical shifts, particularly of exchangeable protons (NH₂ and COOH). DMSO-d₆ is often a good choice for observing these protons.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • The analysis is typically performed on a 400 MHz or higher field NMR spectrometer to ensure adequate signal dispersion.

  • The instrument should be properly tuned and shimmed to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • To confirm the presence of exchangeable protons, a D₂O exchange experiment can be performed. This involves adding a drop of D₂O to the NMR tube and re-acquiring the spectrum. The signals corresponding to the NH₂ and COOH protons will disappear or significantly decrease in intensity.

Caption: Workflow for FT-IR Spectroscopy (KBr Pellet Method).

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight and elemental composition of a compound, and its fragmentation pattern can offer valuable structural insights. A mass spectrum for (R)-3-Amino-2-benzylpropanoic acid is available on SpectraBase. [1]

Expected Mass Spectrum:

• Molecular Ion (M⁺): The molecular weight of 3-Amino-2-benzylpropanoic acid is approximately 179.22 g/mol . [2]In electron ionization (EI) mass spectrometry, the molecular ion peak at m/z 179 would be expected, although it may be weak. In softer ionization techniques like electrospray ionization (ESI), the protonated molecule [M+H]⁺ at m/z 180 would be prominent.

• Fragmentation Pattern: The fragmentation of β-amino acids can be complex. [3]Common fragmentation pathways for 3-Amino-2-benzylpropanoic acid may include:

  • Loss of the carboxyl group (-COOH) as CO₂ and H, leading to a fragment at m/z 134.

  • Cleavage of the Cα-Cβ bond.

  • Loss of the amino group (-NH₂).

  • The tropylium ion at m/z 91 is a very common and stable fragment for compounds containing a benzyl group.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like liquid chromatography (LC-MS) or gas chromatography (GC-MS) after derivatization.

• Ionization:

  • Electron Ionization (EI): A hard ionization technique that often leads to extensive fragmentation, providing a detailed fragmentation "fingerprint."

  • Electrospray Ionization (ESI): A soft ionization technique commonly used with LC-MS, which typically produces the protonated molecule [M+H]⁺ with minimal fragmentation.

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured by a detector, generating the mass spectrum.

Conclusion

The combination of NMR, FT-IR, and Mass Spectrometry provides a comprehensive and definitive characterization of 3-Amino-2-benzylpropanoic acid. ¹H and ¹³C NMR spectroscopy are used to elucidate the carbon-hydrogen framework and confirm the connectivity of the atoms. FT-IR spectroscopy verifies the presence of the key functional groups. Mass spectrometry confirms the molecular weight and provides structural information through fragmentation analysis. Together, these techniques form a robust analytical workflow for the structural verification and quality control of this important synthetic building block.

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• A Brief on The NMR Spectroscopy of Proteins - Conduct Science. Available at: [Link]

• Infrared Spectroscopy of Amino Acid Side Chains - Undergraduate Science Journals. Available at: [Link]

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3-Amino-2-benzylpropanoic Acid: A Technical Guide to its Evaluation as a Novel GABA Analogue

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in maintaining the balance between neuronal excitation and inhibition.[1][] Deficiencies in GABAergic neurotransmission are implicated in a range of neurological and psychiatric disorders, including anxiety, epilepsy, and spasticity.[1][3] However, the therapeutic utility of GABA itself is limited by its inability to efficiently cross the blood-brain barrier.[1][] This has driven the development of GABA analogues, structurally modified molecules designed to penetrate the central nervous system and modulate GABAergic activity. This guide provides a comprehensive technical overview of 3-amino-2-benzylpropanoic acid, a structural analogue of GABA, and outlines a systematic approach to its synthesis, characterization, and evaluation as a potential therapeutic agent. We will draw comparisons to the well-characterized analogues phenibut and baclofen to establish a pharmacological rationale and propose a detailed experimental workflow for its investigation.

Introduction: The Rationale for Novel GABA Analogues

The development of GABA analogues has been a cornerstone of neuropharmacology. By modifying the flexible GABA backbone, researchers have achieved improved pharmacokinetic profiles and targeted pharmacological actions. The addition of a phenyl ring to the GABA structure, as seen in phenibut (4-amino-3-phenylbutyric acid), significantly enhances its lipophilicity, allowing it to cross the blood-brain barrier.[4] Phenibut is known to exert its effects primarily as a GABAB receptor agonist, with some activity at GABAA receptors and voltage-gated calcium channels.[5][6] Similarly, baclofen, a chlorophenyl derivative of GABA, is a potent GABAB agonist used clinically as a muscle relaxant.[7][8]

3-Amino-2-benzylpropanoic acid presents an intriguing structural variation. By shifting the phenyl group from the β-carbon (as in phenibut) to a benzyl substituent on the α-carbon, we can hypothesize a potential alteration in receptor affinity and selectivity. This guide will explore the synthesis of its stereoisomers and propose a comprehensive workflow to elucidate its pharmacological profile.

Synthesis and Stereochemistry: The Foundation of Biological Activity

The presence of a chiral center at the α-carbon of 3-amino-2-benzylpropanoic acid means that its biological activity is likely stereospecific. Therefore, a robust and stereoselective synthesis is paramount for its proper evaluation.

Enantioselective Synthesis of (R)- and (S)-3-Amino-2-benzylpropanoic Acid

A well-documented method for the enantioselective synthesis of β-amino acids involves the use of chiral auxiliaries, such as the Evans oxazolidinone auxiliary. A detailed procedure for the synthesis of the (R)-enantiomer has been published in Organic Syntheses, which serves as a reliable starting point for laboratory-scale production.[1]

The general workflow for this synthesis is as follows:

Caption: Workflow for the enantioselective synthesis of 3-amino-2-benzylpropanoic acid.

Key Experimental Considerations:

• Chiral Auxiliary: The choice of the (4S,5R)- or (4R,5S)-4-isopropyl-5,5-diphenyloxazolidin-2-one (DIOZ) auxiliary will determine the stereochemistry of the final product.[1]

• Electrophile: An N-protected aminomethylating agent, such as benzyl isopropoxymethyl carbamate, is used as the electrophile in the Mannich-type reaction.[1]

• Purification: Diastereomeric purification is typically achieved through crystallization, which is a critical step for obtaining high enantiomeric excess.[1]

• Deprotection: The final step involves the cleavage of the chiral auxiliary and the carbamate protecting group to yield the free amino acid.

Commercially available Fmoc- and Boc-protected versions of (S)-3-amino-2-benzyl-propionic acid are also available, primarily for use in peptide synthesis, offering an alternative route for obtaining this enantiomer.[][5]

Pharmacological Rationale and Structural Comparison

The pharmacological activity of 3-amino-2-benzylpropanoic acid can be hypothesized based on its structural similarity to known GABA analogues.

Caption: Chemical structures of GABA and related analogues.

Key Structural Features and Hypothesized Activity:

• GABA Backbone: The presence of the γ-aminobutyric acid backbone suggests a likely interaction with GABA receptors.

• Phenyl Group: The benzyl substituent provides the necessary lipophilicity to facilitate crossing the blood-brain barrier, a key feature of phenibut and baclofen.[4]

• α-Substitution: The placement of the benzyl group at the α-position, as opposed to the β-position in phenibut, may alter the molecule's conformation and its fit within the GABA receptor binding pockets. This could lead to a different affinity profile for GABAA versus GABAB receptors, or potentially introduce activity at other targets.

Hypothesis: 3-Amino-2-benzylpropanoic acid is predicted to be a centrally active GABA analogue. Its specific receptor subtype selectivity (GABAA vs. GABAB) and functional activity (agonist, antagonist, or modulator) require empirical determination.

Proposed Experimental Workflow for Pharmacological Characterization

A systematic, multi-tiered approach is necessary to fully characterize the pharmacological profile of 3-amino-2-benzylpropanoic acid.

In Vitro Characterization

The initial step is to determine the binding affinity of the (R)- and (S)-enantiomers for GABAA and GABAB receptors using radioligand binding assays.

Protocol: GABAA Receptor Binding Assay

• Tissue Preparation: Prepare synaptosomal membranes from rat or mouse whole brain or specific brain regions (e.g., cortex, cerebellum).

• Radioligand: Use a suitable radioligand for the GABAA receptor, such as [3H]muscimol or [3H]GABA.[9]

• Incubation: Incubate the brain membranes with a fixed concentration of the radioligand and varying concentrations of the test compound (3-amino-2-benzylpropanoic acid enantiomers).

• Non-specific Binding: Determine non-specific binding in the presence of a high concentration of a known GABAA agonist, such as unlabeled GABA or muscimol.[9][10]

• Separation and Counting: Separate bound from free radioligand by rapid filtration and quantify the radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the IC50 (concentration that inhibits 50% of specific binding) and subsequently the Ki (inhibition constant) for each enantiomer.

Protocol: GABAB Receptor Binding Assay

This assay follows a similar principle to the GABAA assay, with key modifications:

• Radioligand: Use a GABAB-selective radioligand such as [3H]baclofen or [3H]GABA in the presence of a GABAA-selective agonist (e.g., isoguvacine) to block binding to GABAA sites.[9]

• Non-specific Binding: Determine non-specific binding using a high concentration of unlabeled baclofen.[9]

Data Presentation:

Compound	GABAA Ki (µM)	GABAB Ki (µM)
(R)-3-Amino-2-benzylpropanoic acid	To be determined	To be determined
(S)-3-Amino-2-benzylpropanoic acid	To be determined	To be determined
Phenibut (for comparison)	Literature value	Literature value
Baclofen (for comparison)	Literature value	Literature value

Following the binding assays, functional assays such as electrophysiology (e.g., patch-clamp on cultured neurons or oocytes expressing specific GABA receptor subtypes) should be performed to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.

Blood-Brain Barrier Permeability

Assessing the ability of the compound to cross the blood-brain barrier is critical.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

• Assay Setup: Use a 96-well filter plate coated with a lipid mixture mimicking the blood-brain barrier, separating a donor compartment from an acceptor compartment.

• Sample Application: Add the test compound to the donor wells.

• Incubation: Incubate the plate for a defined period (e.g., 4-18 hours).

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Permeability Calculation: Calculate the effective permeability (Pe) value. Known high- and low-permeability compounds should be used as controls.[11]

A Caco-2 bidirectional assay can subsequently be used to investigate if the compound is a substrate for efflux transporters like P-glycoprotein.[11]

In Vivo Evaluation

Compounds that demonstrate promising in vitro activity and BBB permeability should be advanced to in vivo studies in animal models.

Proposed In Vivo Studies:

• Rodent models of anxiety: (e.g., elevated plus maze, light-dark box) to assess anxiolytic effects.

• Models of spasticity: to evaluate muscle relaxant properties.

• Rotarod test: to assess motor coordination and potential sedative side effects.

Conclusion and Future Directions

3-Amino-2-benzylpropanoic acid represents a structurally novel GABA analogue with the potential for unique pharmacological properties. Its α-benzyl substitution distinguishes it from established drugs like phenibut and baclofen, warranting a thorough investigation. The experimental workflow detailed in this guide provides a clear and scientifically rigorous path for its synthesis and characterization. By systematically evaluating its stereoisomers through in vitro binding and functional assays, assessing its blood-brain barrier permeability, and conducting targeted in vivo studies, the scientific community can elucidate the therapeutic potential of this promising compound. This research will not only define the specific profile of 3-amino-2-benzylpropanoic acid but also contribute to the broader understanding of the structure-activity relationships of GABA analogues.

References

• Müller-Hartwieg, J. C. D., La Vecchia, L., Meyer, H., Beck, A. K., & Seebach, D. (2008). (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β2hPHE-OH). Organic Syntheses, 85, 295.
• World Health Organization. (2018). Phenibut (4-amino-3-phenyl-butyric acid): Critical Review Report. Expert Committee on Drug Dependence.
• Gajcy, K., Lochynski, S., & Librowski, T. (2010). A Role of GABA Analogues in the Treatment of Neurological Diseases. Current Medicinal Chemistry, 17(22), 2338–2347.
• Lapin, I. (2001). Phenibut (β-Phenyl-GABA): A Tranquilizer and Nootropic Drug. CNS Drug Reviews, 7(4), 471–481.

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An In-depth Technical Guide to the Pharmacology of 3-Amino-2-benzylpropanoic acid: A Structurally Novel GABAergic Modulator

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of the pharmacology of 3-Amino-2-benzylpropanoic acid. Given the limited direct research on this specific molecule, this document synthesizes information from structurally related compounds, primarily its close analog phenibut (4-amino-3-phenylbutanoic acid), and the broader class of GABA-B receptor modulators. This approach allows for an informed, hypothesis-driven exploration of its potential pharmacological profile, guiding future research and development.

Introduction: Unveiling a Potential Neuromodulator

3-Amino-2-benzylpropanoic acid is a chiral amino acid derivative that holds potential as a novel therapeutic agent targeting the central nervous system.[1] Its structural similarity to known GABAergic compounds suggests it may influence GABA neurotransmission, a critical pathway for regulating neuronal excitability. The strategic placement of a benzyl group suggests a potential for enhanced blood-brain barrier penetration compared to the endogenous neurotransmitter GABA. This guide will dissect its potential mechanisms of action, propose experimental workflows for its characterization, and discuss its therapeutic promise based on established pharmacological principles.

The GABAergic System: The Primary Target

The γ-aminobutyric acid (GABA) system is the primary inhibitory neurotransmitter system in the mammalian brain. It plays a crucial role in reducing neuronal excitability and is implicated in a wide range of physiological and psychological processes. Modulation of GABA receptors is a cornerstone of treatment for anxiety, insomnia, and seizure disorders.[2][3] There are two main types of GABA receptors: GABA-A and GABA-B.

Hypothetical Mechanism of Action: A GABA-B Receptor Agonist

Based on its structural similarity to phenibut, 3-Amino-2-benzylpropanoic acid is hypothesized to act as a GABA-B receptor agonist.[4][5] Phenibut, a well-characterized neuropsychotropic drug, exerts its anxiolytic and nootropic effects primarily through the activation of GABA-B receptors.[5]

Proposed Signaling Pathway of 3-Amino-2-benzylpropanoic acid at the GABA-B Receptor

Caption: Proposed mechanism of GABA-B receptor activation.

Alternative Hypothesis: A Positive Allosteric Modulator (PAM)

An alternative and potentially more therapeutically favorable mechanism of action is positive allosteric modulation of the GABA-B receptor.[6] GABA-B PAMs do not activate the receptor directly but enhance the effect of endogenous GABA.[6] This leads to a more nuanced and physiologically controlled modulation, potentially reducing the side effects and tolerance associated with direct agonists like baclofen.[7][8]

Pharmacokinetic Profile: A Predictive Analysis

The pharmacokinetic properties of 3-Amino-2-benzylpropanoic acid are yet to be determined experimentally. However, predictions can be made based on its chemical structure. The presence of the benzyl group is likely to increase its lipophilicity, which could facilitate its passage across the blood-brain barrier, a significant advantage over GABA itself.[9]

Table 1: Predicted vs. Known Pharmacokinetic Parameters

Parameter	3-Amino-2-benzylpropanoic acid (Predicted)	Phenibut (Known)
Bioavailability	Moderate to High	≥63% (250 mg)[4]
Metabolism	Hepatic (potential for CYP450 involvement)	Minimal hepatic metabolism[4]
Elimination Half-life	4-6 hours	5.3 hours (250 mg)[4]
Excretion	Primarily renal	63% unchanged in urine[4]

Experimental Workflows for Pharmacological Characterization

To rigorously define the pharmacological profile of 3-Amino-2-benzylpropanoic acid, a series of in vitro and in vivo experiments are necessary.

In Vitro Characterization

Objective: To determine the binding affinity and functional activity at GABA receptors.

Protocol 1: Radioligand Binding Assay

• Preparation of Membranes: Prepare cell membranes from a cell line expressing human recombinant GABA-B receptors (or native brain tissue).

• Incubation: Incubate the membranes with a known radiolabeled GABA-B receptor antagonist (e.g., [³H]CGP54626) and varying concentrations of 3-Amino-2-benzylpropanoic acid.

• Separation: Separate bound from free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the specific binding of the radioligand. This can then be used to calculate the binding affinity (Ki).

Protocol 2: [³⁵S]GTPγS Binding Assay (Functional Assay)

• Membrane Preparation: Use membranes from cells expressing GABA-B receptors.

• Incubation: Incubate the membranes with [³⁵S]GTPγS, GDP, and varying concentrations of 3-Amino-2-benzylpropanoic acid.

• Separation and Quantification: Similar to the binding assay, separate bound [³⁵S]GTPγS and quantify.

• Data Analysis: An increase in [³⁵S]GTPγS binding indicates agonist activity. Determine the EC₅₀ (concentration for 50% of maximal effect) and Emax (maximal effect). To test for PAM activity, perform the assay in the presence of a fixed, low concentration of GABA.

Experimental Workflow for In Vitro Characterization

Caption: Workflow for in vitro pharmacological profiling.

In Vivo Evaluation

Objective: To assess the behavioral effects in animal models.

Protocol 3: Elevated Plus Maze (Anxiety Model)

• Acclimatization: Acclimatize rodents to the testing room.

• Administration: Administer 3-Amino-2-benzylpropanoic acid or vehicle via an appropriate route (e.g., intraperitoneal injection).

• Testing: Place the animal in the center of an elevated plus maze and record its behavior for a set period (e.g., 5 minutes).

• Data Analysis: Measure the time spent in and the number of entries into the open and closed arms. Anxiolytic compounds typically increase the time spent in the open arms.

Protocol 4: Rotarod Test (Motor Coordination)

• Training: Train the animals to stay on a rotating rod.

• Administration: Administer the compound or vehicle.

• Testing: Place the animal on the accelerating rotarod and measure the latency to fall.

• Data Analysis: A decrease in latency to fall indicates potential sedative or motor-impairing effects.

Potential Therapeutic Applications

Based on the pharmacology of related compounds, 3-Amino-2-benzylpropanoic acid could have potential therapeutic applications in several areas:

• Anxiety Disorders: As a potential anxiolytic, it could be beneficial for generalized anxiety disorder, panic disorder, and social anxiety.[5]

• Insomnia: Its potential CNS depressant effects could aid in the treatment of sleep disorders.[2]

• Neuropathic Pain: Gabapentinoids, which share a mechanism with phenibut at α2δ subunit-containing voltage-dependent calcium channels, are used to treat neuropathic pain.[4] This suggests a possible analgesic role.

• Substance Use Disorders: GABA-B receptor agonists and PAMs have shown promise in reducing drug-seeking behaviors and withdrawal symptoms.[7][8][10]

Conclusion and Future Directions

3-Amino-2-benzylpropanoic acid represents a promising, yet uncharacterized, chemical entity with the potential to modulate the GABAergic system. The structural similarities to phenibut strongly suggest activity at GABA-B receptors, though the exact nature of this interaction—be it direct agonism or positive allosteric modulation—requires empirical validation. The proposed experimental workflows provide a clear path for elucidating its pharmacological profile. Future research should focus on a comprehensive in vitro and in vivo characterization to determine its potency, efficacy, selectivity, and behavioral effects. Such studies will be crucial in determining its potential as a novel therapeutic agent for a range of neurological and psychiatric disorders.

References

• Wikipedia. (n.d.). Phenibut. Retrieved from [Link]4]

• Lapin, I. (2001). Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug. CNS Drug Reviews, 7(4), 471–481.[5]

• WebMD. (n.d.). Phenibut - Uses, Side Effects, and More. Retrieved from [Link]2]

• Maccioni, P., et al. (2018). The Novel Positive Allosteric Modulator of the GABAB Receptor, KK-92A, Suppresses Alcohol Self-Administration and Cue-Induced Reinstatement of Alcohol Seeking in Rats. Frontiers in Pharmacology, 9, 123.[7]

• Pin, J. P., & Prezeau, L. (2007). Allosteric modulators of GABAB receptors: mechanism of action and therapeutic perspective. Current Neuropharmacology, 5(3), 195–201.[6]

• Chem-Impex. (n.d.). (R)-3-Amino-2-benzylpropionic acid hydrochloride. Retrieved from [Link]1]

• Agabio, R., & Colombo, G. (2024). Positive allosteric modulators of the GABAB receptor: a new class of ligands with therapeutic potential for alcohol use disorder. Alcohol and Alcoholism, 59(3), agae018.[8]

• DrugBank Online. (n.d.). 4-Amino-3-Phenylbutanoic Acid. Retrieved from [Link]]

• Augier, E., et al. (2019). GABAB receptor positive allosteric modulators with different efficacies affect neuroadaptation to and self-administration of alcohol and cocaine. Addiction Biology, 24(6), 1191–1203.[10]

• World Health Organization. (2021). Pre-Review Report: PHENIBUT. Retrieved from [Link]9]

• Ghose, A., et al. (2022). GABA Receptor Positive Allosteric Modulators. In StatPearls. StatPearls Publishing.[3]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Phenibut: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 3. GABA Receptor Positive Allosteric Modulators - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Phenibut - Wikipedia [en.wikipedia.org]
• 5. Phenibut (beta-phenyl-GABA): a tranquilizer and nootropic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Allosteric Modulators of GABAB Receptors: Mechanism of Action and Therapeutic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The Novel Positive Allosteric Modulator of the GABAB Receptor, KK-92A, Suppresses Alcohol Self-Administration and Cue-Induced Reinstatement of Alcohol Seeking in Rats [frontiersin.org]
• 8. Positive allosteric modulators of the GABAB receptor: a new class of ligands with therapeutic potential for alcohol use disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdn.who.int [cdn.who.int]
• 10. GABAB receptor positive allosteric modulators with different efficacies affect neuroadaptation to and self-administration of alcohol and cocaine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC chiral separation of 3-Amino-2-benzylpropanoic acid enantiomers

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Chiral Separation of 3-Amino-2-benzylpropanoic Acid Enantiomers

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

The stereoisomeric composition of pharmacologically active compounds is a critical parameter, as enantiomers of the same molecule can exhibit widely different physiological effects. This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the direct chiral separation of 3-Amino-2-benzylpropanoic acid enantiomers. Utilizing a macrocyclic glycopeptide-based chiral stationary phase (CSP), this protocol achieves baseline resolution without the need for prior derivatization, streamlining the analytical workflow. The methodology, system suitability criteria, and underlying principles of chiral recognition are detailed to provide researchers, scientists, and drug development professionals with a comprehensive guide for accurate enantiomeric analysis.

Introduction: The Imperative of Chiral Purity

3-Amino-2-benzylpropanoic acid is a β-amino acid derivative. As with many biologically active molecules, its chirality is expected to play a pivotal role in its pharmacological and toxicological profile. Different enantiomers can interact differently with chiral biological targets such as enzymes and receptors, leading to variations in efficacy or safety.[1][2] Consequently, the ability to accurately separate and quantify these enantiomers is paramount in pharmaceutical research and quality control.

High-Performance Liquid Chromatography (HPLC) is the preeminent technique for chiral separations.[3] Two primary strategies are employed for the analysis of amino acid enantiomers:

• Indirect Separation: This approach involves derivatizing the enantiomeric mixture with a chiral reagent to form diastereomers. These diastereomeric pairs, having different physicochemical properties, can then be separated on a conventional achiral stationary phase.[1][4][5] While effective, this method adds steps to sample preparation and introduces potential sources of error.

• Direct Separation: This more efficient method utilizes a Chiral Stationary Phase (CSP). The CSP creates a chiral environment within the column where enantiomers form transient, diastereomeric complexes with the chiral selector, leading to differential retention and separation.[6]

This guide focuses on a direct separation method, which is often preferred for its simplicity and reduced risk of introducing impurities.[2] We will utilize a teicoplanin-based macrocyclic glycopeptide CSP, which is highly effective for resolving the enantiomers of underivatized polar and ionic compounds like amino acids.[2][7]

Principle of Chiral Recognition on a Teicoplanin CSP

The selected stationary phase, Astec® CHIROBIOTIC® T, employs the macrocyclic glycopeptide teicoplanin as the chiral selector. The mechanism of chiral recognition is multifaceted and relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the teicoplanin molecule. The stability of these complexes, and thus the retention time, is governed by a combination of intermolecular interactions:

• Ionic Interactions: The primary amine of the analyte can interact with the carboxyl groups of the teicoplanin selector.

• Hydrogen Bonding: The amino and carboxylic acid functional groups on the analyte provide sites for hydrogen bonding with the peptide backbone and sugar moieties of the CSP.

• Steric Hindrance: The three-dimensional structure of the teicoplanin creates cavities and grooves. The differential fit of the (R)- and (S)-enantiomers into these chiral pockets leads to varying degrees of interaction and is a key driver of selectivity.

The enantiomer that forms the more stable complex with the CSP will be retained longer, resulting in chromatographic separation.

Experimental Protocol

Materials and Instrumentation

Category	Item
Instrumentation	HPLC system with quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.
Chromatography Column	Astec® CHIROBIOTIC® T , 250 x 4.6 mm, 5 µm (or equivalent teicoplanin-based CSP)
Chemicals & Reagents	Racemic (R,S)-3-Amino-2-benzylpropanoic acid standard
Methanol (HPLC Grade)
Acetonitrile (HPLC Grade)
Deionized Water (18.2 MΩ·cm)
Formic Acid (LC-MS Grade)
Software	Chromatography Data System (CDS) for instrument control and data processing.

Chromatographic Conditions

Parameter	Condition
Mobile Phase	Water : Methanol : Formic Acid (50:50:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	15 minutes

Causality Behind Choices:

• Mobile Phase: The combination of water and methanol in a polar ionic mode is ideal for teicoplanin-based CSPs analyzing polar analytes.[2] The small amount of formic acid serves to protonate the primary amine of the analyte, facilitating controlled ionic interactions with the CSP and improving peak shape.

• Detection Wavelength: 210 nm is chosen for its sensitivity to the peptide-like amide bonds and carboxyl groups present in the analyte, ensuring a strong signal.

Step-by-Step Protocol

Step 1: Standard Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of racemic 3-Amino-2-benzylpropanoic acid and transfer it to a 10 mL volumetric flask.

• Dissolve the standard in the mobile phase. Use sonication if necessary to ensure complete dissolution.

• Fill the flask to the mark with the mobile phase. This is your Stock Solution.

• Working Standard (0.1 mg/mL): Pipette 1 mL of the Stock Solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase.

Step 2: HPLC System Preparation

• Prepare the mobile phase as specified in Section 3.2. Ensure it is thoroughly mixed and degassed.

• Install the Astec® CHIROBIOTIC® T column.

• Purge all solvent lines with the mobile phase to remove any air bubbles.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is observed in the CDS.

Step 3: System Suitability Testing (SST) This step is critical for ensuring the trustworthiness and validity of the analytical results.

• Perform five replicate injections of the Working Standard (0.1 mg/mL).

• Evaluate the resulting chromatograms against the acceptance criteria defined in the table below. The system is deemed suitable for analysis only if all criteria are met.

SST Parameter	Formula	Acceptance Criteria
Resolution (R_s)	R_s = 2(t_R2 - t_R1) / (W_1 + W_2)	≥ 1.5
Tailing Factor (T)	T = W_0.05 / 2f	0.8 – 1.8
%RSD of Peak Area	(Standard Deviation / Mean) * 100	≤ 2.0%
%RSD of Retention Time	(Standard Deviation / Mean) * 100	≤ 2.0%
t_R = retention time; W = peak width at base; W_0.05 = peak width at 5% height; f = distance from peak front to maximum at 5% height.

Step 4: Sample Analysis

• Once the system suitability is confirmed, proceed with the injection of unknown samples prepared at a similar concentration to the working standard.

• Bracket the sample injections with a standard injection periodically to ensure continued system performance.

Visualization of the Analytical Workflow

The following diagram outlines the logical flow of the entire analytical process, from initial preparation to final data analysis.

Sources

• 1. nbinno.com [nbinno.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. researchgate.net [researchgate.net]

Enhancing Peptide Stability with 3-Amino-2-benzylpropanoic Acid: Application Notes and Protocols

Abstract

The therapeutic potential of peptides is often hindered by their inherent instability, particularly their susceptibility to proteolytic degradation. This application note details a robust strategy to enhance peptide stability through the incorporation of the non-natural γ-amino acid, 3-Amino-2-benzylpropanoic acid. We provide a comprehensive overview of the underlying mechanisms of stability enhancement, detailed protocols for peptide synthesis and characterization, and methodologies for evaluating enzymatic resistance and conformational changes. This guide is intended for researchers, scientists, and drug development professionals seeking to improve the pharmacokinetic profiles of peptide-based therapeutics.

Introduction: The Challenge of Peptide Instability

Peptides are highly specific and potent signaling molecules, making them attractive candidates for therapeutic development. However, their clinical utility is frequently limited by rapid in vivo clearance due to enzymatic degradation by proteases.[1] This vulnerability to proteolysis results in a short circulating half-life, necessitating frequent administration and limiting therapeutic efficacy. A primary strategy to overcome this limitation is the incorporation of unnatural amino acids, which can sterically hinder protease recognition and cleavage of the peptide backbone.[1][2]

This application note focuses on the use of 3-Amino-2-benzylpropanoic acid, a γ-amino acid analog, as a tool to engineer proteolytically resistant peptides. The additional methylene group in the backbone of γ-amino acids, compared to the natural α-amino acids, introduces a significant conformational constraint. This alteration disrupts the typical peptide secondary structures that are recognized by proteases, thereby enhancing the peptide's stability while potentially maintaining or even improving its biological activity.

Mechanism of Stability Enhancement by 3-Amino-2-benzylpropanoic Acid

The incorporation of 3-Amino-2-benzylpropanoic acid into a peptide sequence confers stability through two primary mechanisms:

• Conformational Constraint: The extended backbone of the γ-amino acid disrupts the canonical α-helical and β-sheet secondary structures that are often prerequisites for protease binding. Peptides containing β- and γ-amino acids tend to adopt unique, well-defined secondary structures.[3] This altered conformation can effectively mask protease cleavage sites. The benzyl group on the β-carbon further contributes to this conformational rigidity through steric hindrance.

• Altered Peptide Bond Geometry: The peptide bonds adjacent to the 3-Amino-2-benzylpropanoic acid residue are less accessible to the active site of proteases. The altered bond angles and increased distance between residues sterically hinder the approach of the enzyme, thereby reducing the rate of proteolytic cleavage.

The following diagram illustrates the structural difference between a standard peptide backbone and one containing a γ-amino acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Therapeutic peptides: chemical strategies fortify peptides for enhanced disease treatment efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Self-Assembly in Peptides Containing β-and γ-amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the synthesis of 3-Amino-2-benzylpropanoic acid derivatives

An Application Note and Protocol for the Synthesis of 3-Amino-2-benzylpropanoic Acid Derivatives

Introduction

β-Amino acids, such as 3-amino-2-benzylpropanoic acid and its derivatives, are crucial building blocks in medicinal chemistry and drug development. Their incorporation into peptide chains can induce stable secondary structures, such as helices and sheets, and they often exhibit enhanced resistance to enzymatic degradation compared to their α-amino acid counterparts. This makes them valuable components in the design of peptidomimetics, which are compounds that mimic the biological activity of peptides. The 2-substituted-3-aminopropanoic acid scaffold, in particular, is a key structural motif in various biologically active molecules, including inhibitors of enzymes like thrombin and renin.

This application note provides a detailed protocol for the synthesis of 3-amino-2-benzylpropanoic acid derivatives, focusing on a robust and widely applicable method. The presented protocol is intended for researchers and scientists in the field of organic synthesis and drug discovery.

General Considerations

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times. Certain reagents, such as strong acids and bases, are corrosive and should be handled with extreme care.

Reagents and Solvents: Unless otherwise specified, all reagents should be of analytical grade and used as received from commercial suppliers. Anhydrous solvents are critical for many of the reaction steps and should be appropriately dried and stored.

Equipment: Standard laboratory glassware, including round-bottom flasks, condensers, and dropping funnels, is required. A magnetic stirrer with a heating plate, a rotary evaporator for solvent removal, and equipment for column chromatography are also necessary. For product characterization, access to Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) instrumentation is essential.

Synthetic Protocol: Asymmetric Synthesis via Michael Addition

This protocol details the asymmetric synthesis of 3-amino-2-benzylpropanoic acid derivatives starting from a chiral imine and a benzyl-substituted acrylate. The key step is a stereoselective Michael addition, which establishes the desired stereochemistry at the C2 and C3 positions.

Step 1: Synthesis of the Chiral Imine

The synthesis begins with the condensation of a chiral amine, such as (R)- or (S)-α-methylbenzylamine, with an appropriate aldehyde to form the corresponding chiral imine.

• Procedure:

  • To a solution of the aldehyde (1.0 eq) in an appropriate solvent like toluene or dichloromethane, add the chiral amine (1.0-1.2 eq).

  • Add a dehydrating agent, such as magnesium sulfate or molecular sieves, to the reaction mixture.

  • Stir the reaction at room temperature for 2-4 hours or until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Filter off the dehydrating agent and concentrate the filtrate under reduced pressure to obtain the crude imine, which can often be used in the next step without further purification.

Step 2: Stereoselective Michael Addition

This is the crucial step where the stereocenters are set. The chiral imine is reacted with a benzyl acrylate derivative in the presence of a suitable base.

• Procedure:

  • Dissolve the chiral imine (1.0 eq) in an anhydrous, aprotic solvent such as tetrahydrofuran (THF) or diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to a low temperature, typically -78 °C, using a dry ice/acetone bath.

  • Slowly add a strong base, such as lithium diisopropylamide (LDA) (1.1 eq), to the solution. Stir the mixture for 30 minutes at this temperature to allow for the formation of the corresponding aza-enolate.

  • In a separate flask, dissolve the benzyl acrylate derivative (1.2 eq) in anhydrous THF.

  • Add the solution of the benzyl acrylate derivative dropwise to the aza-enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for several hours until the reaction is complete (monitored by TLC).

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature, and then extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 3: Hydrolysis and Deprotection

The final step involves the hydrolysis of the ester and the removal of the chiral auxiliary to yield the desired 3-amino-2-benzylpropanoic acid derivative.

• Procedure:

  • Dissolve the product from Step 2 in a suitable solvent system, such as a mixture of an alcohol (e.g., methanol or ethanol) and water.

  • Add a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq), to the solution.

  • Stir the reaction at room temperature or with gentle heating until the hydrolysis is complete.

  • Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to protonate the carboxylate and the amine.

  • The chiral auxiliary can be removed by hydrogenolysis using a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.

  • After the reaction is complete, filter off the catalyst and concentrate the filtrate to obtain the crude product.

  • The final product can be purified by recrystallization or ion-exchange chromatography.

Characterization

The structure and purity of the synthesized 3-amino-2-benzylpropanoic acid derivatives should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded to confirm the chemical structure and the diastereomeric purity of the product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the final compound.

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC can be employed to determine the enantiomeric excess of the final product.

Data Summary

The following table summarizes typical results for the synthesis of a 3-amino-2-benzylpropanoic acid derivative using the described protocol. The exact yields and purity will depend on the specific substrates and reaction conditions used.

Step	Product	Typical Yield (%)	Typical Purity (%)
1	Chiral Imine	>95	>95
2	Michael Adduct	70-90	>98 (diastereomeric excess)
3	3-Amino-2-benzylpropanoic acid derivative	80-95	>99 (enantiomeric excess)

Experimental Workflow Diagram

Caption: Asymmetric synthesis of 3-amino-2-benzylpropanoic acid.

References

• Juaristi, E., & Soloshonok, V. A. (Eds.). (2005). Enantioselective Synthesis of β-Amino Acids. Wiley-VCH. [Link]

Application Notes and Protocols for 3-Amino-2-benzylpropanoic Acid in Neurological Drug Development

Foreword: The Therapeutic Potential of β-Amino Acids in Neurology

The landscape of neurological drug development is in constant pursuit of novel scaffolds that can modulate the complex signaling pathways of the central nervous system (CNS) with greater specificity and fewer off-target effects. Within this context, β-amino acids have emerged as a compelling class of molecules. Their structural dissimilarity to endogenous α-amino acids confers a degree of resistance to enzymatic degradation, potentially leading to improved pharmacokinetic profiles.[1] 3-Amino-2-benzylpropanoic acid, a substituted β-amino acid, represents a promising candidate for the development of new therapeutics for a range of neurological disorders, including epilepsy, anxiety, and neuropathic pain.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to explore the therapeutic potential of 3-Amino-2-benzylpropanoic acid. We will delve into its putative mechanisms of action, present detailed protocols for its synthesis and evaluation, and offer insights into the interpretation of experimental data.

Mechanistic Insights and Putative Neurological Targets

3-Amino-2-benzylpropanoic acid is structurally analogous to the principal inhibitory neurotransmitter in the CNS, γ-aminobutyric acid (GABA).[2] Consequently, its primary putative mechanism of action is the modulation of GABAergic neurotransmission. However, the broader class of amino acid derivatives has also been shown to interact with other critical neurological targets, such as the N-methyl-D-aspartate (NMDA) receptor.

Modulation of GABAergic Systems

GABA exerts its inhibitory effects through ionotropic GABA-A receptors and metabotropic GABA-B receptors.[2] Molecules that enhance GABAergic activity are widely used as anticonvulsants, anxiolyties, and sedatives.[3] 3-Amino-2-benzylpropanoic acid may act as:

• A direct agonist at GABA-A or GABA-B receptors: Mimicking the action of GABA to induce an inhibitory postsynaptic potential.

• A positive allosteric modulator (PAM) of GABA-A receptors: Binding to a site distinct from the GABA binding site to enhance the receptor's response to endogenous GABA.[4]

• An inhibitor of GABA transporters (GATs): Blocking the reuptake of GABA from the synaptic cleft, thereby prolonging its inhibitory action.

• An inhibitor of GABA transaminase (GABA-T): Preventing the enzymatic degradation of GABA.

Interaction with NMDA Receptors

NMDA receptors are ionotropic glutamate receptors that play a crucial role in excitatory neurotransmission, synaptic plasticity, learning, and memory.[5][6] Overactivation of NMDA receptors is implicated in excitotoxicity and the pathophysiology of several neurological disorders. Certain amino acid derivatives have been shown to act as agonists at the glycine co-agonist site of the NMDA receptor, which can modulate receptor function.[5] It is plausible that 3-Amino-2-benzylpropanoic acid or its derivatives could exhibit activity at this site.

Synthesis of 3-Amino-2-benzylpropanoic Acid

The following is a general protocol for the synthesis of β-amino acids, adapted from a reliable procedure for a structurally similar compound. This should be optimized and validated for the specific synthesis of 3-Amino-2-benzylpropanoic acid.

Protocol 1: Asymmetric Synthesis of (S)-3-Amino-2-benzylpropanoic Acid

This protocol is adapted from a procedure in Organic Syntheses for a related compound and should be considered a template.

Step A: Acylation of a Chiral Auxiliary

• In a three-necked, round-bottomed flask equipped with a mechanical stirrer, thermocouple, and addition funnel under a nitrogen atmosphere, dissolve the chiral auxiliary, (4S)-4-isopropyl-5,5-diphenyloxazolidin-2-one, in anhydrous tetrahydrofuran (THF).

• Cool the solution to -40°C.

• Slowly add n-butyllithium (1.6 M in hexane) to the stirred suspension.

• Allow the resulting solution to warm to -15°C and then cool to -70°C.

• Add a solution of 3-phenylpropanoyl chloride in anhydrous THF dropwise.

• Stir the reaction mixture at -70°C for the prescribed time, monitoring by thin-layer chromatography (TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Step B: Azidation

• Dissolve the acylated auxiliary in an appropriate solvent.

• Add sodium azide and an ammonium salt.

• Heat the reaction mixture and monitor by TLC.

• After completion, cool the reaction, dilute with water, and extract the product.

• Purify by chromatography.

Step C: Hydrolysis and Deprotection

• Dissolve the azidated intermediate in a mixture of THF and water.

• Add hydrogen peroxide and lithium hydroxide monohydrate at 0-5°C.

• Stir for 2 hours.

• Quench the reaction with an aqueous solution of sodium sulfite.

• Adjust the pH and extract the aqueous layer to remove the chiral auxiliary.

• Acidify the aqueous layer and extract the desired β-amino acid.

• Purify by recrystallization.

In Vitro Evaluation of Neurological Activity

Electrophysiology is the gold standard for characterizing the activity of compounds on ion channels and receptors.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology on GABA-A Receptors

Objective: To determine if 3-Amino-2-benzylpropanoic acid modulates GABA-A receptor-mediated currents.

Materials:

• Cell line expressing recombinant GABA-A receptors (e.g., HEK293 cells)

• External solution (aCSF): 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4).

• Internal solution: 140 mM KCl, 1 mM MgCl₂, 10 mM EGTA, 10 mM HEPES, 2 mM Mg-ATP, 0.3 mM Na-GTP (pH 7.2).

• GABA stock solution (100 mM in deionized water).

• 3-Amino-2-benzylpropanoic acid stock solution (10 mM in DMSO).

Procedure:

• Culture cells on coverslips and transfer to a recording chamber perfused with external solution.

• Prepare borosilicate glass pipettes with a resistance of 3-6 MΩ when filled with internal solution.

• Establish a whole-cell patch-clamp configuration on a target cell.

• Clamp the membrane potential at -60 mV.

• Obtain a baseline GABA dose-response curve by applying increasing concentrations of GABA (e.g., 0.1 µM to 1 mM).

• Wash the cell and pre-apply 3-Amino-2-benzylpropanoic acid at a fixed concentration (e.g., 1 µM, 10 µM) for 1-2 minutes.

• In the continued presence of the test compound, repeat the GABA dose-response protocol.

Data Analysis:

• Plot the normalized peak current against the GABA concentration.

• Fit the data to the Hill equation to determine the EC₅₀ and Iₘₐₓ.

• A leftward shift in the dose-response curve in the presence of the test compound suggests positive allosteric modulation.

Protocol 3: Two-Electrode Voltage-Clamp Electrophysiology on NMDA Receptors

Objective: To assess the activity of 3-Amino-2-benzylpropanoic acid at the glycine co-agonist site of NMDA receptors.

Materials:

• Xenopus laevis oocytes injected with cRNA for GluN1 and GluN2 subunits of the NMDA receptor.

• Recording solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES (pH 7.5).

• Glutamate and glycine stock solutions.

• 3-Amino-2-benzylpropanoic acid stock solution.

Procedure:

• Place an oocyte in a recording chamber perfused with ND96.

• Impale the oocyte with two electrodes filled with 3 M KCl.

• Clamp the membrane potential at -70 mV.

• Apply a saturating concentration of glutamate (e.g., 100 µM) along with increasing concentrations of glycine to establish a baseline dose-response curve.

• Wash the oocyte and co-apply glutamate with increasing concentrations of 3-Amino-2-benzylpropanoic acid.

Data Analysis:

• Measure the peak inward current at each concentration.

• Plot the normalized current against the concentration of the test compound.

• Determine the EC₅₀ and relative efficacy compared to glycine.

In Vivo Assessment of Therapeutic Potential

Animal models are essential for evaluating the efficacy of novel compounds in a complex biological system.

Protocol 4: Maximal Electroshock (MES) Seizure Model (Anticonvulsant Activity)

Objective: To evaluate the ability of 3-Amino-2-benzylpropanoic acid to protect against generalized tonic-clonic seizures.

Animals: Male Swiss albino mice (20-25 g).

Procedure:

• Administer 3-Amino-2-benzylpropanoic acid or vehicle intraperitoneally (i.p.) at various doses.

• After a predetermined time (e.g., 30 minutes), deliver an electrical stimulus (e.g., 50 mA, 0.2 s) via corneal electrodes.

• Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

• The absence of the tonic hind limb extension is considered protection.

Data Analysis:

• Calculate the percentage of protected mice at each dose.

• Determine the median effective dose (ED₅₀) using probit analysis.

Protocol 5: Elevated Plus Maze (EPM) Test (Anxiolytic Activity)

Objective: To assess the anxiolytic-like effects of 3-Amino-2-benzylpropanoic acid.

Animals: Male Wistar rats (200-250 g).

Procedure:

• Administer the test compound or vehicle i.p.

• After the treatment period, place the rat in the center of the elevated plus maze, facing one of the open arms.

• Allow the rat to explore the maze for 5 minutes.

• Record the time spent in the open arms and the number of entries into the open and closed arms.

Data Analysis:

• An increase in the time spent in the open arms and the percentage of open arm entries is indicative of an anxiolytic effect.

Protocol 6: Chronic Constriction Injury (CCI) Model of Neuropathic Pain

Objective: To determine the analgesic efficacy of 3-Amino-2-benzylpropanoic acid in a model of neuropathic pain.

Animals: Male Sprague-Dawley rats (220-250 g).

Procedure:

• Surgically induce CCI of the sciatic nerve.

• Allow the animals to recover and develop mechanical allodynia (typically 7-14 days).

• Assess baseline mechanical sensitivity using von Frey filaments.

• Administer 3-Amino-2-benzylpropanoic acid or vehicle.

• Measure the paw withdrawal threshold at various time points after drug administration.

Data Analysis:

• An increase in the paw withdrawal threshold indicates an analgesic effect.

Data Presentation and Interpretation

Quantitative Data Summary

The following table should be populated with experimentally determined values for 3-Amino-2-benzylpropanoic acid. For context, typical ranges for active compounds are provided.

Parameter	Neurological Target/Model	Expected Outcome for an Active Compound
EC₅₀ / IC₅₀	GABA-A Receptor Modulation	nM to low µM range
EC₅₀	NMDA Receptor Glycine Site	µM range
ED₅₀	MES Seizure Model	10 - 100 mg/kg
-	Elevated Plus Maze	Increased time in open arms
-	CCI Model of Neuropathic Pain	Increased paw withdrawal threshold

Visualizing Experimental Workflows and Pathways

Signaling Pathway of a Putative GABA-A Receptor Modulator

Caption: Putative mechanism of 3-Amino-2-benzylpropanoic acid as a GABA-A receptor modulator.

Experimental Workflow for In Vivo Neurological Profiling

Caption: A generalized workflow for the in vivo evaluation of 3-Amino-2-benzylpropanoic acid.

Conclusion and Future Directions

3-Amino-2-benzylpropanoic acid presents a compelling starting point for the development of novel neurological therapeutics. Its structural similarity to GABA suggests a high probability of interaction with the GABAergic system, a well-established target for anticonvulsant, anxiolytic, and analgesic drugs. The protocols outlined in these application notes provide a robust framework for the synthesis, in vitro characterization, and in vivo evaluation of this compound.

Future research should focus on elucidating the precise molecular target(s) of 3-Amino-2-benzylpropanoic acid and its derivatives. Structure-activity relationship (SAR) studies will be crucial for optimizing potency, selectivity, and pharmacokinetic properties. The exploration of this and other β-amino acid scaffolds holds significant promise for the discovery of next-generation treatments for a host of debilitating neurological disorders.

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• Konopelski, J. P., et al. (1991). ENANTIOMERICALLY PURE β-AMINO ACIDS FROM 2-tert-BUTYL-1-CARBOMETHOXY-2,3-DIHYDRO-4(1H)-PYRIMIDINONE: (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses, 70, 226. doi: 10.15227/orgsyn.070.0226

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11252327, (S)-3-Amino-2-benzylpropanoic acid. Retrieved from [Link]

• Seebach, D., et al. (2008). (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β2hPHE-OH). Organic Syntheses, 85, 295. doi: 10.15227/orgsyn.085.0295
• Zhang, F., et al. (2022). Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity. Frontiers in Chemistry, 10, 1008233. doi: 10.3389/fchem.2022.1008233
• Korsgaard, M. P., et al. (2012). Demonstration of the dynamic mass redistribution label-free technology as a useful cell-based pharmacological assay for endogenously expressed GABA A receptors. Journal of pharmacological and toxicological methods, 66(2), 167–173. doi: 10.1016/j.vascn.2012.05.003
• Löscher, W., & Schmidt, D. (1994). Correlation analysis between anticonvulsant ED50 values of antiepileptic drugs in mice and rats and their therapeutic doses and plasma levels. Epilepsy research, 17(2), 107–121. doi: 10.1016/0920-1211(94)90013-x
• D'hooghe, M., et al. (2023). Anticonvulsant Properties of 1-Diethylamino-3-phenylprop-2-en-1-one. Pharmaceuticals, 16(9), 1278. doi: 10.3390/ph16091278

• Sophion Bioscience. (n.d.). Ligand gated ion channels: GABAA receptor pharmacology on QPatch. Retrieved from [Link]

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• Strutz-Seebohm, N., et al. (2022). In vitro ADME characterization of a very potent 3-acylamino-2-aminopropionic acid-derived GluN2C-NMDA receptor agonist and its ester prodrugs. Amino acids, 54(3), 513–526. doi: 10.1007/s00726-022-03129-9
• Kumar, K., & Sharma, S. (2018). Rational approaches for the design of various GABA modulators and their clinical progression. Current topics in medicinal chemistry, 18(19), 1668–1701. doi: 10.2174/1568026618666181022142103
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• Reddy, P. A., et al. (1996). 3,3-Dialkyl- and 3-alkyl-3-benzyl-substituted 2-pyrrolidinones: a new class of anticonvulsant agents. Journal of medicinal chemistry, 39(9), 1898–1906. doi: 10.1021/jm9600196
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Application Notes and Protocols for the Incorporation of β-Amino Acids into Peptides

Introduction: The Expanding Role of β-Peptides in Research and Drug Development

In the landscape of peptide science, β-peptides have emerged as a compelling class of peptidomimetics with profound implications for drug discovery and materials science. Unlike their α-peptide counterparts, which are composed of α-amino acids, β-peptides are oligomers of β-amino acids, featuring an additional carbon atom in their backbone. This seemingly subtle alteration imparts remarkable properties, most notably a pronounced resistance to proteolytic degradation, which is a significant hurdle in the therapeutic application of natural peptides.[1] Furthermore, β-peptides are known to fold into stable, well-defined secondary structures, including helices, sheets, and turns, which can be tailored through sequence design.[2] This structural predictability allows for the rational design of β-peptides that can mimic the topologies of natural peptides and proteins, enabling them to modulate biological processes such as protein-protein interactions.[3]

These unique attributes have positioned β-peptides as promising candidates for the development of novel therapeutics, including antimicrobial agents and inhibitors of specific cellular pathways.[1][3] This guide provides a comprehensive overview of the techniques and protocols for the efficient incorporation of β-amino acids into peptides, with a focus on practical application for researchers, scientists, and drug development professionals.

Part 1: Foundational Strategies for β-Peptide Synthesis

The synthesis of peptides containing β-amino acids can be broadly approached through two primary methodologies: Solid-Phase Peptide Synthesis (SPPS) and Solution-Phase Peptide Synthesis (SPPS). While both have their merits, SPPS has become the predominant method due to its efficiency, ease of purification, and amenability to automation.[4][5][6]

Solid-Phase Peptide Synthesis (SPPS): The Workhorse of β-Peptide Assembly

SPPS, pioneered by Bruce Merrifield, involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble polymeric support (resin).[7][8] The key advantage of this approach is that excess reagents and by-products can be easily removed by simple filtration and washing, obviating the need for complex purification steps between each coupling cycle.[9][10]

The most widely adopted strategy for SPPS of both α- and β-peptides is the Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) orthogonal protection scheme.[7] In this strategy, the temporary Nα-amino protecting group is the base-labile Fmoc group, while side-chain protecting groups are typically acid-labile tert-butyl (tBu)-based ethers, esters, and urethanes.[7]

Workflow for Fmoc/tBu Solid-Phase β-Peptide Synthesis

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Solution-Phase Peptide Synthesis: A Classic Approach for Specific Applications

Solution-phase peptide synthesis, while more labor-intensive due to the need for purification after each step, remains a valuable technique, particularly for the large-scale synthesis of short peptides and for sequences that are challenging to assemble on a solid support.[5][11] This method involves the coupling of protected amino acids in a suitable organic solvent, followed by purification of the resulting dipeptide, which is then carried forward to the next coupling step.

Part 2: The Building Blocks: Synthesis of Fmoc-Protected β-Amino Acids

A prerequisite for the successful synthesis of β-peptides is the availability of high-quality, enantiomerically pure N-Fmoc-protected β-amino acid monomers. While a selection of these building blocks is commercially available, custom synthesis is often necessary for incorporating novel or modified β-amino acids.

A common and effective method for the preparation of Fmoc-β³-amino acids (side chain at the β-carbon) is the Arndt-Eistert homologation of the corresponding Fmoc-α-amino acid.[12] For the synthesis of Fmoc-β²-amino acids (side chain at the α-carbon), methods such as the Evans' chiral auxiliary methodology are employed.[12]

Protocol 1: Synthesis of Fmoc-β³-Amino Acid via Arndt-Eistert Homologation

This protocol outlines the general procedure for the one-carbon homologation of an N-Fmoc-α-amino acid to its corresponding N-Fmoc-β³-amino acid.

Materials:

• N-Fmoc-α-amino acid

• Ethyl chloroformate

• N-Methylmorpholine (NMM)

• Anhydrous Tetrahydrofuran (THF)

• Diazomethane (CH₂N₂) in diethyl ether (handle with extreme caution)

• Silver benzoate

• 1,4-Dioxane

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Mixed Anhydride Formation: Dissolve the N-Fmoc-α-amino acid (1 equivalent) in anhydrous THF. Cool the solution to -15°C in an ice-salt bath. Add NMM (1 equivalent) followed by the dropwise addition of ethyl chloroformate (1 equivalent). Stir the reaction mixture at -15°C for 30 minutes.

• Diazoketone Formation: To the mixed anhydride solution, add a freshly prepared ethereal solution of diazomethane (handle with extreme caution in a well-ventilated fume hood) until a persistent yellow color is observed. Allow the reaction to warm to room temperature and stir for 3-4 hours.

• Wolff Rearrangement: Carefully quench the excess diazomethane by the dropwise addition of glacial acetic acid until the yellow color disappears. Remove the solvent under reduced pressure. Dissolve the crude diazoketone in a mixture of 1,4-dioxane and water. Add silver benzoate (0.1 equivalents) as a catalyst. Heat the reaction mixture to 60-70°C and stir until the evolution of nitrogen ceases.

• Work-up and Purification: Cool the reaction mixture to room temperature and acidify with 1N HCl. Extract the product with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the desired Fmoc-β³-amino acid.

Part 3: Core Protocols for Solid-Phase β-Peptide Synthesis

The following protocols detail the key steps in the manual Fmoc/tBu solid-phase synthesis of a β-peptide on a Rink Amide resin, which will yield a C-terminally amidated peptide upon cleavage.

Resin Preparation and Swelling

Proper swelling of the resin is crucial for ensuring efficient diffusion of reagents and solvents throughout the polymer matrix.[13]

Protocol 2: Resin Swelling

• Place the desired amount of Rink Amide resin (e.g., 100 mg, 0.5 mmol/g loading) in a fritted syringe or a dedicated peptide synthesis vessel.

• Add N,N-dimethylformamide (DMF) to the resin (approximately 10 mL/g of resin).

• Allow the resin to swell at room temperature for at least 30 minutes with occasional agitation.

• Drain the DMF using vacuum or positive pressure.

The SPPS Cycle: Deprotection and Coupling

Each cycle of amino acid addition involves two main steps: removal of the N-terminal Fmoc protecting group and coupling of the next Fmoc-protected β-amino acid.

Protocol 3: Fmoc Deprotection

• To the swollen resin, add a solution of 20% piperidine in DMF (v/v).

• Agitate the mixture for 3 minutes at room temperature.

• Drain the solution.

• Add a fresh portion of 20% piperidine in DMF and agitate for an additional 10-15 minutes.[7]

• Drain the solution and wash the resin thoroughly with DMF (5-7 times) to ensure complete removal of piperidine and the dibenzofulvene-piperidine adduct.[7]

Protocol 4: β-Amino Acid Coupling

The coupling of β-amino acids can be more challenging than that of α-amino acids due to increased steric hindrance. Therefore, the choice of coupling reagent and reaction conditions is critical. Urionium/aminium-based reagents such as HATU and HBTU are generally preferred for their high reactivity and ability to suppress racemization.[2][14]

Materials:

• Fmoc-deprotected peptide-resin

• Fmoc-β-amino acid (3-5 equivalents relative to resin loading)

• HATU (3-5 equivalents) or HBTU (3-5 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents)

• DMF

Procedure:

• Pre-activation: In a separate vial, dissolve the Fmoc-β-amino acid and HATU (or HBTU) in DMF. Add DIPEA to the solution and allow the mixture to pre-activate for 1-2 minutes at room temperature.

• Coupling: Add the pre-activated amino acid solution to the Fmoc-deprotected peptide-resin.

• Agitate the reaction mixture at room temperature for 1-2 hours. For particularly hindered couplings, the reaction time may need to be extended, or a double coupling may be performed.

• Monitoring: To confirm the completion of the coupling reaction, a small sample of the resin can be taken and subjected to a qualitative ninhydrin (Kaiser) test. A negative result (yellow beads) indicates the absence of free primary amines and a successful coupling.

• Washing: After the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) followed by dichloromethane (DCM) (3-5 times).

Comparative Efficiency of Common Coupling Reagents for Hindered Couplings

Coupling Reagent	Relative Reactivity	Key Features	Potential Side Reactions
HATU	Very High	Generally considered the most effective for difficult couplings, including those involving β-amino acids.[1][15]	Can cause guanidinylation of the N-terminus if used in excess.[14]
HBTU	High	A widely used and effective coupling reagent, often a good first choice.[16]	Can also lead to guanidinylation.
PyBOP	High	A phosphonium salt-based reagent, effective for many couplings.[1]	By-products can be more difficult to remove than those of uronium/aminium reagents.
DIC/Oxyma	Medium-High	A carbodiimide-based method with a modern additive that minimizes racemization.	Slower than uronium/aminium or phosphonium reagents.

Final Cleavage and Deprotection

Once the desired peptide sequence has been assembled, the peptide is cleaved from the resin, and the side-chain protecting groups are simultaneously removed using a strong acid, typically trifluoroacetic acid (TFA), in the presence of scavengers.[17]

Protocol 5: TFA Cleavage and Peptide Precipitation

Materials:

• Fully assembled peptide-resin (dried)

• Cleavage cocktail (e.g., Reagent K: TFA/phenol/water/thioanisole/1,2-ethanedithiol (82.5:5:5:5:2.5 v/v))[18]

• Cold diethyl ether

Procedure:

• Place the dried peptide-resin in a reaction vessel.

• Add the cleavage cocktail to the resin (approximately 10 mL/g of resin).

• Allow the reaction to proceed at room temperature for 2-4 hours with occasional agitation. For peptides with multiple arginine residues, a longer cleavage time may be necessary.[3]

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution to a 10-fold excess of cold diethyl ether.

• Centrifuge the mixture to pellet the precipitated peptide.

• Decant the ether and wash the peptide pellet with cold ether two more times.

• Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Part 4: Overcoming Challenges in β-Peptide Synthesis

The incorporation of β-amino acids can present unique challenges that require specific strategies to overcome.

Steric Hindrance

The increased steric bulk around the reacting centers in β-amino acids can slow down coupling reactions.

Mitigation Strategies:

• Use of Potent Coupling Reagents: Employ highly reactive coupling reagents like HATU or PyAOP.[19][20]

• Double Coupling: Repeat the coupling step with a fresh portion of activated amino acid.

• Elevated Temperature: Performing the coupling at a slightly elevated temperature (e.g., 40-50°C) can help overcome the activation energy barrier. Microwave-assisted peptide synthesis is particularly effective in this regard.[7]

Aggregation

Peptide chains, particularly those rich in hydrophobic residues, can aggregate on the solid support, leading to incomplete reactions.[21][22]

Mitigation Strategies:

• Chaotropic Solvents: Use solvents that disrupt hydrogen bonding, such as dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP), either alone or in combination with DMF.[23][24]

• Low Resin Loading: Using a resin with a lower substitution level can increase the distance between growing peptide chains, reducing the likelihood of intermolecular aggregation.[7]

• Backbone Protection: Incorporating backbone-protecting groups like 2-hydroxy-4-methoxybenzyl (Hmb) can disrupt the hydrogen bonding patterns that lead to aggregation.[24]

Troubleshooting Workflow for Difficult Couplings

Caption: A systematic approach to troubleshooting incomplete coupling reactions.

Part 5: Characterization of β-Peptides

Following synthesis and purification (typically by reverse-phase high-performance liquid chromatography, RP-HPLC), the identity and purity of the β-peptide must be confirmed.

• Mass Spectrometry (MS): Techniques such as MALDI-TOF or ESI-MS are used to verify the molecular weight of the synthesized peptide, confirming the correct sequence assembly.[25][26]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR experiments (e.g., COSY, TOCSY, NOESY) provide detailed information about the peptide's structure, including the conformation of the backbone and the spatial proximity of different protons.[27][28][29] This is particularly valuable for studying the secondary structures adopted by β-peptides.

Conclusion

The incorporation of β-amino acids into peptides offers a powerful strategy for the development of novel molecules with enhanced stability and tailored biological activities. While the synthesis of β-peptides presents unique challenges compared to their α-peptide counterparts, a thorough understanding of the underlying chemistry and the application of optimized protocols can lead to successful outcomes. By carefully selecting synthesis strategies, protecting groups, and coupling reagents, and by employing effective methods to mitigate issues such as steric hindrance and aggregation, researchers can confidently explore the vast potential of β-peptides in their scientific endeavors.

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• Preparation of N-Fmoc-Protected β2- and β3-Amino Acids and Their Use as Building Blocks for the Solid-Phase Synthesis of β-Peptides. ResearchGate. [Link]

• Synthesis of N-Fmoc-Protected Amino Acid Esters and Peptides. Thieme Chemistry. [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

• Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera. [Link]

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• Cleavage Cocktails; Reagent B. Aapptec. [Link]

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• Peptide Synthesis: Solution Phase, Solid Phase or Hybrid?. Neuland Labs. [Link]

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• Solid-Phase vs. Liquid-Phase Peptide Synthesis: Capabilities and Applications. Adesis, Inc. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. [Link]

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Application Note: A Comprehensive Guide to the LC-MS Analysis of Peptides Containing 3-Amino-2-benzylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of non-natural amino acids into peptide therapeutics is a key strategy for enhancing their pharmacological properties, including proteolytic stability and conformational rigidity. 3-Amino-2-benzylpropanoic acid, a β-amino acid, presents unique analytical challenges due to its structure. This guide provides a detailed framework for the development of robust Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the characterization and quantification of peptides containing this moiety. We will delve into the nuances of chromatographic separation, mass spectrometric behavior, and the characteristic fragmentation patterns observed in tandem mass spectrometry (MS/MS), providing a protocol grounded in established principles of peptide analysis.

Introduction

Peptides composed of or containing β-amino acids, often called β-peptides, have garnered significant interest in medicinal chemistry. The additional carbon in the backbone, compared to their α-amino acid counterparts, imparts unique secondary structures and a notable resistance to enzymatic degradation. 3-Amino-2-benzylpropanoic acid, with its benzyl side chain, adds a significant hydrophobic character, influencing both chromatographic retention and mass spectrometric fragmentation.

A thorough understanding of the analytical behavior of these modified peptides is crucial for their development as therapeutic agents. This application note serves as a practical guide for researchers, offering insights into method development, data interpretation, and providing a foundational protocol for LC-MS analysis.

Chromatographic Separation Strategy

The successful separation of peptides containing 3-Amino-2-benzylpropanoic acid relies on optimizing reversed-phase high-performance liquid chromatography (RP-HPLC). The inherent hydrophobicity of the benzyl group will significantly influence retention.

Key Considerations for Chromatography:

• Column Chemistry: A C18 stationary phase is the standard choice for peptide separations and is well-suited for retaining peptides with the hydrophobic benzyl group.

• Mobile Phase Modifiers: The use of formic acid (FA) at a concentration of 0.1% (v/v) in both aqueous and organic mobile phases is recommended. FA is an effective mobile phase modifier for good chromatographic peak shape and is compatible with mass spectrometry, unlike trifluoroacetic acid (TFA) which can cause ion suppression.[1][2]

• Gradient Elution: A shallow gradient of acetonitrile in water is necessary to achieve adequate separation of the target peptide from its potential impurities, such as diastereomers or deletion sequences. The presence of the hydrophobic 3-Amino-2-benzylpropanoic acid may necessitate a higher initial organic content or a slower gradient increase to ensure proper resolution.

• Diastereomer Separation: Since 3-Amino-2-benzylpropanoic acid contains a chiral center, synthetic peptides may exist as diastereomers if a racemic mixture of the amino acid is used or if epimerization occurs during synthesis. The separation of these diastereomers can often be achieved on standard C18 columns with optimized gradients and temperatures, though specialized chiral phases may be required in some cases.[3][4][5][6]

Experimental Workflow: Chromatographic Separation

Caption: Workflow for LC separation of peptides.

Mass Spectrometry: Ionization and Fragmentation

Electrospray ionization (ESI) is the preferred method for the analysis of peptides, as it typically produces multiply charged ions, which fall within the m/z range of most mass spectrometers.[7]

Full Scan (MS1) Analysis

In the initial MS1 scan, the peptide containing 3-Amino-2-benzylpropanoic acid will be observed as a protonated molecule, [M+nH]ⁿ⁺. The charge state distribution will depend on the number of basic residues (e.g., Lys, Arg, His) and the N-terminus. The high hydrophobicity of the benzyl group might slightly favor lower charge states compared to more polar peptides of similar mass.

Tandem Mass Spectrometry (MS/MS) Analysis

Collision-Induced Dissociation (CID) is the most common fragmentation technique used for peptide sequencing.[8][9] In CID, the peptide ions are accelerated and collided with an inert gas, leading to fragmentation along the peptide backbone.

Expected Fragmentation of Peptides with 3-Amino-2-benzylpropanoic acid:

The fragmentation of peptides containing β-amino acids can differ from that of standard α-peptides. The presence of an additional methylene group in the backbone can lead to unique fragmentation pathways. For a peptide containing 3-Amino-2-benzylpropanoic acid, we can predict the following:

• Standard b- and y-type ions: Cleavage of the amide bonds will still be the predominant fragmentation pathway, leading to the formation of b- and y-type ions, which are diagnostic for the peptide sequence.[10][11]

• Characteristic Side-Chain Fragmentation: The benzyl group is susceptible to fragmentation. A prominent neutral loss of toluene (92 Da) from the precursor or fragment ions is possible. Additionally, cleavage of the C-C bond between the backbone and the benzyl group can occur, leading to specific fragment ions.

• Influence of the β-Amino Acid Backbone: The extended backbone may alter the relative abundance of b- and y-ions compared to an isomeric peptide with only α-amino acids.

Predicted Fragmentation Pathway

Caption: Predicted fragmentation sites in a peptide containing 3-Amino-2-benzylpropanoic acid.

Detailed Protocols

Protocol 1: Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the synthetic peptide in a suitable solvent (e.g., 50% acetonitrile in water).

• Working Solution: Dilute the stock solution with the initial mobile phase (e.g., 95% water, 5% acetonitrile, 0.1% formic acid) to a final concentration of 1-10 µg/mL.

• Filtration: For complex matrices, consider solid-phase extraction (SPE) for sample cleanup and concentration.[12] For clean samples, filtration through a 0.22 µm filter may be sufficient.

Protocol 2: LC-MS/MS Method Parameters

Parameter	Setting	Rationale
LC Column	C18, 100 x 2.1 mm, 1.8 µm	Provides good retention and resolution for peptides.
Mobile Phase A	0.1% Formic Acid in Water	Standard aqueous mobile phase for peptide analysis.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic mobile phase for peptide elution.
Flow Rate	0.3 mL/min	Appropriate for the column dimensions.
Column Temp.	40 °C	Increased temperature can improve peak shape and resolution.
Injection Vol.	5 µL	Adjustable based on sample concentration and sensitivity.
Gradient	5-40% B over 20 min	A starting point; must be optimized for the specific peptide.
Ionization Mode	ESI Positive	Peptides readily form positive ions.
Capillary Voltage	3.5 kV	Typical voltage for stable spray.
Source Temp.	120 °C	To aid desolvation.
Desolvation Temp.	350 °C	To aid desolvation.
MS1 Scan Range	300-2000 m/z	To cover the expected m/z of precursor ions.
MS/MS Activation	CID	Standard fragmentation method.
Collision Energy	Ramped (e.g., 20-40 eV)	To obtain a rich fragmentation spectrum.

Data Analysis and Interpretation

• Precursor Ion Identification: From the MS1 scan, identify the m/z values corresponding to the different charge states of the target peptide.

• MS/MS Spectrum Analysis:

  • Look for the characteristic b- and y-ion series to confirm the peptide sequence.

  • Search for a prominent neutral loss of 92 Da, corresponding to the loss of the toluene from the benzyl side chain.

  • Compare the experimental fragmentation pattern with a theoretical spectrum generated by peptide sequencing software.

  • Pay close attention to any unexpected fragment ions that may arise from the β-amino acid backbone.

Conclusion

The LC-MS analysis of peptides containing 3-Amino-2-benzylpropanoic acid requires a systematic approach to method development. The key to a successful analysis lies in the careful optimization of the chromatographic separation to resolve potential isomers and impurities, coupled with a detailed interpretation of the MS/MS data to account for the unique fragmentation pathways introduced by the β-amino acid and its benzyl side chain. The protocols and considerations outlined in this application note provide a solid foundation for researchers to develop and validate robust analytical methods for this important class of modified peptides.

References

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• Chen, Y., et al. (2014). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography A, 1357, 83-90. [Link]

• Brückner, H., & Hausch, M. (1993). Gas-chromatographic separation of stereoisomers of dipeptides. Chirality, 5(5), 335-343. [Link]

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• Gucinski, A. C., & Turecek, F. (2013). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of The American Society for Mass Spectrometry, 24(10), 1604-1614. [Link]

• Jennings, K. R., & Dorwin, E. L. (1989). Peptide Analysis Using Tandem Mass Spectrometry. DTIC. [Link]

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• El-Hachem, N., et al. (2023). PROSPECT PTMs: Rich Labeled Tandem Mass Spectrometry Dataset of Modified Peptides for Machine Learning in Proteomics. Advances in Neural Information Processing Systems, 36. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Eng, J. K., et al. (1994). An Approach to Correlate Tandem Mass Spectral Data of Peptides with Amino Acid Sequences in a Protein Database. Journal of the American Society for Mass Spectrometry, 5(11), 976-989. [Link]

• Apetrei, A., & Apetrei, C. (2022). Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research. Biomolecules, 12(10), 1455. [Link]

• Chen, Y., et al. (2011). Better score function for peptide identification with ETD MS/MS spectra. BMC Bioinformatics, 12(Suppl 1), S19. [Link]

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• Drey, C. N. C., & Ridge, R. J. (1981). Synthesis of β-amino-acid peptides. Part 2. Preparation of peptides of 3-amino-2,2-dimethylpropionic acid by means of conventional coupling reagents and with oxazin-6-one derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2468-2472. [Link]

• Drey, C. N. C., & Ridge, R. J. (1981). ChemInform Abstract: SYNTHESIS OF β‐AMINO ACID PEPTIDES. PART 2. PREPARATION OF PEPTIDES OF 3‐AMINO‐2,2‐DIMETHYLPROPIONIC ACID BY MEANS OF CONVENTIONAL COUPLING REAGENTS AND WITH OXAZIN‐6‐ONE DERIVATIVES. Chemischer Informationsdienst, 12(51). [Link]

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Application Notes & Protocols: A Hierarchical Approach for Assessing the Bioactivity of 3-Amino-2-benzylpropanoic Acid Analogs

Introduction: The Scientific Imperative

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount. 3-Amino-2-benzylpropanoic acid represents a class of β-amino acid derivatives with significant therapeutic potential. Its structural similarity to endogenous neurotransmitters and known neuromodulatory drugs, such as Gabapentin and Vigabatrin, suggests that its analogs could interact with key targets within the central nervous system (CNS).[1][2][3] Specifically, the γ-aminobutyric acid (GABA) system, the primary inhibitory network in the brain, presents a logical area of investigation.[4][5]

Modulating GABAergic neurotransmission is a clinically validated strategy for treating epilepsy, anxiety, and neuropathic pain.[6][7] One key regulatory enzyme in this system is GABA aminotransferase (GABA-AT), which is responsible for the degradation of GABA.[7][8] Inhibition of GABA-AT leads to elevated GABA levels in the brain, enhancing inhibitory tone and suppressing neuronal hyperexcitability.[6][9] The approved drug Vigabatrin acts via this exact mechanism, serving as an irreversible inhibitor of GABA-AT.[7][8][10]

This guide provides a comprehensive, tiered experimental protocol designed for researchers, scientists, and drug development professionals to systematically assess the bioactivity of novel 3-Amino-2-benzylpropanoic acid analogs. The workflow is structured to progress from broad, high-throughput primary screens to specific, mechanistic secondary and functional assays, ensuring a logical and resource-efficient evaluation of each compound's therapeutic potential.

The Assay Cascade: A Strategy for Efficient Discovery

A hierarchical screening approach is essential for navigating the complexities of drug discovery. This strategy prioritizes the early elimination of non-viable compounds (e.g., cytotoxic or inactive) while focusing resources on the most promising candidates. Our proposed cascade is designed to first establish a safe therapeutic window, then identify direct molecular targets, and finally confirm functional activity in a cellular context.

Caption: A hierarchical workflow for characterizing novel small molecules.

Tier 1 Protocol: Primary Cytotoxicity Screening

Objective: To determine the concentration at which the test compounds exhibit toxicity to cultured cells. This is a critical first step to establish a therapeutic window and ensure that any observed activity in subsequent assays is not a byproduct of cell death.

MTT Cell Viability Assay

Principle: This colorimetric assay measures the metabolic activity of cells as an indicator of viability.[11][12] NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria of living cells, reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to an insoluble purple formazan.[13] The amount of formazan produced, quantified by spectrophotometry after solubilization, is directly proportional to the number of viable cells.[11][14]

Materials:

• Human neuroblastoma cell line (e.g., SH-SY5Y) or astrocytoma cell line (e.g., U87MG)[15]

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• MTT solution: 5 mg/mL in sterile PBS

• Solubilization solution: DMSO or a solution of 10% SDS in 0.01 M HCl

• 96-well clear flat-bottom cell culture plates

• Test compounds (analogs) and a positive control for toxicity (e.g., Doxorubicin)

Step-by-Step Protocol:

• Cell Seeding: Trypsinize and count cells. Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of the 3-Amino-2-benzylpropanoic acid analogs in culture medium. A typical starting range is from 100 µM down to 1 nM.

• Remove the seeding medium from the wells and add 100 µL of the medium containing the test compounds, vehicle control (e.g., 0.1% DMSO), and positive control.

• Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

• MTT Addition: After incubation, carefully add 10 µL of the 5 mg/mL MTT solution to each well.[14]

• Incubate for 3-4 hours at 37°C, allowing the formazan crystals to form.[13]

• Solubilization: Carefully remove the medium. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the purple crystals.[13] Shake the plate gently on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate spectrophotometer. A reference wavelength of 630 nm can be used to subtract background noise.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells (100% viability).

• Plot the percent viability against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the CC₅₀ (50% cytotoxic concentration).

• Compounds with a CC₅₀ > 10 µM are generally considered non-cytotoxic for initial screening purposes.

Tier 2 Protocols: Target Identification and Engagement

Once a non-toxic concentration range is established, the next step is to determine if the analogs interact with the hypothesized molecular target, GABA-AT.

Biochemical Assay: GABA-AT Enzyme Inhibition

Objective: To quantify the direct inhibitory effect of the analogs on the activity of purified GABA-AT enzyme.

Principle: This is a coupled enzyme assay. GABA-AT catalyzes the conversion of GABA and α-ketoglutarate to succinic semialdehyde and glutamate. The production of glutamate is then used by a second enzyme, glutamate dehydrogenase (GDH), to convert NADP⁺ to NADPH. The rate of NADPH production is monitored by the increase in absorbance at 340 nm and is directly proportional to GABA-AT activity.[16]

Materials:

• Purified recombinant human GABA-AT[17]

• Reaction Buffer: Potassium pyrophosphate buffer (50 mM, pH 8.6)

• Substrates: GABA, α-ketoglutarate

• Coupling System: Glutamate dehydrogenase (GDH), NADP⁺

• Positive Control Inhibitor: Vigabatrin[17]

• UV-transparent 96-well plates

Step-by-Step Protocol:

• Reagent Preparation: Prepare stock solutions of all reagents in the reaction buffer.

• Assay Setup: In each well of a 96-well plate, add:

  • Reaction Buffer

  • Purified GABA-AT enzyme

  • Test compound at various concentrations or positive control (Vigabatrin).

• Pre-incubation: Incubate the plate for 15-30 minutes at 25°C to allow the inhibitors to bind to the enzyme.

• Reaction Initiation: Add a substrate mixture containing GABA, α-ketoglutarate, GDH, and NADP⁺ to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader capable of kinetic measurements. Read the absorbance at 340 nm every 30-60 seconds for 15-30 minutes.

Data Analysis:

• Calculate the initial reaction velocity (V₀) from the linear portion of the kinetic curve for each concentration.

• Normalize the data to the vehicle control (100% activity) and no-enzyme control (0% activity).

• Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Orthogonal Assay: Competitive Radioligand Binding

Objective: To determine if the analogs bind to other potential targets in the GABAergic system, such as GABA receptors or the α2δ subunit of voltage-gated calcium channels (the target of Gabapentin).[18][19] This helps assess target selectivity.

Principle: This assay measures the ability of an unlabeled test compound (the analog) to compete with a radiolabeled ligand for binding to a specific receptor in a preparation of cell membranes.[20] A reduction in the measured radioactivity indicates that the test compound has displaced the radioligand, signifying binding to the target.[21]

Materials:

• Cell membrane preparation expressing the target receptor (e.g., from CHO cells overexpressing GABA-A receptors or rat brain synaptosomes for α2δ subunits).

• Radioligand: e.g., [³H]-Muscimol for GABA-A or [³H]-Gabapentin for α2δ.

• Unlabeled test compounds and a known competitor for non-specific binding determination.

• Assay Buffer (e.g., Tris-HCl based).

• Glass fiber filter plates and a vacuum manifold harvester.

• Scintillation fluid and a microplate scintillation counter.

Step-by-Step Protocol:

• Assay Setup: In a 96-well plate, combine the assay buffer, membrane preparation, a fixed concentration of the radioligand (typically at or below its K_d), and varying concentrations of the unlabeled test compound.[22][23]

• Incubation: Incubate the plate for a defined period (e.g., 60 minutes) at a specific temperature (e.g., 30°C) to allow the binding to reach equilibrium.[22]

• Filtration: Rapidly filter the contents of each well through the glass fiber filter plate using a vacuum manifold. This separates the receptor-bound radioligand (trapped on the filter) from the free radioligand.[21][24]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any residual unbound radioligand.

• Counting: Dry the filter plate, add scintillation fluid to each well, and measure the radioactivity using a scintillation counter.[22]

Data Analysis:

• Generate a competition curve by plotting the percentage of specific binding against the log of the test compound concentration.

• Calculate the IC₅₀ from the curve.

• Convert the IC₅₀ to an inhibition constant (K_i) using the Cheng-Prusoff equation :[25]

  • K_i = IC₅₀ / (1 + [L]/K_d)

  • Where [L] is the concentration of the radioligand and K_d is its dissociation constant. The K_i is a true measure of binding affinity and allows for comparison across different assays.[26][27]

Direct Target Engagement: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm that the candidate compounds physically bind to the target protein (GABA-AT) within an intact cellular environment.

Principle: CETSA is based on the principle that ligand binding stabilizes a target protein against thermal denaturation.[28][29] When cells are heated, proteins unfold and aggregate. A drug-bound protein is more stable and will remain in the soluble fraction at higher temperatures compared to the unbound protein.[30][31] This thermal shift can be detected by quantifying the amount of soluble target protein remaining after a heat challenge.[32]

Materials:

• Cell line with endogenous expression of GABA-AT (e.g., U87MG).

• Test compounds.

• PBS and lysis buffer with protease inhibitors.

• PCR tubes or 96-well PCR plates.

• Thermal cycler.

• Equipment for protein quantification (e.g., Western Blot apparatus or Mass Spectrometer).

Step-by-Step Protocol:

• Treatment: Treat intact cells with either the vehicle or the test compound for a specified time.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling.[28]

• Lysis: Lyse the cells (e.g., by freeze-thaw cycles or sonication).

• Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Quantification: Collect the supernatant (soluble fraction) and quantify the amount of soluble GABA-AT using a specific antibody via Western Blot or by mass spectrometry.

Data Analysis:

• Plot the amount of soluble GABA-AT against the temperature for both vehicle- and compound-treated samples.

• A shift in the melting curve to a higher temperature in the compound-treated sample confirms direct target engagement in the cell.

Tier 3 Protocol: Functional Cellular Assays

Objective: To confirm that target engagement by the lead analogs translates into the desired biological effect—an increase in available GABA.

Neurotransmitter Release Assay

Principle: This assay directly measures the concentration of GABA released from cultured neurons or astrocytes.[33] Inhibition of GABA-AT by a test compound is expected to reduce GABA degradation, leading to an increase in intracellular and subsequently extracellular GABA levels, which can be measured in the cell culture supernatant.[34]

Materials:

• Primary neuronal cultures or a GABAergic cell line (e.g., SH-SY5Y).

• Physiological buffer (e.g., Krebs-Ringer).

• Test compounds.

• Analytical system for GABA quantification (e.g., HPLC with fluorescence detection or ELISA kit).[35][36]

Step-by-Step Protocol:

• Cell Culture: Culture cells in an appropriate plate format (e.g., 24-well plate).

• Treatment: Treat the cells with non-toxic concentrations of the lead analogs or vehicle control for a predetermined period (e.g., 24 hours) to allow for GABA accumulation.

• Sample Collection: Collect the cell culture supernatant. Additionally, lyse the cells to measure intracellular GABA content.[37]

• Quantification: Analyze the GABA concentration in the samples using a validated method like HPLC or a specific ELISA kit.

• Normalization: Normalize the GABA concentration to the total protein content in the corresponding cell lysate.

Data Analysis:

• Compare the GABA levels in compound-treated wells to vehicle-treated wells.

• A statistically significant increase in extracellular or intracellular GABA concentration provides functional validation of the compound's mechanism of action.

Data Presentation and Interpretation

To effectively compare the bioactivity of the synthesized analogs, all quantitative data should be summarized in a structured table. This allows for a clear visualization of the structure-activity relationship (SAR).

Analog ID	CC₅₀ (µM)	GABA-AT IC₅₀ (µM)	GABA-A Binding K_i (µM)	α2δ Binding K_i (µM)	Fold Increase in GABA Release
Lead-01	>100	0.5	>50	>50	3.2
Analog-02	85	1.2	>50	>50	2.5
Analog-03	12	25.4	>50	>50	1.1
Vigabatrin	>100	0.8	>50	>50	3.0

Interpretation: An ideal lead candidate will exhibit low cytotoxicity (high CC₅₀), potent on-target activity (low GABA-AT IC₅₀), high selectivity (high K_i for off-targets), and a robust functional response (significant fold increase in GABA release).

Visualizing the Mechanism of Action

Understanding the underlying biological pathway is crucial for interpreting experimental results. The following diagram illustrates the GABAergic synapse and the role of GABA-AT, highlighting the therapeutic intervention point for the 3-Amino-2-benzylpropanoic acid analogs.

Caption: Inhibition of GABA-AT increases synaptic GABA levels.

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• Assessment of neurotransmitter release in human iPSC-derived neuronal/glial cells. (2023). PubMed. [Link]

• Synthesis and Pharmacological Activity of S(-)-2-Amino-2-Methyl-3-Phenylpropanoic Acid. (2024). ResearchGate. [Link]

• (S)-3-Amino-2-benzylpropanoic acid. (n.d.). PubChem. [Link]

• Natural and Synthetic Halogenated Amino Acids. (2020). MDPI. [Link]

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• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Synaptic Neurotransmission: GABAergic Inhibition: R&D Systems [rndsystems.com]
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• 7. What is the mechanism of Vigabatrin? [synapse.patsnap.com]
• 8. Vigabatrin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
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• 15. Discovery of GABA Aminotransferase Inhibitors via Molecular Docking, Molecular Dynamic Simulation, and Biological Evaluation [mdpi.com]
• 16. High-yield synthesis and purification of recombinant human GABA transaminase for high-throughput screening assays - PMC [pmc.ncbi.nlm.nih.gov]
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The Strategic Incorporation of 3-Amino-2-benzylpropanoic Acid in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Advantage of a Unique β-Amino Acid Scaffold

In the landscape of medicinal chemistry and drug discovery, the quest for novel molecular architectures that confer enhanced biological activity and improved pharmacokinetic profiles is perpetual. Among the vast arsenal of synthetic building blocks, non-proteinogenic amino acids have emerged as powerful tools for sculpting bioactive molecules with unique three-dimensional structures and functions. 3-Amino-2-benzylpropanoic acid, a β-amino acid derivative, stands out as a particularly valuable scaffold. Its inherent structural rigidity and the presence of a benzyl group offer a unique combination of hydrophobicity and conformational constraint, making it an attractive component for the design of peptides and small molecule therapeutics.

This guide provides a comprehensive overview of the applications and detailed protocols for utilizing 3-Amino-2-benzylpropanoic acid as a strategic building block in the synthesis of bioactive molecules. We will delve into the rationale behind its use, provide step-by-step synthetic methodologies, and showcase its role in the development of potent and selective therapeutic agents.

Physicochemical Properties and Synthetic Handles

A thorough understanding of the physicochemical properties of 3-Amino-2-benzylpropanoic acid is crucial for its effective application in synthesis.

Property	Value
Molecular Formula	C₁₀H₁₃NO₂
Molecular Weight	179.22 g/mol
Appearance	White to off-white solid
Stereochemistry	Available as (S) and (R) enantiomers

The key synthetic handles of this molecule are the primary amine and the carboxylic acid, which allow for its facile incorporation into peptide chains or derivatization into a variety of small molecules. For solid-phase peptide synthesis (SPPS), the amine is typically protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group, yielding Fmoc-(S)-3-amino-2-benzylpropanoic acid or its (R)-enantiomer.

Core Application: A Building Block for Peptidomimetics and Bioactive Peptides

The incorporation of 3-Amino-2-benzylpropanoic acid into peptide sequences gives rise to β-peptides, which often exhibit enhanced stability against proteolytic degradation compared to their natural α-peptide counterparts. This increased stability is a significant advantage in the development of peptide-based drugs with improved in vivo half-lives.

Rationale for Use:

• Conformational Constraint: The substitution at the β-carbon restricts the conformational freedom of the peptide backbone, which can lead to a more defined secondary structure. This pre-organization can enhance binding affinity and selectivity for biological targets.

• Proteolytic Stability: The altered peptide backbone is not recognized as a substrate by many proteases, thus preventing enzymatic degradation.

• Hydrophobic Interactions: The benzyl side chain can engage in favorable hydrophobic or π-stacking interactions with the target protein, contributing to binding affinity.

Experimental Workflow for Peptide Synthesis:

The following diagram illustrates a typical workflow for the incorporation of Fmoc-(S)-3-amino-2-benzylpropanoic acid into a peptide sequence using solid-phase peptide synthesis (SPPS).

Caption: Standard workflow for solid-phase peptide synthesis (SPPS) incorporating Fmoc-protected 3-Amino-2-benzylpropanoic acid.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using Fmoc-(S)-3-amino-2-benzylpropanoic acid

This protocol outlines the manual solid-phase synthesis of a peptide containing (S)-3-amino-2-benzylpropanoic acid.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin depending on the desired C-terminus)

• Fmoc-(S)-3-amino-2-benzylpropanoic acid

• Other required Fmoc-protected α-amino acids

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water, deionized

• Diethyl ether, cold

Equipment:

• Peptide synthesis vessel with a sintered glass frit

• Shaker or bubbler for agitation

• Syringes and needles

• Rotary evaporator

• High-performance liquid chromatography (HPLC) system for purification and analysis

Procedure:

• Resin Swelling:

  • Place the desired amount of resin in the synthesis vessel.

  • Add DMF to swell the resin for at least 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat the piperidine treatment for another 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 1 min).

  • Perform a Kaiser test to confirm the presence of a free amine.

• Coupling of Fmoc-(S)-3-amino-2-benzylpropanoic acid:

  • Activation: In a separate vial, dissolve Fmoc-(S)-3-amino-2-benzylpropanoic acid (3 equivalents relative to resin loading), HBTU (2.9 equivalents), in DMF. Add DIPEA (6 equivalents). Allow the mixture to pre-activate for 1-2 minutes.

  • Coupling: Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 2-4 hours at room temperature. Note: Due to the potential for steric hindrance with β²-amino acids, a longer coupling time and/or the use of a more potent coupling reagent like HATU may be necessary. Monitoring the coupling reaction with a Kaiser test is recommended.

  • Drain the coupling solution and wash the resin with DMF (3 x 1 min).

  • Perform a Kaiser test to confirm the completion of the coupling (a negative result indicates completion). If the test is positive, a second coupling may be required.

• Chain Elongation:

  • Repeat steps 2 and 3 for each subsequent amino acid in the desired sequence.

• Final Fmoc Deprotection:

  • After the final coupling step, perform the Fmoc deprotection as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry it under a stream of nitrogen.

  • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether.

  • Dry the crude peptide under vacuum.

• Purification and Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by reverse-phase HPLC.

  • Analyze the purified peptide by mass spectrometry to confirm its identity and purity.

Application in the Design of Enzyme Inhibitors and Receptor Ligands

The unique structural features of 3-Amino-2-benzylpropanoic acid make it an excellent scaffold for the design of non-peptidic bioactive molecules, such as enzyme inhibitors and receptor ligands.

Rationale for Use:

• Scaffold for Diversity: The amino and carboxyl groups can be functionalized to introduce a wide range of chemical diversity, allowing for the exploration of structure-activity relationships (SAR).

• Mimicry of Natural Substrates: The benzyl group can mimic the side chains of natural amino acids like phenylalanine or tyrosine, enabling the molecule to bind to the active sites of enzymes or the binding pockets of receptors.

• Improved Pharmacokinetics: The introduction of this non-natural scaffold can lead to improved metabolic stability and oral bioavailability compared to more traditional chemical structures.

Case Study: Development of Renin Inhibitors

Renin is a key enzyme in the renin-angiotensin system, and its inhibition is a therapeutic strategy for hypertension. Studies have shown that incorporating conformationally restricted isosteres of phenylalanine can lead to potent renin inhibitors. The 3-amino-2-benzylpropanoic acid scaffold can be utilized to create such constrained mimetics. For instance, derivatives of 3-amino-2-benzylpropanoic acid have been synthesized and evaluated as renin inhibitors, with some compounds exhibiting significant inhibitory activity.[1] The design of these inhibitors often involves positioning the benzyl group to interact with the S1 pocket of renin, while other functionalities are optimized for interactions with other subsites of the enzyme.

Logical Relationship in Drug Design:

The following diagram illustrates the logical progression from a lead compound to an optimized drug candidate using the 3-Amino-2-benzylpropanoic acid scaffold.

Caption: Logical workflow for utilizing 3-Amino-2-benzylpropanoic acid in a drug design campaign.

Protocol 2: Synthesis of a Small Molecule Inhibitor Scaffold

This protocol provides a general method for the derivatization of (S)-3-amino-2-benzylpropanoic acid to create a scaffold for small molecule inhibitor libraries.

Materials:

• (S)-3-amino-2-benzylpropanoic acid

• Boc anhydride (Boc₂O)

• Dioxane

• Sodium hydroxide (NaOH)

• Ethyl acetate

• Hydrochloric acid (HCl)

• Magnesium sulfate (MgSO₄)

• Amine of choice (R-NH₂)

• HBTU

• DIPEA

• DMF

Procedure:

• N-Boc Protection:

  • Dissolve (S)-3-amino-2-benzylpropanoic acid in a mixture of dioxane and 1M NaOH.

  • Cool the solution to 0 °C and add Boc₂O.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the reaction mixture with 1M HCl and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure to obtain Boc-(S)-3-amino-2-benzylpropanoic acid.

• Amide Coupling:

  • Dissolve Boc-(S)-3-amino-2-benzylpropanoic acid (1 equivalent), the desired amine (1.1 equivalents), and HBTU (1.1 equivalents) in DMF.

  • Add DIPEA (2.5 equivalents) and stir the reaction mixture at room temperature until completion (monitor by TLC).

  • Dilute the reaction with ethyl acetate and wash with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over MgSO₄ and concentrate under reduced pressure.

  • Purify the product by column chromatography.

• Boc Deprotection:

  • Dissolve the Boc-protected amide in a solution of 4M HCl in dioxane or TFA/DCM (1:1).

  • Stir at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to obtain the amine hydrochloride salt, which can be used for further derivatization.

This versatile scaffold can then be further modified at the newly exposed amine to generate a library of compounds for biological screening.

Conclusion and Future Perspectives

3-Amino-2-benzylpropanoic acid is a powerful and versatile building block for the synthesis of a diverse range of bioactive molecules. Its ability to impart conformational constraint and proteolytic stability makes it particularly valuable in the design of peptidomimetics with enhanced therapeutic potential. Furthermore, its utility as a scaffold in small molecule drug discovery allows for the systematic exploration of chemical space to identify potent and selective enzyme inhibitors and receptor ligands. The protocols provided herein offer a practical guide for researchers to harness the potential of this unique β-amino acid. As our understanding of the structural requirements for targeting specific biological pathways continues to grow, the strategic application of building blocks like 3-Amino-2-benzylpropanoic acid will undoubtedly play an increasingly important role in the development of next-generation therapeutics.

References

• Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Edited by W. C. Chan and P. D. White, Oxford University Press, 2000.

• Albericio, F., & Carpino, L. A. (1997). Coupling Reagents and Activation. Methods in Enzymology, 289, 104–126. [Link]

• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. Chemical Reviews, 97(6), 2243–2266. [Link]

• Gante, J. (1994). Peptidomimetics—Tailored Enzyme Inhibitors. Angewandte Chemie International Edition in English, 33(17), 1699–1720. [Link]

• Ripka, A. S., & Rich, D. H. (1998). Peptidomimetic design. Current Opinion in Chemical Biology, 2(4), 441–452. [Link]

• de la Figuera, N., et al. (2000). Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors. Journal of Medicinal Chemistry, 43(18), 3453-3464.[1]

Sources

• 1. Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming challenges in the synthesis of α,α-disubstituted β-amino acids

Welcome to the technical support center for the synthesis of α,α-disubstituted β-amino acids. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing these sterically hindered and stereochemically rich scaffolds. As valuable building blocks in peptidomimetics and pharmacologically active molecules, their synthesis presents unique challenges. This resource provides in-depth, field-proven insights in a direct question-and-answer format to troubleshoot common experimental hurdles and explain the rationale behind key procedural choices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common conceptual and strategic questions that arise during the planning and execution of α,α-disubstituted β-amino acid syntheses.

FAQ 1: What are the primary synthetic challenges specific to α,α-disubstituted β-amino acids?

The synthesis of α,α-disubstituted β-amino acids is primarily complicated by three interconnected factors:

• Steric Hindrance: The quaternary carbon at the α-position creates significant steric bulk. This impedes the approach of reactants, often leading to low reaction rates, harsh reaction conditions, and reduced yields. This is particularly problematic in carbon-carbon bond-forming reactions like the Mannich reaction.[1][2][3][4][5]

• Stereocontrol: The creation of two adjacent stereocenters (at the α and β positions) requires precise control over both relative (diastereo-) and absolute (enantio-) stereochemistry. Achieving high diastereoselectivity can be difficult due to the steric environment, and subsequent separation of diastereomers is often challenging.

• Protecting Group Strategy: The presence of both an amine and a carboxylic acid necessitates an orthogonal protecting group strategy that can withstand the reaction conditions required for scaffold construction while allowing for selective deprotection later.[6][7][8][9] The steric hindrance of the target molecule can also complicate the introduction and removal of these protecting groups.

FAQ 2: Which synthetic routes are most common for this class of compounds, and what are their key trade-offs?

Two dominant strategies are the Mannich reaction and the ring-opening of α,α-disubstituted β-lactams.

Synthetic Route	Advantages	Disadvantages & Common Issues
Diastereoselective Mannich Reaction	Convergent three-component reaction; atom-economical.[10][11][12]	Sensitive to steric hindrance, often resulting in low yields with bulky substrates.[1][3] Prone to poor diastereoselectivity; epimerization can occur under harsh conditions.
Ring-Opening of β-Lactams	Provides a pre-formed β-amino acid backbone; stereochemistry can be set during lactam synthesis.[13]	Requires a multi-step synthesis of the substituted β-lactam precursor. Ring-opening can be difficult for highly substituted lactams and may require harsh nucleophiles or conditions.[14]

FAQ 3: How critical is the choice of protecting group for the nitrogen atom?

It is exceptionally critical. The N-protecting group directly influences the reactivity and stereochemical outcome of many reactions. For instance, in the Mannich reaction, bulky protecting groups on the imine component can enhance facial selectivity, leading to higher diastereoselectivity.[1] However, these same bulky groups can also decrease the overall reaction rate due to steric hindrance. The choice must balance stability, steric influence, and ease of removal under conditions that do not compromise the integrity of the final product. Common choices include Boc (tert-butoxycarbonyl), Cbz (benzyloxycarbonyl), and various sulfinyl groups for chiral auxiliary-based approaches.[7][8]

Part 2: Troubleshooting Guides

This section provides detailed, step-by-step solutions to specific problems you may encounter during your experiments.

Troubleshooting Guide 1: The Diastereoselective Mannich Reaction

The Mannich reaction is a powerful tool but is frequently plagued by low yields and poor stereoselectivity when targeting α,α-disubstituted β-amino acids.

Problem 1.1: Low or No Product Yield with Sterically Demanding Substrates.

• Question: I am attempting a Mannich reaction with a bulky ketone (e.g., diisopropyl ketone) and a substituted imine, but I am observing very low conversion to the desired β-amino ketone. What is causing this and how can I fix it?

• Root Cause Analysis: The primary culprit is steric hindrance at multiple points in the reaction mechanism. The bulky ketone forms an enolate or enol with difficulty, and the subsequent nucleophilic attack on the sterically shielded imine is slow. The large protecting groups on the imine, while potentially good for stereocontrol, can exacerbate this issue.[1][3][4]

• Troubleshooting Protocol:

  • Increase Reactivity of the Nucleophile:

    • Switch from Ketone to a Pre-formed Enolate Equivalent: Instead of relying on in-situ enolization of the ketone, use a more reactive nucleophile like a silyl enol ether or a lithium enolate. This decouples the enolization step from the C-C bond formation.

    • Protocol for Silyl Enol Ether Variant (Mukaiyama-Mannich):

      • Prepare the silyl enol ether of your α,α-disubstituted ketone using standard conditions (e.g., LDA or LiHMDS, then TMSCl).

      • Dissolve the imine in a suitable aprotic solvent (e.g., CH₂Cl₂ or THF) and cool to -78 °C.

      • Add a Lewis acid catalyst (e.g., TiCl₄, Sc(OTf)₃, or ZnI₂). The choice of Lewis acid can significantly impact diastereoselectivity.

      • Slowly add the silyl enol ether to the reaction mixture.

      • Allow the reaction to stir at low temperature for several hours before quenching with a saturated aqueous solution of NaHCO₃.

  • Optimize Reaction Conditions:

    • Elevate Temperature: While low temperatures are often used to enhance selectivity, they can completely stall a sterically hindered reaction. Incrementally increase the reaction temperature from -78 °C to -40 °C, 0 °C, or even room temperature, monitoring for product formation and any decrease in diastereoselectivity.

    • Increase Reactant Concentration: Higher concentrations can favor the bimolecular reaction. However, be cautious of solubility issues.

    • Use a More Activating Lewis Acid: If using a catalytic amount of a mild Lewis acid, consider switching to a stoichiometric amount of a stronger one like TiCl₄.

• Decision Workflow for Low Yield in Mannich Reactions:

  Caption: Troubleshooting workflow for low Mannich reaction yields.

Problem 1.2: Poor Diastereoselectivity (e.g., nearly 1:1 mixture of syn and anti products).

• Question: My Mannich reaction is working, but I'm getting a mixture of diastereomers that are difficult to separate. How can I improve the diastereoselectivity?

• Root Cause Analysis: Diastereoselectivity in the Mannich reaction is determined by the facial selectivity of the enolate addition to the imine. This is governed by the transition state geometry, which is influenced by the solvent, catalyst, temperature, and the steric and electronic properties of the substrates and their protecting groups. A 1:1 ratio suggests there is little to no energetic difference between the transition states leading to the syn and anti products.

• Troubleshooting Protocol:

  • Leverage Catalyst Control:

    • Chiral Catalysts: For enantioselective reactions, a chiral catalyst is essential. For diastereoselectivity in achiral systems, the choice of Lewis acid is still crucial. Chelating Lewis acids (like Mg(ClO₄)₂) can form rigid, chair-like transition states that favor one diastereomer.[15][16]

    • Screen Lewis Acids: Test a panel of Lewis acids with varying sizes and coordination properties (e.g., BF₃·OEt₂, TiCl₄, ZnCl₂, Sc(OTf)₃).

  • Modify Substrate and Protecting Groups:

    • Bulky N-Protecting Group: Increase the steric bulk of the protecting group on the imine nitrogen (e.g., switch from a simple aryl group to one with ortho-substituents, or use a bulky sulfinyl group). This can effectively block one face of the imine from attack.

    • Chiral Auxiliaries: Employ a chiral auxiliary on either the enolate or the imine component to direct the reaction diastereoselectively.

  • Solvent and Temperature Optimization:

    • Solvent Polarity: The polarity and coordinating ability of the solvent can influence the tightness of the transition state. Screen non-coordinating solvents (e.g., toluene, CH₂Cl₂) versus coordinating solvents (e.g., THF, Et₂O).

    • Lower Temperature: Decreasing the reaction temperature (e.g., from 0 °C to -78 °C) will amplify small energy differences between the diastereomeric transition states, often leading to improved selectivity.

  • Data-Driven Example: Effect of Lewis Acid on Diastereoselectivity

Lewis Acid (1.1 eq)	Solvent	Temperature (°C)	anti:syn Ratio
BF₃·OEt₂	CH₂Cl₂	-78	55:45
TiCl₄	CH₂Cl₂	-78	85:15
ZnI₂	THF	-78	70:30
Sc(OTf)₃	CH₂Cl₂	-78	90:10

Note: These are representative data; actual results will vary with substrates.

Troubleshooting Guide 2: Protecting Group and Purification Issues

Problem 2.1: Epimerization during Synthesis or Deprotection.

• Question: I have successfully synthesized my target amino acid, but I'm seeing evidence of epimerization at the α-carbon during subsequent steps, particularly during Boc deprotection with strong acid. How can I prevent this?

• Root Cause Analysis: The α-proton of an amino acid derivative is acidic and can be abstracted under either basic or strongly acidic conditions, leading to a planar enolate intermediate that can be re-protonated from either face, causing racemization or epimerization.[17][18][19][20] While the α,α-disubstitution removes this proton, epimerization can still occur at the adjacent β-position if a proton exists there, especially if activated by a nearby carbonyl group. For the α-position, this is a greater concern during the synthesis of the precursors.

• Prevention and Mitigation Strategies:

  • Use Milder Deprotection Conditions:

    • For Boc Groups: Instead of neat TFA, use a milder solution like 20-50% TFA in CH₂Cl₂ at 0 °C. For very sensitive substrates, consider alternative acid-labile groups that can be removed under even milder conditions.

    • For Cbz Groups: Catalytic hydrogenation (H₂/Pd-C) is a very mild method for Cbz removal and is generally free of epimerization side reactions.

  • Avoid Strong Bases: When manipulating other parts of the molecule, avoid strong, non-hindered bases (like NaOH or KOtBu) if there are any potentially acidic protons. Use hindered bases like DIPEA or 2,6-lutidine where possible.

  • Minimize Exposure Time: Carry out deprotection or other potentially problematic steps as quickly as possible and work up the reaction immediately upon completion to minimize the time the substrate is exposed to harsh conditions.

• Protecting Group Orthogonality and Deprotection Conditions:

  Caption: Common orthogonal protecting group pairs and their removal conditions.

Problem 2.2: Difficulty in Purifying the Final Product.

• Question: My final α,α-disubstituted β-amino acid is zwitterionic and highly polar, making it difficult to purify by standard silica gel chromatography. What are my options?

• Root Cause Analysis: Free amino acids are often highly polar, water-soluble solids that streak badly or are immobile on normal-phase silica gel. Their zwitterionic nature makes them poorly soluble in many common organic solvents used for chromatography.

• Purification Strategies:

  • Purify as a Protected Derivative: The easiest solution is often to purify the fully protected amino acid derivative before the final deprotection step. Protected amino esters are typically much less polar and behave well on silica gel.

  • Ion-Exchange Chromatography: This is the classical method for separating unprotected amino acids.

    • Cation-Exchange: Use a strong cation-exchange resin (e.g., Dowex 50WX8). Load your crude product in an acidic aqueous solution (e.g., 0.1 M HCl). Wash with water to remove neutral impurities, then elute the amino acid with an aqueous ammonia solution.

    • Anion-Exchange: Alternatively, use an anion-exchange resin and elute with an acidic solution (e.g., acetic acid).

  • Reverse-Phase Chromatography (HPLC): For smaller scale purifications, reverse-phase HPLC (e.g., on a C18 column) is highly effective. Use a mobile phase of water and acetonitrile with an additive like TFA (0.1%) to ensure the carboxyl and amino groups are protonated.[21]

  • Recrystallization: If a crystalline solid can be obtained, recrystallization is an excellent method for achieving high purity on a large scale. Experiment with various solvent systems (e.g., water/ethanol, water/isopropanol, ethyl acetate/hexanes for protected derivatives).

References

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (2004). From β-Lactams to α- and β-Amino Acid Derived Peptides. ChemInform, 35(39).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Hartley, A. M., et al. (2018). Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. PMC, NIH.
• de la Torre, B. G., & Albericio, F. (2020). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2008). β,β′-diamino acids from α-amino acid-derived β-lactams by ring opening with nucleophiles. Utilization in the synthesis of peptidomimetics. Tetrahedron, 64(5), 800-808.
• Li, J., & Zhang, Y. (2023). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
• Liu, S., Gao, J., Zou, Y., & Hai, Y. (2024). Enzymatic Synthesis of Unprotected α,β-Diamino Acids via Direct Asymmetric Mannich Reactions. Journal of the American Chemical Society, 146(29), 20263–20269.
• Yusof, Y., & Adnan, R. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(15), 4949.
• Amarante, G. W. (2017).
• Wang, X., et al. (2023). Sterically Hindered and Deconjugative α-Regioselective Asymmetric Mannich Reaction of Meinwald Rearrangement-Intermediate.
• Zhang, Y., et al. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids.
• Boto, A., et al. (2018). Formation of α,α-disubstituted β-amino-δ-lactams.
• Wang, X., et al. (2023).
• Liu, S., Gao, J., Zou, Y., & Hai, Y. (2024). Enzymatic Synthesis of Unprotected α,β-Diamino Acids via Direct Asymmetric Mannich Reactions. Journal of the American Chemical Society.
• Feng, X., et al. (2020). Sterically Hindered and Deconjugative α‐Regioselective Asymmetric Mannich Reaction of Meinwald Rearrangement‐Intermediate.
• Aung, W. W., et al. (2021). Synthesis and Antibacterial Activities of Amidine Substituted Monocyclic β-Lactams. Medicinal Chemistry, 17(8), 920-930.
• Taslimi, P., et al. (2017). The synthesis of some β-lactams and investigation of their metal-chelating activity, carbonic anhydrase and acetylcholinesterase inhibition profiles. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 108-115.
• Liu, S., et al. (2024). Enzymatic Synthesis of Unprotected α,β-Diamino Acids via Direct Asymmetric Mannich Reactions. PubMed.
• Habibi, D., et al. (2010). HIGHLY EFFICIENT ONE-POT THREE-COMPONENT MANNICH REACTION UNDER SOLVENT-FREE CONDITIONS. Iranian Journal of Science and Technology, Transaction A: Science, 34(A2), 145-152.
• Wei, W.-T., et al. (2026).
• Cutting, G. A., et al. (2007). Direct Catalytic Enantioselective Mannich Reactions: Synthesis of Protected anti-α,β-Diamino Acids. Journal of the American Chemical Society.
• Cutting, G. A., et al. (2007). Direct Catalytic Enantioselective Mannich Reactions: Synthesis of Protected anti-α,β-Diamino Acids. Sci-Hub.
• Zhang, Y., et al. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids.
• N-h-T, de la Torre, B. G., & Albericio, F. (2021). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 86(17), 11435–11446.
• Krische, M. J. (2011).
• WuXi AppTec DMPK. (2025). Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples. WuXi AppTec.
• Thønn, A. A., et al. (2021). α,α-disubstituted β-amino amides eliminate Staphylococcus aureus biofilms by membrane disruption and biomass removal. Biofilm, 3, 100057.

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Technical Support Center: Optimizing Coupling Reactions for Fmoc-3-Amino-2-benzylpropanoic Acid

Welcome to the technical support center dedicated to addressing the challenges associated with the peptide coupling of Fmoc-3-Amino-2-benzylpropanoic acid. As a β-amino acid with α-substitution, this building block introduces significant steric hindrance, often leading to complications in standard solid-phase peptide synthesis (SPPS) protocols. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these synthetic challenges effectively.

Troubleshooting Guide: Overcoming Common Coupling Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Issue 1: Low or Incomplete Coupling Efficiency

Question: My real-time monitoring (e.g., Kaiser or Isatin test) indicates a poor or incomplete coupling of Fmoc-3-Amino-2-benzylpropanoic acid. What are the primary causes and how can I resolve this?

Answer:

Low coupling efficiency is the most common issue when working with sterically demanding amino acids like Fmoc-3-Amino-2-benzylpropanoic acid. The bulky benzyl group at the α-position, combined with the β-amino acid structure, physically obstructs the incoming activated carboxyl group from reaching the N-terminal amine of the growing peptide chain.[1] This steric clash slows down the reaction kinetics significantly.[2]

Here is a systematic approach to troubleshoot and enhance coupling efficiency:

1. Re-evaluate Your Coupling Reagent: Standard carbodiimide reagents such as Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) are often insufficiently reactive to overcome the high activation energy barrier of this hindered coupling.[1][3]

• Recommended Solution: Switch to a more potent in-situ activating reagent. Onium salt-based reagents are the preferred choice for such difficult couplings.[4]

  • Uronium/Aminium Salts: Reagents like HATU , HBTU, and HCTU form highly reactive OAt or OBt esters that can effectively acylate the sterically hindered amine.[5] HATU is frequently considered the gold standard for challenging couplings due to the formation of the highly reactive OAt-active ester.[6][7]

  • Phosphonium Salts: Reagents like PyBOP and PyAOP are also excellent choices, offering high coupling efficiency with a reduced risk of racemization.[5]

  • Oxyma-based Reagents: COMU is a newer generation coupling reagent with efficacy comparable to HATU.[8] It incorporates the Oxyma Pure leaving group, making it a safer alternative to potentially explosive HOBt- or HOAt-based reagents.[8]

2. Optimize Reaction Conditions:

• Double Coupling: This is a straightforward and highly effective strategy. After the initial coupling reaction, simply drain the vessel and re-expose the resin to a fresh solution of the activated amino acid and coupling reagents to drive the reaction to completion.[1][2]

• Increase Reaction Time and Temperature: Steric hindrance slows down the reaction rate.[1] Extending the coupling time from the standard 1-2 hours to several hours or even overnight can significantly improve yields.[1] Gentle heating can also be beneficial, but must be carefully controlled to minimize the risk of racemization.[1] Microwave-assisted peptide synthesis (MA-SPPS) is a powerful technique that uses microwave energy to accelerate reaction rates for difficult couplings.[1][7]

3. Assess Your Solvent System: The solvent plays a critical role in solvating the peptide-resin complex.[1] Inadequate solvation can lead to peptide aggregation, which further masks the reactive sites and impedes the coupling reaction.[1]

• Recommended Solution: Consider switching from Dimethylformamide (DMF) to N-methylpyrrolidone (NMP) , which has superior solvating properties.[1][9] For particularly stubborn sequences, a solvent mixture such as DCM/DMF/NMP may be beneficial.[1]

Troubleshooting Workflow for Low Coupling Efficiency

Caption: A logical workflow for troubleshooting low coupling efficiency.

Issue 2: Racemization at the α-Carbon

Question: I am observing diastereomeric impurities in my final peptide product. How can I minimize racemization during the coupling of Fmoc-3-Amino-2-benzylpropanoic acid?

Answer:

Racemization, the loss of stereochemical integrity at the chiral α-carbon, is a significant risk during peptide coupling.[10] It primarily occurs through two base-catalyzed mechanisms: the formation of a 5(4H)-oxazolone intermediate or direct enolization of the activated amino acid.[10] The resulting achiral intermediate can be attacked by the amine from either face, leading to a mixture of L- and D-isomers.[10]

Here are key strategies to suppress racemization:

1. Judicious Choice of Base: The basicity and steric hindrance of the organic base used during coupling have a major influence on racemization.[11]

• Recommendation: Use a sterically hindered, non-nucleophilic base. N,N-Diisopropylethylamine (DIPEA) is commonly used.[8] For particularly sensitive couplings, a weaker base like 2,4,6-collidine may offer better control over racemization.[11] Avoid using bases with low steric hindrance and strong basicity, like triethylamine (TEA), which can accelerate racemization.[11]

2. Utilize Additives with Carbodiimides: If you must use a carbodiimide reagent (e.g., DIC), the use of an additive is essential to suppress racemization.[8] These additives react with the initially formed O-acylisourea to generate a less reactive, but more stable active ester, minimizing the time the amino acid spends in a highly activated, racemization-prone state.

• Recommended Additives:

  • Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®): Often considered superior to HOBt and HOAt in minimizing racemization and is not explosive.[12]

  • 1-Hydroxy-7-azabenzotriazole (HOAt): More effective at preventing racemization than HOBt.[10]

  • 1-Hydroxybenzotriazole (HOBt): The classic additive, though less effective than Oxyma or HOAt.[12]

3. Control Pre-activation Time: When using onium salt reagents, the amino acid is typically pre-activated with the coupling reagent and a base before being added to the resin. Prolonged pre-activation times can increase the risk of racemization.

• Recommendation: Keep the pre-activation time to a minimum, typically 1-5 minutes, before adding the solution to the deprotected peptide-resin.[1]

Coupling Reagent Systems and Racemization Potential

Coupling System	Relative Reactivity	Racemization Risk	Key Considerations
HATU / DIPEA	Very High	Low to Moderate	Gold standard for hindered couplings.[6][7] Risk of guanidinylation of the N-terminus if excess reagent is used.
HCTU / DIPEA	Very High	Low to Moderate	Highly effective alternative to HATU.
PyAOP / DIPEA	Very High	Low	Excellent for hindered couplings and fragment condensation; does not cause guanidinylation.
DIC / OxymaPure	High	Very Low	Excellent for minimizing racemization; Oxyma is a safer alternative to HOBt/HOAt.[12][13]
DIC / HOBt	Moderate	Moderate	A classic, cost-effective method, but with a higher risk of racemization compared to newer systems.[12]

Issue 3: Side Reactions Involving the Coupling Reagent

Question: Are there any specific side reactions I should be aware of when using high-potency coupling reagents like HATU?

Answer:

Yes, while highly effective, certain coupling reagents can participate in unwanted side reactions, especially when used in excess.

• Guanidinylation: Uronium/aminium-based reagents like HATU and HBTU can react with the free N-terminal amine of the peptide to form a stable guanidinium species. This side reaction caps the peptide chain, preventing further elongation. It is more likely to occur if an excess of the coupling reagent is used or if the coupling reaction is unusually slow, allowing more time for the side reaction to take place.

  • Mitigation Strategy: Use phosphonium-based reagents like PyBOP or PyAOP, which do not have this reactivity. Alternatively, use a minimal excess of the uronium reagent required to drive the coupling to completion and avoid unnecessarily long reaction times. Using equimolecular amounts of the coupling reagent can prevent this side product.[14]

Frequently Asked Questions (FAQs)

Q1: Why is Fmoc-3-Amino-2-benzylpropanoic acid considered a "difficult" amino acid?

A1: The synthetic difficulty arises from significant steric hindrance. The benzyl group on the α-carbon and the overall structure of this substituted β-amino acid create a crowded environment around the reacting carboxyl and amino groups, making the formation of a peptide bond kinetically challenging.[1][15]

Q2: My standard Kaiser test is not giving a clear result. How should I monitor the reaction?

A2: The Kaiser test is designed to detect primary amines and gives a characteristic blue color.[16] While the β-amino group of 3-Amino-2-benzylpropanoic acid is primary, its reactivity in the test can be sluggish due to steric hindrance. If the N-terminal residue on the resin is a secondary amine (like proline), the Kaiser test is unreliable.[16] For a more definitive result with hindered or secondary amines, the Isatin test or the Chloranil test are recommended alternatives.[7]

Q3: Can I use a carbodiimide like DIC for this coupling if I don't have access to onium salts?

A3: While not ideal, it is possible but requires optimization. You must use an additive like OxymaPure or HOAt to both enhance the reaction rate and suppress racemization.[8][10] Be prepared to use extended reaction times (e.g., overnight) and perform a double coupling to achieve a satisfactory yield.[1]

Q4: Is it necessary to use side-chain protecting groups for this amino acid?

A4: Fmoc-3-Amino-2-benzylpropanoic acid itself does not have a reactive side chain requiring protection. The Fmoc group protects the N-terminal amine, which is standard practice in Fmoc-based SPPS.[17]

Q5: How does microwave synthesis help with this specific coupling?

A5: Microwave-assisted peptide synthesis (MA-SPPS) utilizes microwave irradiation to rapidly and efficiently heat the reaction mixture.[1] This input of energy helps to overcome the high activation energy barrier associated with sterically hindered couplings, dramatically reducing reaction times and often improving yields by preventing peptide aggregation.[1][7]

Experimental Protocols

Protocol 1: Optimized Coupling of Fmoc-3-Amino-2-benzylpropanoic acid using HATU

This protocol is designed for a standard solid-phase synthesis setup.

• Resin Preparation: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the N-terminal Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Activation (Pre-activation):

  • In a separate vessel, dissolve Fmoc-3-Amino-2-benzylpropanoic acid (4 equivalents relative to resin loading, 0.4 mmol).

  • Add HATU (3.9 equivalents, 0.39 mmol).

  • Add DIPEA (8 equivalents, 0.8 mmol).

  • Dissolve the components in a minimal volume of NMP or DMF.

  • Vortex the solution for 1-2 minutes to pre-activate the carboxylic acid.[7]

• Coupling Reaction:

  • Immediately add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction vessel for 2-4 hours at room temperature.

• Monitoring:

  • Take a small sample of resin beads, wash them thoroughly, and perform an Isatin test to check for completion.[7]

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5 times).

• Double Coupling (If Necessary): If the monitoring test indicates incomplete coupling, repeat steps 4-7.

• Capping (Optional): If a small number of unreacted amines remain after double coupling, cap them by treating the resin with a solution of acetic anhydride and DIPEA in DMF for 30 minutes to prevent the formation of deletion sequences.[18]

Protocol 2: Racemization-Suppressed Coupling using DIC/OxymaPure

This protocol prioritizes the preservation of stereochemical integrity.

• Resin Preparation & Deprotection: Follow steps 1-3 from Protocol 1.

• Coupling Solution Preparation:

  • In a separate vessel, dissolve Fmoc-3-Amino-2-benzylpropanoic acid (3 equivalents, 0.3 mmol) and OxymaPure (3 equivalents, 0.3 mmol) in DMF or NMP.

  • Cool the solution in an ice bath.

• Coupling Reaction:

  • Add DIC (3 equivalents, 0.3 mmol) to the chilled amino acid/Oxyma solution.

  • Immediately add the complete solution to the deprotected peptide-resin.

  • Allow the reaction to proceed for 4-6 hours, potentially allowing it to warm to room temperature slowly.

• Monitoring and Washing: Follow steps 6-9 from Protocol 1.

References

• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Creative Peptides. (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Coin, I., et al. (2013). Development of the Schedule for Multiple Parallel “Difficult” Peptide Synthesis on Pins.
• BenchChem. (2025).
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry.
• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests.
• BenchChem. (n.d.). Troubleshooting guide for peptide coupling reactions with hindered amino acids.
• BenchChem. (n.d.).
• Pennington, M. W., & Dunn, B. M. (Eds.). (1994). Peptide Synthesis Protocols. Humana Press.
• Tzani, A., et al. (2017).
• AAPPTec. (n.d.).
• Reddit. (2022). Best peptide coupling method in DMF?
• Fields, C. G., et al. (1991). Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37)
• ChemPep Inc. (n.d.). Overview of Fmoc Amino Acids.
• Soloshonok, V. A., et al. (2010). Efficient Synthesis of Symmetrical α,α-Disubstituted β-Amino Acids and α,α-Disubstituted Aldehydes via Dialkylation of Nucleophilic β-Alanine Equivalent. The Journal of Organic Chemistry.
• Parmar, D. (2019). Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. University of Lethbridge.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• ResearchGate. (n.d.).
• Biondi, L., & De Riccardis, F. (2022). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules.
• BenchChem. (2025). A Comparative Review of Modern Coupling Reagents: Spotlight on Boc-Oxyma.
• BOC Sciences. (n.d.).
• BenchChem. (2025). Technical Support Center: Managing Steric Hindrance in Peptide Synthesis.
• Altmann, K. H., et al. (1992). Synthesis and coupling reactions of alpha,alpha-dialkylated amino acids with nucleobase side chains.
• Feliu, L., et al. (2020).
• BOC Sciences. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• Beke, M., et al. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? RSC Advances.
• BenchChem. (2025). Technical Support Center: Minimizing Racemization of Modified Amino Acids During Coupling.
• Fields, G. B. (Ed.). (2002). Solid-Phase Peptide Synthesis. Academic Press.
• Merck Millipore. (n.d.). Product Focus: Amino acids for Fmoc SPPS Novabiochem®.
• Echner, H., et al. (1996). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis.
• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling)
• BenchChem. (2025).
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis.

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Technical Support Center: Synthesis of 3-Amino-2-benzylpropanoic Acid

Welcome to the technical support center for the synthesis of β-amino acids, with a specific focus on 3-Amino-2-benzylpropanoic acid and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues leading to low yield, and optimize reaction outcomes. Our approach is rooted in mechanistic understanding and practical, field-tested experience.

Introduction to the Synthesis

The synthesis of enantiomerically pure β-amino acids like 3-Amino-2-benzylpropanoic acid is a critical task in medicinal chemistry due to their role as building blocks for β-peptides and other pharmacologically active molecules.[1][] One of the most reliable and frequently employed methods for achieving high stereoselectivity is the Evans auxiliary-based approach. This methodology facilitates a diastereoselective Mannich-type reaction between a chiral enolate and an electrophilic amine source.[3][4]

This guide will primarily focus on troubleshooting a synthetic sequence adapted from this well-established Evans auxiliary methodology, as it contains several critical steps where yield can be compromised.

Experimental Workflow Overview

The overall synthetic strategy involves three key stages:

• Acylation: Attachment of a propionyl group (which will become the backbone of our target molecule) to the chiral auxiliary.

• Diastereoselective Mannich Reaction: Formation of the crucial C-N bond by reacting the titanium enolate of the acylated auxiliary with a protected electrophilic amine source.

• Hydrolysis & Purification: Cleavage of the chiral auxiliary to release the desired β-amino acid product, followed by purification.

Below is a generalized workflow diagram for this process.

Caption: Generalized workflow for the synthesis of a 3-Amino-2-benzylpropanoic acid derivative using an Evans chiral auxiliary.

Troubleshooting Guide: Question & Answer Format

This section addresses specific problems that can lead to diminished yields at each stage of the synthesis.

Stage 1: Acylation of the Chiral Auxiliary

Q1: My acylation reaction is incomplete, and I observe a significant amount of unreacted auxiliary after work-up. What went wrong?

A1: Incomplete acylation is typically due to issues with the initial deprotonation of the auxiliary or the quality of the acylating agent.

• Causality: The reaction begins with the deprotonation of the oxazolidinone's N-H proton by a strong base, typically n-butyllithium (n-BuLi), to form a lithium amide. This potent nucleophile then attacks the electrophilic carbonyl carbon of the 3-phenylpropanoyl chloride. If the deprotonation is inefficient or the acyl chloride is degraded, the reaction will stall.

• Troubleshooting Steps:

  • Verify Base Titer: n-BuLi is sensitive to air and moisture. Its concentration can decrease over time. Always use a freshly titrated or newly purchased bottle of n-BuLi. An inaccurate concentration leads to substoichiometric amounts of base, resulting in incomplete deprotonation.[3]

  • Ensure Anhydrous Conditions: Water will quench n-BuLi and the lithium amide intermediate. Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.[5]

  • Check Acyl Chloride Quality: 3-Phenylpropanoyl chloride can hydrolyze to the corresponding carboxylic acid if exposed to moisture. The presence of the acid will consume the base and prevent acylation. Use a freshly opened bottle or distill the acyl chloride before use.

  • Temperature Control: The deprotonation is often performed at a low temperature (e.g., -40 °C to -78 °C) to prevent side reactions. Ensure your cooling bath is maintained at the correct temperature throughout the base addition.

Stage 2: Diastereoselective Mannich Reaction

Q2: The yield of my β-amino acid adduct is very low, and I recover mostly the acylated auxiliary. Why did the Mannich reaction fail?

A2: This is a common and complex issue. Failure at this stage usually points to problems with the formation of the titanium enolate or the reactivity of the electrophilic amine source.

• Causality: This step requires the formation of a specific Z-enolate, which is achieved by transmetalation from the lithium enolate using a Lewis acid like titanium tetrachloride (TiCl₄). This titanium enolate then reacts with the in situ generated N-acylimminium ion (the actual electrophile). A failure in any of these steps will halt the reaction.[3]

• Troubleshooting Steps:

  • Quality of TiCl₄: TiCl₄ is extremely hygroscopic. Use a fresh bottle or a recently opened one stored under an inert atmosphere. Old or improperly stored TiCl₄ will be less effective.

  • Stoichiometry and Addition Order: The stoichiometry of TiCl₄ and the tertiary amine (e.g., triethylamine or Hünig's base) is critical. The amine acts as a ligand and influences the reactivity of the titanium center. Follow the literature-proven stoichiometry precisely. The order of addition also matters; typically, the acylated auxiliary solution is added to the TiCl₄ solution, followed by the amine.

  • Electrophile Generation: The electrophile (e.g., benzyl isopropoxymethyl carbamate) is activated by the Lewis acid (TiCl₄) to form the reactive iminium ion. If the carbamate precursor is of poor quality or has degraded, the concentration of the active electrophile will be too low for the reaction to proceed efficiently.[3]

  • Temperature Management: These reactions are highly temperature-sensitive. The enolate is formed at low temperatures (e.g., -78 °C), and the reaction with the electrophile is often allowed to proceed at a slightly higher, but still controlled, temperature (e.g., -15 °C to 0 °C). Deviations can lead to enolate decomposition or side reactions.[5][6]

Q3: My reaction worked, but the diastereoselectivity is poor. How can I improve it?

A3: Poor diastereoselectivity suggests that the facial selectivity of the enolate attack was not adequately controlled.

• Causality: The chiral auxiliary (e.g., the Evans oxazolidinone) is designed to block one face of the enolate, forcing the electrophile to attack from the less hindered face. This control depends on the rigid, chelated transition state formed with the titanium atom.

• Troubleshooting Steps:

  • Lewis Acid Choice: Titanium tetrachloride is particularly effective because it forms a rigid bidentate chelate with the oxazolidinone carbonyl and the acyl carbonyl oxygen, locking the conformation of the enolate. Using other Lewis acids may result in different coordination geometries and lower selectivity.

  • Reaction Temperature: Running the reaction at the lowest feasible temperature often enhances selectivity by favoring the more ordered, lower-energy transition state that leads to the desired diastereomer.

  • Solvent Purity: Ensure the use of high-purity, anhydrous solvents. Coordinating solvents can sometimes interfere with the required chelation, leading to a loss of stereocontrol.

Stage 3: Hydrolysis and Purification

Q4: I am losing a significant amount of product during the auxiliary cleavage/hydrolysis step. What are the common pitfalls?

A4: Product loss during hydrolysis can occur due to side reactions like epimerization or incomplete reaction, while purification losses often happen during extraction and crystallization.

• Causality: The final step is to cleave the N-acyl bond to liberate the β-amino acid. The choice of hydrolysis conditions is critical to avoid harsh conditions that could racemize the newly formed stereocenter at the α-position (C2).

• Troubleshooting Steps:

  • Optimized Hydrolysis Conditions: The standard method for cleaving Evans auxiliaries is using lithium hydroperoxide (LiOOH), generated in situ from lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂).[3] This method is generally mild and effective. Using standard saponification with only NaOH or KOH can lead to partial racemization at the α-carbon.[3]

  • Careful Work-up: After hydrolysis, the product is often in an aqueous layer as a carboxylate salt. The pH adjustment to isolate the free amino acid is a critical step. Adjust the pH slowly with cooling to the isoelectric point of the amino acid to maximize precipitation and minimize solubility in the aqueous phase.

  • Extraction Efficiency: If the product is not easily crystallized, it must be extracted. Use the appropriate solvent and perform multiple extractions to ensure complete recovery from the aqueous layer. Losses are common during transfers between flasks and separatory funnels.[7]

  • Recrystallization Solvent: When purifying by recrystallization, using too much solvent or a solvent in which the product is too soluble will lead to significant losses in the mother liquor. Perform small-scale solubility tests to find the optimal solvent system.[7]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yield in the synthesis of 3-Amino-2-benzylpropanoic acid.

Frequently Asked Questions (FAQs)

Q: My literature procedure reports a 90% yield, but I can only achieve 50%. Is this normal? A: It is not uncommon for reproduced yields to be lower than those reported in literature.[5] Reported yields are often achieved under highly optimized conditions by experienced researchers. Factors like reagent purity, solvent quality, reaction scale, and even subtle differences in technique (e.g., stirring speed, heat transfer) can significantly impact the outcome. Focus on identifying the key yield-losing step in your workflow and optimizing it.

Q: Can I use a different base instead of n-BuLi for the acylation? A: While other strong bases like LDA or LiHMDS could deprotonate the auxiliary, n-BuLi is commonly used for its commercial availability and efficacy. If you switch bases, you may need to re-optimize the reaction temperature and time, as the counter-ion (lithium in this case) plays a role in the subsequent steps.

Q: Is it possible to recover the expensive chiral auxiliary? A: Yes. One of the advantages of the Evans auxiliary method is that the auxiliary can often be recovered from the reaction mixture after the hydrolysis step. It can typically be separated from the product by extraction or chromatography and reused after purification, improving the overall cost-effectiveness of the synthesis.[3]

Q: The reaction seems to work, but I end up with an inseparable mixture of byproducts. What should I do? A: This indicates that side reactions are occurring. The most effective strategy is to revisit your reaction conditions.

• Lower the temperature: Many side reactions have higher activation energies than the desired reaction and can be suppressed at lower temperatures.[6]

• Check reagent addition: Adding reagents too quickly can cause localized temperature spikes or concentration gradients, leading to side products.[5]

• Purity: Ensure all starting materials are pure. Impurities can sometimes catalyze unwanted reaction pathways.

Summary of Key Parameters for Optimization

Parameter	Common Issue	Recommended Action	Expected Outcome
Reagent Quality	Old or degraded n-BuLi, TiCl₄, or acylating agents.	Use freshly opened/distilled reagents; titrate n-BuLi.	Complete and clean conversion at each step.
Anhydrous Conditions	Presence of moisture from glassware or solvents.	Flame-dry glassware; use anhydrous grade solvents.	Prevention of quenching of sensitive reagents.
Temperature Control	Fluctuations or incorrect reaction temperatures.	Use reliable cooling baths; monitor internal temperature.	Minimized side products; enhanced diastereoselectivity.
Stoichiometry	Incorrect molar ratios of reagents, especially base and Lewis acid.	Carefully calculate and measure all reagents.	Optimized reaction rate and complete conversion.
Hydrolysis Method	Harsh conditions (e.g., strong NaOH) causing epimerization.	Use mild LiOH/H₂O₂ conditions for auxiliary cleavage.	Preservation of product stereointegrity.
Work-up/Purification	Physical loss of product during transfers, extractions, or crystallization.	Meticulous technique; optimize crystallization solvent.	Maximized recovery of the final product.

References

• Davies, S. G., & Fletcher, A. M. (2008). Enantioselective synthesis of β-amino acids. 2. Preparation of the like stereoisomers of 2-methyl- and 2-benzyl-3-aminobutanoic acid. The Journal of Organic Chemistry. Available at: [Link]

• Seebach, D., et al. (2008). (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β2hPHE-OH). Organic Syntheses, 85, 295. Available at: [Link]

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research, 31(4), 173-180. Available at: [Link]

• Illinois Chemistry Department. (2023). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Urbana-Champaign. Available at: [Link]

• Various Authors. (n.d.). Common causes of low reaction yields? Reddit r/Chempros.
• Various Authors. (n.d.). Common ways to lose product and reduce yield? Reddit r/chemistry.

• Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by C-C coupling. A collection of various synthetic methods for β-amino acids. Available at: [Link]

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. (R)-2-(Benzyloxycarbonylamino-Methyl)-3-Phenylpropanoic Acid (Z-β2hPHE-OH): Preparation of a β2-Amino Acid with the Auxiliary Dioz | Semantic Scholar [semanticscholar.org]
• 5. reddit.com [reddit.com]
• 6. quora.com [quora.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Enhancing the Chiral Purity of 3-Amino-2-benzylpropanoic Acid

Welcome to the technical support center for 3-Amino-2-benzylpropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common challenges encountered during the synthesis and purification of its enantiomers. Achieving high chiral purity is critical for the efficacy and safety of pharmaceutical compounds, and this resource offers in-depth, field-proven insights to help you navigate the complexities of your experiments.

Introduction: The Significance of Chiral Purity

3-Amino-2-benzylpropanoic acid is a β-amino acid, a class of compounds of significant interest in medicinal chemistry due to their ability to form stable secondary structures in peptides and their resistance to proteolytic degradation. The biological activity of this molecule is often stereospecific, meaning only one enantiomer (the (R) or (S) form) will exhibit the desired therapeutic effect, while the other may be inactive or even cause adverse effects. Therefore, obtaining enantiomerically pure 3-Amino-2-benzylpropanoic acid is a crucial step in drug discovery and development.

This guide will address common questions and troubleshooting scenarios related to two primary strategies for achieving high chiral purity: asymmetric synthesis and chiral resolution of a racemic mixture, with a focus on practical laboratory challenges.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experimental work, providing explanations for the underlying causes and detailed protocols for resolution.

Scenario 1: Diastereomeric Salt Crystallization

Question: I am attempting to resolve racemic 3-Amino-2-benzylpropanoic acid via diastereomeric salt crystallization with a chiral resolving agent, but I'm facing issues with either no crystallization or the formation of an oil. What should I do?

Expert Analysis: The formation of diastereomeric salts relies on creating two new compounds with different physical properties, most importantly, solubility.[1] If crystallization fails or the product "oils out," it is likely due to issues with supersaturation, solvent choice, or impurities.

Troubleshooting Steps:

• Solvent Screening is Crucial: The choice of solvent is the most critical parameter. An ideal solvent will dissolve the diastereomeric salts at an elevated temperature but will be a poor solvent for one of the salts at a lower temperature, allowing for selective crystallization.

  • Protocol: Start with a screening of various solvents (e.g., isopropanol, ethanol, acetone, ethyl acetate, and mixtures with water). A common approach involves dissolving the racemic amino acid and the chiral resolving agent in a minimal amount of a hot solvent and then allowing it to cool slowly.[1]

  • Insight: The formation of solvates or hydrates can influence solubility and should be considered during solvent selection.[1]

• Control Cooling Rate: Rapid cooling can lead to the formation of an oil or the co-precipitation of both diastereomeric salts.

  • Protocol: After dissolving the salts, allow the solution to cool to room temperature slowly. If no crystals form, try storing the solution at a lower temperature (e.g., 4 °C) overnight.

  • Insight: Slow cooling encourages the formation of a more ordered crystal lattice, which is essential for achieving high diastereomeric purity.

• Induce Crystallization: If spontaneous crystallization does not occur, several techniques can be employed:

  • Scratching: Use a glass rod to scratch the inside of the flask at the solution's surface. This creates nucleation sites for crystal growth.[2]

  • Seeding: If available, add a single, pure crystal of the desired diastereomeric salt to the supersaturated solution.[2]

• Address "Oiling Out": This occurs when the compound separates from the solution as a liquid phase rather than a solid.

  • Protocol: If an oil forms, try adding more solvent to dissolve it, then attempt to crystallize again from this more dilute solution.[2] Alternatively, a different solvent system may be necessary.

Question: My diastereomeric salt crystallization yielded a product with low diastereomeric excess (d.e.). How can I improve this?

Expert Analysis: Low d.e. indicates that the undesired diastereomer has co-precipitated with the desired one. This can be due to similar solubilities of the two salts in the chosen solvent or kinetic factors.

Troubleshooting Steps:

• Recrystallization: This is the most common method to improve purity.

  • Protocol: Dissolve the obtained crystals in a minimal amount of the same or a different hot solvent and allow them to cool slowly. Each recrystallization step should enrich the desired diastereomer.

  • Insight: The efficiency of recrystallization depends on the solubility difference between the two diastereomeric salts. Monitor the d.e. after each step using chiral HPLC.

• Optimize the Resolving Agent Stoichiometry: Using a sub-stoichiometric amount of the resolving agent can sometimes improve the purity of the initial crystalline product.

• Kinetic vs. Thermodynamic Control: In some cases, one diastereomer may crystallize faster (kinetic product), while the other is more stable (thermodynamic product).

  • Protocol: Vary the crystallization time. Quick filtration of the initially formed crystals might yield a purer product.[3] Conversely, allowing the solution to equilibrate for a longer period may favor the crystallization of the thermodynamically more stable salt.

Scenario 2: Chiral HPLC Analysis

Question: I am analyzing the enantiomeric excess (e.e.) of my 3-Amino-2-benzylpropanoic acid sample using chiral HPLC, but I am getting poor peak shape (tailing or fronting). How can I fix this?

Expert Analysis: Poor peak shape in HPLC is often due to interactions between the analyte and the stationary phase, or issues with the mobile phase. For amino acids, which are amphoteric, the pH of the mobile phase is critical.[4]

Troubleshooting Steps:

• Adjust Mobile Phase pH: The amino and carboxylic acid groups can interact with the silica support of the column.

  • Protocol: Ensure the mobile phase pH is at least two units away from the isoelectric point (pI) of the amino acid to maintain it in a single ionic form.[4]

  • Insight: For basic amino groups, adding a small amount of a basic modifier like triethylamine (TEA) to the mobile phase can reduce tailing by competing for active sites on the stationary phase.[2]

• Optimize Mobile Phase Composition: The choice and concentration of the organic modifier (e.g., methanol, ethanol, acetonitrile) are crucial for achieving good resolution.[4]

  • Protocol: Systematically vary the percentage of the organic modifier. For teicoplanin-based columns, retention can exhibit a "U-shaped" profile, where retention decreases and then increases with a higher organic modifier concentration.[5]

• Reduce Sample Overload: Injecting too much sample can lead to peak fronting.

  • Protocol: Reduce the injection volume or dilute the sample.[4]

Question: I am not achieving baseline separation of the enantiomers on my chiral column. What are my options?

Expert Analysis: Achieving enantiomeric resolution depends on the differential interaction of the enantiomers with the chiral stationary phase (CSP). If separation is poor, the conditions are not optimal for discriminating between the two enantiomers.

Troubleshooting Steps:

• Screen Different Chiral Stationary Phases (CSPs): No single CSP works for all compounds.

  • Recommendation: For underivatized amino acids, macrocyclic glycopeptide-based CSPs like those using teicoplanin (e.g., Chirobiotic T) are often effective.[5][6] Polysaccharide-based and cyclodextrin-based columns are other common choices.[4][7]

• Optimize Temperature: Column temperature can significantly impact chiral resolution.

  • Protocol: Lowering the column temperature can sometimes improve resolution by enhancing the stability of the transient diastereomeric complexes formed between the analyte and the CSP.[4]

• Consider Derivatization: If direct analysis fails, derivatizing the amino acid can improve its chromatographic properties.

  • Protocol: Reacting the amino acid with a chiral derivatizing agent (e.g., Marfey's reagent) creates diastereomers that can often be separated on a standard achiral HPLC column.[8][9] This also serves to increase the volatility for GC analysis.[8]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main strategies for obtaining enantiomerically pure 3-Amino-2-benzylpropanoic acid?

A1: The two primary strategies are:

• Asymmetric Synthesis: This involves creating the desired enantiomer directly using chiral catalysts, auxiliaries, or reagents.[10][11][12] This approach can be highly efficient but may require more complex synthetic routes.

• Chiral Resolution: This involves synthesizing the racemic mixture and then separating the two enantiomers. Common resolution techniques include:

  • Diastereomeric Salt Crystallization: Reacting the racemic amino acid with a chiral resolving agent to form diastereomeric salts, which are then separated by crystallization.[1][13]

  • Enzymatic Resolution: Using an enzyme that selectively reacts with one enantiomer, allowing for the separation of the unreacted enantiomer from the product.[14][15] Lipases and aminoacylases are commonly used for this purpose.[14]

  • Preparative Chiral Chromatography: Using a chiral HPLC column to separate the enantiomers on a larger scale.

Q2: How do I choose a chiral resolving agent for diastereomeric salt crystallization?

A2: The selection of a resolving agent is often empirical. For an acidic compound like 3-Amino-2-benzylpropanoic acid, a chiral base is used as the resolving agent. Common choices include brucine, strychnine, and various chiral amines like (R)- or (S)-1-phenylethylamine. The key is to screen several resolving agents to find one that forms a well-crystallizing salt with a significant solubility difference between the two diastereomers.[1]

Q3: What is dynamic kinetic resolution (DKR) and can it be applied here?

A3: Dynamic kinetic resolution is a powerful technique that combines the kinetic resolution of a racemate with in-situ racemization of the slower-reacting enantiomer. This allows for a theoretical yield of up to 100% of the desired enantiomer, as opposed to the 50% maximum yield of a standard kinetic resolution.[16][17] Biocatalytic DKR methods using enzymes like transaminases have been developed for β-amino acids and could potentially be applied to 3-Amino-2-benzylpropanoic acid.[17]

Q4: Can I use Nuclear Magnetic Resonance (NMR) to determine enantiomeric purity?

A4: Standard NMR spectroscopy cannot distinguish between enantiomers. However, you can use a chiral solvating agent or a chiral derivatizing agent to create a diastereomeric environment, which will cause the signals of the two enantiomers to appear at different chemical shifts in the NMR spectrum. This allows for the quantification of the enantiomeric ratio.

Part 3: Data & Protocols

Data Presentation

Table 1: Comparison of Chiral HPLC Stationary Phases for Amino Acid Analysis

Chiral Stationary Phase (CSP) Type	Common Examples	Typical Mobile Phases	Advantages	Disadvantages
Macrocyclic Glycopeptide	Teicoplanin (Chirobiotic T), Vancomycin	Reversed-phase, Polar organic, Normal-phase	Broad selectivity for polar and ionic compounds, good for underivatized amino acids.[5]	Can be more expensive.
Polysaccharide-Based	Derivatized cellulose or amylose	Normal-phase, Reversed-phase	Widely applicable, many available derivatives.	May require derivatization for polar analytes like amino acids.[5]
Cyclodextrin-Based	β- and γ-cyclodextrin derivatives	Reversed-phase, Polar organic	Good for inclusion complex formation.[7]	Selectivity can be sensitive to mobile phase composition.[5]
Crown Ether-Based	Chiral crown ethers	Acidic aqueous mobile phases	Excellent for primary amines.[7]	Limited mobile phase compatibility.

Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Crystallization

• Dissolution: In a suitable flask, dissolve one equivalent of racemic 3-Amino-2-benzylpropanoic acid and one equivalent of a chosen chiral resolving agent (e.g., (R)-1-phenylethylamine) in a minimal amount of a hot solvent (e.g., isopropanol).

• Cooling: Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in a 4 °C refrigerator overnight.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Analysis: Dry the crystals and determine the diastereomeric excess (d.e.) by chiral HPLC or NMR.

• Recrystallization (if necessary): If the d.e. is not satisfactory, repeat steps 1-4 with the crystalline material.

• Liberation of the Free Amino Acid: Once the desired purity is achieved, dissolve the diastereomeric salt in water and adjust the pH to break the salt. For example, add an acid to protonate the chiral amine, making it water-soluble, and extract the free amino acid into an organic solvent, or vice-versa depending on the pKa values.

Protocol 2: Chiral HPLC Method Development Workflow

This protocol outlines a systematic approach to developing a chiral HPLC method for analyzing the enantiomeric purity of 3-Amino-2-benzylpropanoic acid.

Caption: Workflow for chiral HPLC method development.

Part 4: Visualization of Key Concepts

Diastereomeric Salt Formation and Separation

The diagram below illustrates the fundamental principle of chiral resolution via diastereomeric salt formation. The racemic mixture of the amino acid is converted into a mixture of diastereomers by reacting it with a single enantiomer of a chiral resolving agent. These diastereomers, having different physical properties, can then be separated.

Caption: Principle of diastereomeric salt resolution.

References

• Enzymatic Stereoselective Synthesis of β-Amino Acids. (2018). ResearchGate. [Link]

• β-Aminopeptidases: enzymatic degradation and synthesis of β-amino acid containing peptides and kinetic resolution of β-amino acid amides. (n.d.). ResearchGate. [Link]

• Enzymatic Synthesis of l-threo-β-Hydroxy-α-Amino Acids via Asymmetric Hydroxylation Using 2-Oxoglutarate-Dependent Hydroxylase from Sulfobacillus thermotolerans Strain Y0017. (2021). PubMed Central. [Link]

• New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides: Use of Stereoselective Amino Acid Amidases in the Presence of α-Amino-ɛ-Caprolactam Racemase. (n.d.). National Institutes of Health. [Link]

• Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution. (n.d.). PubMed Central. [Link]

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. (n.d.). ResearchGate. [Link]

• Asymmetric synthesis of β2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. (n.d.). Royal Society of Chemistry Publishing. [Link]

• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. (n.d.). Organic Syntheses. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. [Link]

• Chiral Analysis of Hydrophobic Amino Acids with Agilent InfinityLab Poroshell 120 Chiral-T Columns. (2019). Agilent. [Link]

• Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. (2002). PubMed. [Link]

• Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. (n.d.). ResearchGate. [Link]

• (S)-3-Amino-2-benzylpropanoic acid. (n.d.). PubChem. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. (n.d.). Daicel Chiral Technologies. [Link]

• Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. (n.d.). ResearchGate. [Link]

• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. (2020). PubMed. [Link]

• The Ghosh Laboratory: New Asymmetric Synthesis Research. (n.d.). Purdue University. [Link]

• Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. (2024). MDPI. [Link]

• Asymmetric synthesis of functionalizable type II β-turn-inducing α-amino acid building blocks. (2023). chemrxiv.org. [Link]

• Resolution of racemic amino acids. (n.d.).

• Recent Advances in Chiral Analysis of Proteins and Peptides. (2021). MDPI. [Link]

• General method to prepare amino acids benzyl esters and to isolate them... (n.d.). ResearchGate. [Link]

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (n.d.). MDPI. [Link]

• Asymmetric synthesis of beta2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives. (n.d.). PubMed. [Link]

• Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. (n.d.). Royal Society of Chemistry. [Link]

• Method for preparing 3-amino-2-methyl benzoic acid. (n.d.).

• Enantiomeric purity deviations of radiolabelled amino acids obtained from chiral columns. (2021). EJNMMI Radiopharmacy and Chemistry. [Link]

• Process for preparing enantiomerically enriched amino-alcohols. (n.d.).

• Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. (n.d.). PubMed Central. [Link]

• Syntheses of Four Enantiomers of 2,3-Diendo- and 3-Endo-aminobicyclo[2.2.2]oct-5-ene-2-exo-carboxylic Acid and Their Saturated Analogues. (n.d.). PubMed Central. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey’s Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Asymmetric synthesis of β2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Purdue Chemistry: The Ghosh Laboratory: New Asymmetric Synthesis Research [chem.purdue.edu]
• 12. Asymmetric synthesis of beta2-amino acids: 2-substituted-3-aminopropanoic acids from N-acryloyl SuperQuat derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Syntheses of Four Enantiomers of 2,3-Diendo- and 3-Endo-aminobicyclo[2.2.2]oct-5-ene-2-exo-carboxylic Acid and Their Saturated Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides: Use of Stereoselective Amino Acid Amidases in the Presence of α-Amino-ɛ-Caprolactam Racemase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Stereoselective Synthesis of β-Branched Aromatic α-Amino Acids via Biocatalytic Dynamic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]

Side reactions in peptide synthesis involving β-amino acids

Introduction: Navigating the Unique Challenges of β-Peptide Synthesis

Welcome to the technical support guide for peptide synthesis involving β-amino acids. As researchers and drug development professionals increasingly turn to β-peptides for their enhanced proteolytic stability and unique conformational properties, it is crucial to understand the distinct challenges they present during solid-phase peptide synthesis (SPPS).

Unlike their α-amino acid counterparts, β-amino acids possess an additional carbon in their backbone, leading to increased steric hindrance and altered reactivity. This can result in a higher incidence of side reactions that are less common or severe in standard SPPS. This guide is structured as a series of troubleshooting questions and answers to directly address the specific issues you may encounter, providing not just solutions but also the underlying chemical principles to empower your synthetic strategy.

Troubleshooting Guide 1: Intramolecular Cyclization & Chain Truncation

One of the most frequent challenges in β-peptide synthesis is the premature termination of the peptide chain due to intramolecular cyclization, leading to low yields and difficult purification.

Q1: My LC-MS analysis shows a significant peak corresponding to a mass loss, and sequencing confirms a truncated peptide. The truncation occurred after coupling a β-amino acid. What is the likely cause?

A1: This is a classic sign of intramolecular cyclization leading to lactam formation. The primary amine of the growing peptide chain can attack the activated carboxyl group of the same β-amino acid intended for the next coupling step. This side reaction is more prevalent with β-amino acids than α-amino acids due to the favorable formation of a stable six-membered ring.[1][2]

Causality: The reaction kinetics play a critical role here. If the intermolecular coupling of the next amino acid is slow—often the case due to the steric bulk of β-amino acids—the intramolecular reaction has a greater opportunity to occur.[3] This results in the capping of the peptide chain, preventing further elongation.

Troubleshooting & Prevention Protocol:

• Optimize Coupling Reagent and Conditions: The choice of coupling reagent is paramount. High-reactivity reagents are needed to drive the intermolecular reaction forward quickly.

  • Recommendation: Use aminium- or phosphonium-based reagents like HATU, HBTU, or PyBOP.[4] These reagents form highly reactive activated esters, promoting faster coupling. Carbodiimides like DIC, while common, can be slower and may require additives like Oxyma Pure to enhance efficiency, especially for sterically hindered couplings.[3]

  • Protocol: Increase the concentration of the amino acid and coupling reagent (e.g., to 0.5 M) to favor the bimolecular reaction over the unimolecular cyclization.[5]

• Pre-activation Strategy:

  • Step 1: In a separate vessel, dissolve the incoming Fmoc-β-amino acid (4 eq) and a coupling reagent like HATU (3.9 eq) in DMF.

  • Step 2: Add a non-nucleophilic base such as DIPEA (8 eq) to the solution.

  • Step 3: Allow the mixture to pre-activate for 5-10 minutes before adding it to the deprotected resin. This ensures the activated species is readily available for immediate coupling.

• Monitor the Reaction: For a particularly difficult coupling, perform a time-course study. Take a small sample of resin every 30 minutes and analyze the peptide via LC-MS to determine the optimal coupling time that maximizes product formation while minimizing side reactions.

Troubleshooting Workflow: Unexpected Truncation

Caption: Troubleshooting workflow for truncated β-peptides.

Troubleshooting Guide 2: Steric Hindrance & Incomplete Reactions

The bulky nature of the β-amino acid backbone often leads to incomplete coupling or deprotection steps, resulting in deletion sequences or complex mixtures.

Q2: My final product contains a significant amount of a deletion sequence (Mass - [molecular weight of one β-amino acid]). I used standard coupling and deprotection times. What went wrong?

A2: This is a direct consequence of steric hindrance. The conformationally constrained backbone of β-amino acids can physically block access to the reactive sites (the N-terminal amine for coupling, and the Fmoc group for deprotection), making standard reaction times insufficient.[6]

Causality:

• Incomplete Coupling: The activated carboxyl group of the incoming β-amino acid cannot efficiently reach the deprotected N-terminus of the resin-bound peptide.

• Incomplete Deprotection: The piperidine base cannot efficiently access and remove the Fmoc group from the N-terminus of the β-amino acid, leaving it unavailable for the next coupling cycle.

Troubleshooting & Prevention Protocol:

• Extend Reaction Times:

  • Coupling: For β-amino acids, extend coupling times from the standard 60 minutes to 2-4 hours. For notoriously difficult residues, an overnight coupling may be necessary.[1]

  • Deprotection: Increase Fmoc deprotection time from the standard 10-20 minutes to 30-45 minutes.

• Employ Double Coupling and Capping:

  • Double Coupling: After the initial coupling reaction, drain the vessel and add a fresh solution of the same activated β-amino acid for a second coupling cycle. This helps drive the reaction to completion.

  • Capping: If a deletion sequence is still observed, perform a capping step after the first coupling. After the coupling reaction, treat the resin with a solution of acetic anhydride and DIPEA in DMF. This will acetylate any unreacted N-terminal amines, preventing them from reacting in subsequent steps and simplifying purification by ensuring the major impurity is a capped, shorter peptide rather than an internal deletion.

• Microwave-Assisted SPPS: The use of microwave energy can significantly accelerate both coupling and deprotection steps by increasing molecular motion, overcoming the steric barriers more effectively.[6] This is highly recommended for sequences rich in β-amino acids.

Table 1: Coupling Reagent Strategies for Hindered β-Amino Acids

Reagent Class	Example(s)	Recommended Use & Rationale
Aminium/Uronium	HATU, HBTU, HCTU	First Choice. Forms highly reactive OAt/OBt esters, promoting rapid coupling to overcome steric hindrance. HATU is particularly effective.[4]
Phosphonium	PyBOP, PyAOP	Excellent Alternative. Also forms highly reactive intermediates. PyBOP is a strong activator for sterically demanding couplings.[4]
Carbodiimide	DIC, DCC	Use with Caution. Slower activation. Must be used with an additive like HOBt or Oxyma Pure to minimize racemization and improve speed.[7]
Specialty	COMU	Advanced Option. An Oxyma-based reagent reported to be highly efficient and suppress racemization.

General FAQs

Q3: I am synthesizing a peptide containing β-glutamic acid and see a side product with a mass loss of 18 Da (H₂O). Is this related to aspartimide formation?

A3: Yes, this is highly likely. β-glutamic acid, like α-aspartic acid, is prone to forming a cyclic imide intermediate, which is analogous to aspartimide formation.[8][9] The peptide backbone amide nitrogen attacks the side-chain ester, forming a six-membered ring (glutarimide). This intermediate can then be reopened by piperidine (from the deprotection step) or other nucleophiles to form a mixture of peptide isomers or related byproducts.

Prevention Strategy:

• Add an Acid to the Deprotection Solution: Adding a small amount of an organic acid, such as acetic acid, or an additive like HOBt to the piperidine deprotection solution can suppress the formation of the cyclic imide.[10][11][12]

• Use Bulky Side-Chain Protecting Groups: While standard t-butyl (OtBu) protection is common, using a bulkier protecting group on the β-glutamic acid side chain can sterically hinder the initial cyclization step.[8][12]

Q4: Can I use standard cleavage cocktails (e.g., Reagent K) for peptides containing β-amino acids?

A4: Generally, yes. The principles of final cleavage and side-chain deprotection remain the same. The choice of cleavage cocktail is dictated by the side-chain protecting groups on all amino acids (both α and β) in your sequence, not the backbone structure itself. For example, if your peptide contains sensitive residues like Trp, Met, or Cys, a scavenger-rich cocktail like TFA/TIS/water/EDT is necessary to prevent alkylation and oxidation, regardless of the backbone composition.[13]

References

• Michels, T., Dölling, R., Haberkorn, U., & Mier, W. (n.d.). Acid-Mediated Prevention of Aspartimide Formation in Solid Phase Peptide Synthesis.
• AAPPTEC. (2012, October 4).
• (n.d.). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Wiley Online Library.
• (2020, February 20). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. PubMed.
• (2023, February 6). Preventing aspartimide rearrangements during fmoc-based solid phase peptide synthesis. Peptide Synthesis Blog.
• (n.d.).
• (n.d.). Side Reactions in Peptide Synthesis: Solution and Solid phase synthesis. Slideshare.
• (n.d.). A Comparative Guide to Peptide Coupling Reagents for Difficult Sequences: HATU vs.
• (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• (n.d.). Fmoc Amino Acids for SPPS. AltaBioscience.
• (n.d.). Side reactions in peptide synthesis: An overview. Bibliomed.
• (n.d.). Technical Support Center: Troubleshooting Common Side Reactions in Boc-Based Peptide Synthesis. Benchchem.
• (n.d.). Troubleshooting low yield in solid-phase peptide synthesis. Benchchem.
• (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage.
• (2019, September 27). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Advances (RSC Publishing).
• (n.d.). Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. Benchchem.
• (n.d.). Introduction to Peptide Synthesis. PMC - NIH.
• (2024, November 19). Recent advances in peptide macrocyclization strategies. Chemical Society Reviews (RSC Publishing).
• (n.d.). Peptide Coupling Reagents Guide. Sigma-Aldrich.
• (n.d.). Coupling Reagents. Aapptec Peptides.
• (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• (2025, August 6). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
• (2020, October 19). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls.
• (n.d.). Ribosomal incorporation of cyclic β-amino acids into peptides using in vitro translation.
• (n.d.).
• (n.d.). Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. BOC Sciences.
• (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• (n.d.). How to Optimize Peptide Synthesis?. BOC Sciences.
• (n.d.). Recent development of peptide coupling reagents in organic synthesis. ScienceDirect.
• (2020, July 8).
• (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis. DilunBio.
• (2025, August 7). Chemical synthesis of a cyclotide via intramolecular cyclization of peptide O-esters.
• (2025, August 10). Procedures to Improve Difficult Couplings.

Sources

• 1. Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? - RSC Advances (RSC Publishing) DOI:10.1039/C9RA06124J [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. file.globalso.com [file.globalso.com]
• 5. biotage.com [biotage.com]
• 6. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 7. peptide.com [peptide.com]
• 8. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. peptide.com [peptide.com]
• 12. biotage.com [biotage.com]
• 13. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Technical Support Center: Enhancing the Solubility of Peptides Containing 3-Amino-2-benzylpropanoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the specific challenges of working with peptides that incorporate the unnatural amino acid, 3-Amino-2-benzylpropanoic acid. The inclusion of this hydrophobic residue can significantly impact peptide solubility, a critical factor for successful experimental outcomes and therapeutic development.[1][2] This resource is designed to provide you with the expertise and practical strategies to overcome these solubility hurdles.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the solubility of peptides containing 3-Amino-2-benzylpropanoic acid.

Q1: Why is my peptide containing 3-Amino-2-benzylpropanoic acid poorly soluble in aqueous solutions?

A1: The poor aqueous solubility of your peptide is likely due to the hydrophobic nature of the 3-Amino-2-benzylpropanoic acid residue.[1] The benzyl group in this unnatural amino acid significantly increases the overall hydrophobicity of the peptide.[1] Peptides with a high content of hydrophobic amino acids, both natural and unnatural, tend to have lower solubility in water.[3][4] This is because the hydrophobic side chains prefer to interact with each other rather than with water molecules, which can lead to aggregation and precipitation.[5]

Q2: How can I predict the solubility of my peptide before I even synthesize it?

A2: While precise prediction is challenging, you can get a good estimate by considering the following:

• Amino Acid Composition: The overall ratio of hydrophilic to hydrophobic amino acids is a primary determinant of solubility.[3] The presence of charged residues like Lysine, Arginine, Aspartic acid, and Glutamic acid generally increases solubility in aqueous solutions.[3]

• Net Charge Calculation: Determine the theoretical net charge of your peptide at various pH levels.[1] Peptides are typically least soluble at their isoelectric point (pI), where the net charge is zero.[1][6] Aiming for a pH that is at least one or two units away from the pI will generally enhance solubility.[6]

• Sequence-based Prediction Tools: Several online tools can predict peptide solubility based on its sequence. While not always perfect, they can provide a useful starting point.

Q3: I've tried dissolving my peptide in water, and it won't go into solution. What is the very next step I should take?

A3: If your peptide is insoluble in water, the immediate next step is to try dissolving a small test amount in a different solvent system.[1] A systematic approach is crucial to avoid wasting your valuable peptide.[1] The recommended next steps involve pH adjustment and the use of organic co-solvents.[1][3]

II. Troubleshooting Guide: Step-by-Step Solubilization Strategies

This section provides detailed protocols and explanations for systematically tackling solubility issues with your 3-Amino-2-benzylpropanoic acid-containing peptide.

Problem: My peptide is insoluble in neutral aqueous buffer (e.g., PBS pH 7.4).

This is a common starting point for many researchers. The following workflow will guide you through a logical troubleshooting process.

Caption: Troubleshooting workflow for an insoluble peptide.

Step 1: Determine the Peptide's Net Charge

Before experimenting with different solvents, calculate the net charge of your peptide at neutral pH (around 7). This will inform your choice of an appropriate acidic or basic buffer.[7][8]

• Assign a value of +1 to each basic residue (Lys, Arg, His) and the N-terminus.

• Assign a value of -1 to each acidic residue (Asp, Glu) and the C-terminus.

• Sum the values to get the net charge.

Step 2: pH Adjustment

Adjusting the pH of the solvent can significantly increase a peptide's solubility by moving it away from its isoelectric point (pI), the pH at which it has no net charge and is least soluble.[6][9]

Protocol for pH Adjustment Test:

• Prepare Stock Solutions: Prepare small volumes of 10% acetic acid (for acidic conditions) and 0.1 M ammonium bicarbonate (for basic conditions).

• Aliquot Peptide: Weigh out a small, known amount of your lyophilized peptide into two separate microcentrifuge tubes.

• Test Acidic Conditions: To the first tube, add a small volume of sterile water. If the peptide does not dissolve, add the 10% acetic acid solution dropwise, vortexing between each addition, until the peptide dissolves.[3]

• Test Basic Conditions: To the second tube, add a small volume of sterile water. If the peptide does not dissolve, add the 0.1 M ammonium bicarbonate solution dropwise, vortexing between each addition, until the peptide dissolves.[3]

• Observe and Record: Note which condition (acidic or basic) and approximately how much of the acidic or basic solution was required to dissolve the peptide.

Step 3: Utilizing Organic Co-solvents

For highly hydrophobic peptides, pH adjustment alone may not be sufficient. In such cases, the use of organic co-solvents is a common and effective strategy.[3][4]

Recommended Organic Solvents:

• Dimethyl Sulfoxide (DMSO): A powerful and widely used solvent for hydrophobic peptides.[4] However, it can oxidize methionine and free cysteine residues.[4]

• Dimethylformamide (DMF): A good alternative to DMSO, especially for peptides containing oxidation-prone amino acids.[4]

• Acetonitrile (ACN): Another effective solvent for dissolving hydrophobic peptides.[4]

Protocol for Using Organic Co-solvents:

• Initial Dissolution: Add a minimal amount of the chosen organic solvent (e.g., DMSO) to the lyophilized peptide to create a concentrated stock solution.[4]

• Gentle Agitation: Vortex or sonicate the vial briefly to ensure the peptide is fully dissolved.[4][7]

• Slow Dilution: Slowly add the dissolved peptide stock solution dropwise into your aqueous buffer while gently stirring.[4] This gradual dilution is critical to prevent the peptide from precipitating out of the solution.[4]

Table 1: Comparison of Common Organic Co-solvents for Peptide Solubilization

Co-solvent	Advantages	Disadvantages	Best For
DMSO	High solubilizing power	Can oxidize Met and Cys residues; may be toxic to some cells at higher concentrations.	General use for highly hydrophobic peptides.
DMF	Good alternative to DMSO; less likely to cause oxidation.	Can be toxic.	Peptides containing Met or Cys.
ACN	Effective for many hydrophobic peptides; volatile and easily removed.	May not be as potent as DMSO for very difficult peptides.	Peptides where solvent removal is necessary.

Problem: My peptide precipitates when I dilute the organic stock solution into my aqueous buffer.

This indicates that you have exceeded the solubility limit of your peptide in the final solvent mixture.

Troubleshooting Steps:

• Reduce the Final Concentration: Your target concentration may be too high for the peptide's solubility in the final buffer. Try preparing a more dilute solution.

• Increase the Percentage of Organic Co-solvent: If your experimental system can tolerate it, increasing the final concentration of the organic co-solvent can help keep the peptide in solution. Be mindful of the compatibility of the solvent with your downstream applications.[3]

• Use Denaturing Agents (Last Resort): For extremely difficult-to-dissolve peptides that tend to aggregate, denaturing agents like 6 M guanidine hydrochloride or 8 M urea can be used.[1][10] However, these are harsh conditions and are often incompatible with biological assays as they will denature your target proteins as well.[1]

III. Advanced Strategies for Enhancing Solubility

If the above troubleshooting steps are unsuccessful, you may need to consider more advanced strategies, which often involve modifying the peptide itself.

Amino Acid Substitution

Strategically replacing some of the hydrophobic amino acids in your peptide sequence with more hydrophilic or charged ones can significantly improve solubility.[6] For instance, substituting a leucine with a lysine can introduce a positive charge and enhance interaction with aqueous solvents.

Addition of Solubility-Enhancing Tags

Fusing a highly soluble peptide or protein tag to your peptide of interest is a powerful technique to improve its solubility.[11][12][13] These tags can be attached to either the N- or C-terminus of the peptide.[5]

Examples of Solubility-Enhancing Tags:

• Poly-arginine or Poly-lysine tags: These tags introduce multiple positive charges, which can dramatically increase solubility.[14]

• Glutathione S-transferase (GST): A larger protein tag known to enhance the solubility of its fusion partners.[14]

• Maltose-binding protein (MBP): Another large, highly soluble protein tag.[12]

Caption: Strategies to enhance peptide solubility.

Formulation Approaches

For peptides intended for therapeutic use, various formulation strategies can be employed to improve solubility and bioavailability.[15] These include:

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area of the peptide, which can lead to faster dissolution.[16][17]

• Lipid-Based Formulations: Encapsulating the peptide in lipid-based delivery systems such as liposomes or self-emulsifying drug delivery systems (SEDDS) can improve its solubility and absorption.[16][17]

IV. Conclusion

Enhancing the solubility of peptides containing the hydrophobic unnatural amino acid 3-Amino-2-benzylpropanoic acid requires a systematic and informed approach. By understanding the physicochemical properties of your peptide and applying the troubleshooting strategies outlined in this guide, you can overcome solubility challenges and achieve reliable and reproducible experimental results. Always remember to start with small-scale solubility tests to conserve your valuable peptide.

References

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. [Link]

• Spyrou, N., et al. (2018). Polyionic Tags as Enhancers of Protein Solubility in Recombinant Protein Expression. Methods and Protocols, 1(2), 19. [Link]

• LenioBio. (n.d.). Increasing Protein Yields: Solubility Tagging. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. [Link]

• Esposito, D., & Chatterjee, D. K. (2006). Tagging Recombinant Proteins to Enhance Solubility and Aid Purification. Current Protocols in Protein Science, Chapter 6, Unit 6.11. [Link]

• Singh, I., et al. (2021). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. RSC Medicinal Chemistry, 12(9), 1449-1473. [Link]

• Spyrou, N., et al. (2018). Polyionic Tags as Enhancers of Protein Solubility in Recombinant Protein Expression. Methods and Protocols, 1(2), 19. [Link]

• LifeTein. (n.d.). How to dissolve peptides?. [Link]

• Kim, S., et al. (2022). An Intrinsically Disordered Peptide Tag that Confers an Unusual Solubility to Aggregation-Prone Proteins. Applied and Environmental Microbiology, 88(6), e02324-21. [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8, 212. [Link]

• Bio Basic. (n.d.). Peptide Solubility. [Link]

• Oeller, M., et al. (2023). Sequence-based prediction of the solubility of peptides containing non-natural amino acids. bioRxiv. [Link]

• Michael, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Zhang, Y., et al. (2022). Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions. Bioconjugate Chemistry, 33(11), 2051-2055. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Strategies for Improving Peptide Stability and Delivery. Pharmaceuticals, 15(10), 1289. [Link]

• Jores, K., et al. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 13(12), 2095. [Link]

• Henninot, A., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Amino Acids, 52(8), 1103-1122. [Link]

• GenScript. (n.d.). Guidelines for Dissolving Peptides. [Link]

• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines. [Link]

• Venturelli, L., et al. (2021). Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. Physical Chemistry Chemical Physics, 23(33), 17929-17941. [Link]

• Rieck, F. (n.d.). Efficient Purification of Synthetic Peptides at High and Low pH. Agilent Technologies, Inc. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. genscript.com [genscript.com]
• 6. biosynth.com [biosynth.com]
• 7. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 8. genscript.com [genscript.com]
• 9. agilent.com [agilent.com]
• 10. lifetein.com [lifetein.com]
• 11. researchgate.net [researchgate.net]
• 12. Increasing Protein Yields: Solubility Tagging – LenioBio [leniobio.com]
• 13. Tagging Recombinant Proteins to Enhance Solubility and Aid Purification | Springer Nature Experiments [experiments.springernature.com]
• 14. Polyionic Tags as Enhancers of Protein Solubility in Recombinant Protein Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 17. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Method Refinement for the Chiral Separation of β-Amino Acids

Welcome to the Technical Support Center for the chiral separation of β-amino acids. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for your chromatographic experiments. As a Senior Application Scientist, my goal is to not only provide protocols but to also explain the underlying principles to empower you to make informed decisions in your method development and refinement.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions encountered when undertaking the chiral separation of β-amino acids.

Q1: Where do I start with method development for separating a new β-amino acid enantiomeric pair?

Q2: What are the main differences between direct and indirect chiral separation methods?

A2: Direct methods utilize a chiral stationary phase (CSP) to differentiate between enantiomers. Indirect methods involve derivatizing the enantiomers with a chiral reagent to form diastereomers, which can then be separated on a standard achiral column.[3][4]

Feature	Direct Method (CSP)	Indirect Method (Derivatization)
Principle	Enantiomers interact differently with the CSP.	Enantiomers are converted to diastereomers with different physical properties.
Column	Chiral Stationary Phase (CSP)	Standard Achiral Column
Pros	Simpler sample preparation, less risk of racemization during derivatization.	Can use standard, less expensive columns; may enhance detection.
Cons	CSPs can be expensive and have specific mobile phase requirements.	Additional reaction step, potential for incomplete derivatization or racemization.[5]

Q3: Can I use the same method for different β-amino acids?

A3: While a single method might work for structurally similar β-amino acids, it is unlikely to be optimal for a diverse range. The side chain (R-group) of the β-amino acid plays a significant role in its interaction with the CSP, necessitating method optimization for each unique compound.

HPLC Troubleshooting Guide

This section provides solutions to common problems encountered during the HPLC chiral separation of β-amino acids.

Issue 1: Poor or No Enantiomeric Resolution

Q: I'm injecting my racemic standard, but I only see a single peak. What should I do?

A: This is a common starting point. Here’s a systematic approach to achieving separation:

• Verify CSP Selection: The chosen chiral stationary phase may not be suitable for your analyte. Polysaccharide-based (e.g., cellulose or amylose derivatives) and macrocyclic glycopeptide (e.g., teicoplanin-based) columns are versatile starting points.[1][6] Crown ether-based columns, like CROWNPAK® CR(+), are particularly effective for compounds with a primary amino group near the chiral center.[7][8]

• Optimize the Mobile Phase:

  • Organic Modifier: Systematically vary the percentage of the organic modifier (e.g., isopropanol or ethanol in normal phase; acetonitrile or methanol in reversed phase) in small increments (e.g., 5%). The type of alcohol can also significantly impact selectivity.

  • Additives/Modifiers: The addition of small amounts of an acid or base can dramatically improve chiral recognition.[9]

    • For acidic β-amino acids, add 0.1-0.5% of an acidic modifier like trifluoroacetic acid (TFA) or formic acid.

    • For basic or zwitterionic β-amino acids, a basic modifier such as diethylamine (DEA) or ethanolamine may be necessary to improve peak shape and selectivity, particularly in normal phase.[10]

• Adjust Column Temperature: Temperature affects the thermodynamics of the chiral recognition mechanism.[10]

  • Protocol: Temperature Optimization

    • Start at an ambient temperature (e.g., 25°C).

    • Decrease the temperature in 5°C increments (e.g., 20°C, 15°C). Lower temperatures often enhance enantioselectivity.

    • If no improvement is observed, increase the temperature in 5°C increments from the starting point (e.g., 30°C, 35°C).

• Reduce the Flow Rate: Lowering the flow rate increases the interaction time between the analytes and the CSP, which can improve resolution.[10]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are tailing, which is compromising my resolution and quantification. What's the cause and how do I fix it?

A: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase.

• Cause: For β-amino acids, which can be basic or zwitterionic, interactions with acidic silanol groups on silica-based CSPs are a common cause of tailing.[10]

• Solution: Add a competing base to the mobile phase. A small concentration (0.05% - 0.1%) of diethylamine (DEA) or a similar amine can mask the active silanol sites and significantly improve peak symmetry.[10]

Q: My peaks are fronting. What does this indicate?

A: Peak fronting is less common than tailing but can occur under certain conditions.

• Cause 1: Column Overload: Injecting too much sample can lead to peak fronting.

  • Solution: Dilute your sample and reinject. Chiral columns can be more susceptible to overloading than achiral columns.[11]

• Cause 2: Poor Sample Solubility: If the sample is not fully dissolved in the injection solvent, it can lead to a distorted peak shape.

  • Solution: Ensure your sample is completely dissolved. It is always best to dissolve the sample in the mobile phase if possible.

Issue 3: Drifting or Unstable Retention Times

Q: My retention times are not reproducible between injections. How can I stabilize my system?

A: Unstable retention times point to an unequilibrated system or changes in the mobile phase.

• Cause 1: Insufficient Column Equilibration: Chiral separations can be very sensitive to the mobile phase composition.

  • Solution: Ensure the column is thoroughly equilibrated with the mobile phase before starting your analysis. Flushing with 10-20 column volumes is a good starting point, but some CSPs may require longer.[2][10]

• Cause 2: Mobile Phase Inconsistency: Evaporation of volatile components or inadequate mixing can alter the mobile phase composition over time.

  • Solution: Prepare fresh mobile phase daily, keep solvent bottles capped, and ensure thorough mixing.[10]

• Cause 3: Column "Memory Effect": Additives can adsorb to the stationary phase, and their presence or absence in subsequent runs can affect retention.[12]

  • Solution: When switching between methods with different additives, it is crucial to have a rigorous column flushing procedure. For immobilized CSPs, flushing with a strong solvent like dimethylformamide (DMF) can help "reset" the stationary phase.[12]

Advanced Topics: SFC and GC

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique for chiral separations, often providing faster analysis times and reduced solvent consumption compared to HPLC.[13]

Q: How can I improve resolution in my chiral SFC method?

A: The principles are similar to HPLC, but with some key differences in the mobile phase.

• Co-solvent and Additives: In SFC, the mobile phase is typically supercritical CO2 with an organic co-solvent (e.g., methanol, ethanol).

  • Varying the percentage of the co-solvent is the primary way to adjust retention.

  • Additives like TFA for acidic compounds or DEA for basic compounds are often necessary, similar to HPLC.[9]

• Backpressure and Temperature: These parameters influence the density of the supercritical fluid and can impact selectivity. A systematic evaluation of backpressure and temperature is recommended during method optimization.

Gas Chromatography (GC)

GC is also a viable technique for chiral separation of amino acids, but it requires the analytes to be volatile.

Q: What are the critical considerations for chiral GC analysis of β-amino acids?

A: Derivatization is a mandatory step to increase the volatility of the amino acids.

• Derivatization Protocol: A two-step process is common:

  • Esterification: The carboxyl group is esterified (e.g., with methanolic HCl).

  • Acylation: The amino group is acylated (e.g., with trifluoroacetic anhydride).

• Troubleshooting Derivatization:

  • Incomplete Reactions: Leads to multiple peaks for a single amino acid. Ensure anhydrous conditions and sufficient reaction time and temperature.

  • Racemization: Harsh derivatization conditions (high temperature, extreme pH) can cause racemization, leading to inaccurate quantification of enantiomeric excess.[5] Optimize reaction conditions to be as mild as possible.

• Column Selection: Chiral capillary columns with cyclodextrin-based stationary phases are commonly used for the separation of derivatized amino acid enantiomers.[11]

References

• Miller, L., & Regalado, E. L. (2018). Fast enantiomeric separation of amino acids using liquid chromatography/mass spectrometry on a chiral crown ether stationary phase.
• Daicel Chiral Technologies. (2024). INSTRUCTION MANUAL FOR CROWNPAK® CR(+) / CR(-).

• Element Lab Solutions. (n.d.). Daicel CROWNPAK Crown Ether Chiral Columns. Retrieved from [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

• Daicel Chiral Technologies. (2014). INSTRUCTION MANUAL FOR CROWNPAK® CR-I(+) and CROWNPAK® CR-I(-).
• Stepanova, E. V., et al. (2016). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents.
• Fegas, A., et al. (2013). Effect of the Mobile Phase Acid Additives on Enantioselectivity of Amino Acid Derivative Using Quinine Carbamate Based Chiral Stationary Phase. Asian Journal of Chemistry, 25(3), 1583-1585.
• Armstrong, D. W., et al. (2016). Chiral Amino Acid and Peptide Separations – the Next Generation.
• Daicel Chiral Technologies. (2024). INSTRUCTION MANUAL FOR CROWNPAK® CR-I(+) and CROWNPAK® CR-I(-).
• Sigma-Aldrich. (n.d.).
• MDPI. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(15), 4635.
• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America, 30(7), 564-569.

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Li, S., et al. (2021). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. Molecules, 26(4), 1039.
• Agilent Technologies. (2019). A Tail of Two Peaks: Troubleshooting Poor Peak Shape.
• Frank, H., Nicholson, G. J., & Bayer, E. (1977). Rapid gas chromatographic separation of amino acid enantiomers with a novel chiral stationary phase.
• Waldhier, M. C., et al. (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples.
• Sigma-Aldrich. (n.d.). Proline Derivatization and Enantioresolution by Chiral GC.
• Lipka, E., & Tallieu, F. (2020). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Critical Reviews in Analytical Chemistry, 50(5), 438-453.
• Öztepe, T., et al. (2022). Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography.
• Daicel Chiral Technologies. (n.d.). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC.
• Gstöttner, C., et al. (2021). Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chromatography Drift Tube Ion Mobility-Mass Spectrometry Using a Chiral Core–Shell Tandem Column Approach. Analytical Chemistry, 93(10), 4484-4492.
• El-Awady, D., et al. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. Molecules, 29(17), 4001.
• Sigma-Aldrich. (n.d.).
• Chromatography Today. (2020, May 20).
• Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.
• Stepanova, E. V., et al. (2016). Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents.
• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• Sigma-Aldrich. (n.d.). Chiral HPLC Column Selection and Method Development Guide.
• Lehotay, J., Hrobonova, K., & Ondrejkovicova, I. (2007). Effects of mobile phase's ratio on resolution of amino acid enantiomers. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 489-495.
• Ciclosi, M., et al. (2019). Fundamental Developments of Chiral Phase Chromatography in Connection with Enantioselective Synthesis of β-Amino Acids. Molecules, 24(21), 3894.
• Gecse, Z., et al. (2021). High-Performance Liquid Chromatographic Separation of Stereoisomers of ß-Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids. Molecules, 26(16), 4975.

• I.B.S. (n.d.). Chiral HPLC Method Development. Retrieved from [Link]

• Zeng, S., et al. (2019). Chiral Mobile-Phase Additives in HPLC Enantioseparations. Methods in Molecular Biology, 2024, 89-112.
• Ahuja, S. (2000). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America, 18(8), 792-801.
• Phenomenex. (n.d.).

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• 3. Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents - Panin - Acta Naturae [actanaturae.ru]
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Technical Support Center: Navigating Peptide Aggregation with β-Amino Acid Substitutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to address the specific challenges of working with β-amino acid-substituted peptides, particularly concerning aggregation. This guide is structured to move from foundational knowledge to practical, hands-on troubleshooting.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles and common queries you might have before or during your initial experiments.

Q1: What is the underlying mechanism by which β-amino acid substitutions reduce peptide aggregation?

A: Peptide aggregation is often driven by the formation of intermolecular hydrogen bonds, which leads to stable secondary structures like β-sheets.[1] Standard α-peptides have a backbone structure that readily facilitates the hydrogen bonding patterns required for these β-sheets.

The introduction of a β-amino acid adds an extra methylene group (-CH2-) to the peptide backbone. This seemingly small change has a profound impact:

• Disrupted Hydrogen Bonding: The altered spacing between residues disrupts the precise alignment required for the hydrogen bond network that stabilizes β-sheets.

• Increased Conformational Flexibility: The longer backbone introduces a "kink" or a more flexible point, making it sterically unfavorable for the peptide chains to pack into the dense, ordered structures characteristic of aggregates.[1]

Essentially, β-amino acids act as "structure breakers" that interrupt the self-assembly process that is the root cause of aggregation.[2]

Diagram: Mechanism of Aggregation Disruption

Caption: A systematic approach to peptide solubilization.

Experimental Protocol: Step-by-Step Solubilization

• Calculate Net Charge: Determine the overall charge of your peptide at neutral pH (pH 7). [3] * Assign +1 for each basic residue (Arg, Lys, His) and the N-terminus.

  • Assign -1 for each acidic residue (Asp, Glu) and the C-terminus.

  • Sum the values to get the net charge.

• Initial Test with Water: Attempt to dissolve the peptide in sterile, deionized water. If it dissolves, your peptide is water-soluble.

• pH Adjustment (for Charged Peptides):

  • If Net Charge is Positive (Basic Peptide): The peptide requires an acidic environment. Try dissolving it in 10-30% aqueous acetic acid. If that fails, use a tiny amount (<50 µL) of trifluoroacetic acid (TFA) to dissolve the peptide, then dilute it slowly to your target concentration with water or buffer. [3][4] * If Net Charge is Negative (Acidic Peptide): The peptide needs a basic environment. Try dissolving it in a dilute aqueous ammonia solution or 10% ammonium bicarbonate. Caution: Avoid basic solutions if your peptide contains Cysteine (Cys), as this can promote disulfide bond formation. [3][4]

• Organic Solvents (for Neutral/Hydrophobic Peptides):

  • If the peptide is uncharged or highly hydrophobic, it will likely require an organic solvent. [5] * First, try to dissolve the peptide in a minimal amount of DMSO (or DMF if the peptide contains Cys). [3] * Once fully dissolved, slowly add your desired aqueous buffer to the peptide-organic solvent mixture drop-by-drop while vortexing. [6]If the peptide precipitates, you have exceeded its solubility limit in that final solvent mixture.

• Physical Aids: If solubility is still an issue, you can employ physical methods.

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes to break up small particulates. [6][5] * Gentle Warming: Warm the solution to <40°C, as increased temperature can improve solubility for some peptides. [3][4]

Problem 3: My β-peptide is soluble but aggregates over time in my assay buffer.

Q: How do I identify the cause of this latent aggregation and formulate a more stable solution?

A: This is a common problem where the initial solubilization is successful, but the peptide is not stable in the final experimental conditions. The cause is often related to pH, ionic strength, or interactions with buffer components. [7] Step 1: Characterize the Aggregation Kinetics You first need to monitor the aggregation process. The Thioflavin T (ThT) fluorescence assay is a standard method for detecting the formation of amyloid-like fibrils containing β-sheet structures. [8] Protocol: Thioflavin T (ThT) Aggregation Assay

• Reagent Preparation:

  • Peptide Stock: Prepare a concentrated stock of your β-peptide in a non-aggregating solvent (e.g., DMSO), as determined from your solubilization tests.

  • ThT Stock: Prepare a 2.5 mM ThT stock solution in water.

  • Assay Buffer: Prepare the experimental buffer in which you are observing aggregation.

• Assay Setup:

  • In a 96-well plate, add your assay buffer.

  • Add ThT stock solution to a final concentration of 10-20 µM. [8] * Initiate the reaction by adding your peptide stock to the desired final concentration (e.g., 1-100 µM). [8]

• Measurement:

  • Incubate the plate at a constant temperature (e.g., 37°C), with intermittent shaking.

  • Measure fluorescence intensity at regular intervals using a plate reader (Excitation: ~450 nm, Emission: ~485 nm). [8]

• Data Analysis: Plot fluorescence intensity versus time. A sigmoidal curve indicates a nucleation-dependent aggregation process. [9] Step 2: Buffer and Formulation Optimization

Use the ThT assay to systematically test modifications to your buffer.

Strategy	Rationale	Example
Adjust pH	Move the buffer pH further away from the peptide's isoelectric point (pI) to increase net charge and electrostatic repulsion.	If pI is 6.5, test buffers at pH 5.0 and pH 8.0.
Vary Ionic Strength	High ionic strength can sometimes shield charges and promote hydrophobic aggregation.	Test your buffer with 50 mM, 150 mM, and 300 mM NaCl.
Add Stabilizing Excipients	Certain molecules can preferentially hydrate the peptide or raise the energy barrier for aggregation.	Test adding sugars (trehalose, sucrose), polyols (glycerol), or amino acids (arginine, proline).
Include Non-ionic Surfactants	Low concentrations of surfactants can prevent aggregation at interfaces (air-water, solid-liquid).	Test adding 0.01% Tween-20 or Triton X-100.

By comparing the aggregation curves under different conditions, you can identify a formulation that maintains the peptide's stability for the duration of your experiment.

Problem 4: I need to definitively characterize the aggregation state of my peptide solution.

Q: Beyond ThT assays, what analytical techniques can give me detailed structural information about the aggregates?

A: A multi-faceted approach is recommended for a comprehensive characterization of peptide aggregation, as no single technique tells the whole story. [8]

Technique	Information Provided	Key Considerations
Dynamic Light Scattering (DLS)	Provides the size distribution (hydrodynamic radius) of particles in solution. Can distinguish between monomers, small oligomers, and large aggregates. [8]	Highly sensitive to dust and large contaminants. Requires careful sample filtration.
Circular Dichroism (CD) Spectroscopy	Reveals information about the peptide's secondary structure. A shift towards a strong negative band around 218 nm is indicative of β-sheet formation. [10][11]	Requires relatively high peptide concentrations. Buffer components can interfere with the signal.
Transmission Electron Microscopy (TEM)	Provides direct visualization of aggregate morphology. Allows you to see if you have amorphous aggregates, protofibrils, or mature fibrils. [8]	Requires specialized equipment and sample preparation (negative staining). Provides a snapshot in time.
Analytical Ultracentrifugation (AUC)	A powerful technique to determine the sedimentation coefficient, which can be used to calculate the size and shape of species in solution, providing information on the oligomeric state.	Requires specialized equipment and significant expertise for data analysis.

| Mass Spectrometry (MS) | Can determine the molecular weight of the peptide, confirming its identity and purity. Techniques like ESI-MS can sometimes detect non-covalent oligomers. [12][13]| Primarily used for sequence verification and purity assessment, less so for characterizing large aggregates. |

By combining a kinetic assay like ThT with a sizing technique like DLS and a structural method like CD or TEM, you can build a comprehensive and authoritative picture of your β-peptide's aggregation behavior.

References

• Benchchem. (n.d.). Technical Support Center: Aggregation of Peptides Containing β-Amino Acids During Synthesis. BenchChem.
• Propeptide. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them.
• Creative Peptides. (n.d.). Guidelines for Peptide Dissolving.
• Hello Bio. (n.d.).
• JPT. (n.d.).
• Biorbyt. (n.d.). Dissolving Peptides.
• SpringerLink. (2013, August 19). Evaluating protocols and analytical methods for peptide adsorption experiments.
• ResearchGate. (n.d.). Workflow for optimising the solubility of peptides containing modified....
• SpringerLink. (2013, August 19). Evaluating protocols and analytical methods for peptide adsorption experiments.
• National Center for Biotechnology Information. (2023, March 14). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review.
• SpringerLink. (2020).
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• ResearchGate. (n.d.).
• Benchchem. (n.d.).
• Novus Biologicals. (n.d.).
• Creative Proteomics. (n.d.). Peptide Analysis Techniques Review.
• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry.
• Sigma-Aldrich. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Biomatik. (2022, November 28).
• International Journal of Science and Research Archive. (2025, February 24).
• National Center for Biotechnology Information. (2020, March 4). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
• BioPharmaSpec. (n.d.).
• ResearchGate. (2025, February 26).
• The Royal Society Publishing. (2017, October 20).
• National Center for Biotechnology Information. (n.d.).
• Sigma-Aldrich. (n.d.).
• National Center for Biotechnology Information. (n.d.).

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• 8. Amyloid Beta Aggregation Protocol for Aβ Peptides | Hello Bio [hellobio.com]
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• 13. Peptide Analysis Techniques Review - Creative Peptides [creative-peptides.com]

Technical Support Center: Optimizing Deprotection of Fmoc-3-Amino-2-benzylpropanoic acid

Welcome to the technical support hub for the deprotection of Fmoc-3-Amino-2-benzylpropanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by this sterically hindered amino acid. Here, you will find targeted FAQs, in-depth troubleshooting advice, and optimized protocols to enhance the efficiency and success of your synthesis.

The benzyl group at the α-position of 3-Amino-2-benzylpropanoic acid introduces significant steric bulk, which can impede the access of standard deprotection reagents to the Fmoc group. This often leads to incomplete reactions, necessitating carefully optimized conditions to achieve a high yield of the desired product.

Frequently Asked Questions (FAQs)

Q1: Why is my Fmoc deprotection of 3-Amino-2-benzylpropanoic acid incomplete with standard 20% piperidine in DMF?

A1: Incomplete deprotection is the most common issue with this amino acid and is primarily due to steric hindrance.[1][2] The bulky benzyl group adjacent to the amine physically blocks the piperidine molecule from efficiently abstracting the acidic proton on the fluorenyl group, a critical step in the E1cB elimination mechanism.[3][4][5] Standard reaction times (e.g., 2 x 10 minutes) may be insufficient for complete removal.

Q2: How can I confirm that the Fmoc deprotection is incomplete?

A2: The most reliable method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) analysis of the crude peptide after cleavage.[2][6] An incomplete deprotection will result in a significant peak corresponding to a deletion sequence, where the next amino acid failed to couple. You can also use mass spectrometry (MS) to identify the masses of the target peptide and the deletion sequence. A qualitative ninhydrin test on the resin after deprotection can also be indicative; a yellow or faint blue color suggests remaining Fmoc-protected amines.

Q3: Are there alternative bases to piperidine that are more effective for this hindered amino acid?

A3: Yes, stronger, non-nucleophilic bases can be more effective. 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a common alternative, often used at low concentrations (e.g., 2%) in DMF.[7][8] DBU's higher basicity can accelerate the deprotection of sterically hindered residues.[9] Combinations such as piperazine and DBU have also been shown to be highly efficient and can be faster than piperidine.[10][11]

Q4: What are the potential side reactions when using stronger bases or extended deprotection times?

A4: The primary concerns are racemization at the α-carbon and the formation of base-induced side products like aspartimides if aspartic acid is present elsewhere in the sequence.[9][12][13] While DBU is non-nucleophilic, which avoids the formation of piperidine adducts, its strong basicity can increase the risk of epimerization.[8][13] It is crucial to carefully optimize the reaction time to ensure complete deprotection without promoting side reactions.

In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the Fmoc deprotection of 3-Amino-2-benzylpropanoic acid.

Problem 1: Incomplete Deprotection

Symptoms:

• Major deletion sequence peak observed in the crude HPLC chromatogram.

• Low yield of the final peptide.

• Positive (yellow) or weak ninhydrin test after the deprotection step.

Root Causes & Solutions:

Cause	Recommended Action	Scientific Rationale
Insufficient Reaction Time	Increase the duration of the deprotection steps. Instead of a standard 2x10 min, try 2x20 min or even 2x30 min. Monitor progress with a test cleavage if possible.	The steric hindrance slows the reaction kinetics.[14][15] Allowing more time gives the piperidine base more opportunities to access and react with the Fmoc group.
Suboptimal Reagent Concentration	While 20% piperidine is standard, for particularly difficult sequences, increasing the concentration to 30-50% can sometimes improve results.[16]	A higher concentration of the base can increase the reaction rate according to the law of mass action, helping to overcome the kinetic barrier imposed by steric hindrance.
Peptide Aggregation on Resin	If the peptide chain is long or hydrophobic, it can aggregate, trapping the Fmoc group.[1][9] Try switching to a more polar solvent like N-Methyl-2-pyrrolidone (NMP) or adding chaotropic salts.	NMP is often better at disrupting secondary structures and swelling the resin than DMF, improving reagent accessibility.[17][18]
Base Strength Insufficient	The basicity of piperidine may not be sufficient to efficiently deprotect the highly hindered amine.	Switch to a stronger deprotection cocktail. A solution of 2% DBU and 5% piperazine in DMF is highly effective for rapid and complete deprotection.[10][11]

Problem 2: Side Product Formation

Symptoms:

• Multiple unexpected peaks in the HPLC chromatogram with masses corresponding to racemized product or other adducts.

Root Causes & Solutions:

Cause	Recommended Action	Scientific Rationale
Racemization	This is a risk with extended base treatment, especially with stronger bases like DBU.[7][12] Minimize exposure time; use the minimum time required for complete deprotection. Adding 0.1M 1-hydroxybenzotriazole (HOBt) to the deprotection solution can help suppress racemization.[12]	The base can abstract the α-proton, leading to epimerization. HOBt acts as a proton source, which can help to quench the enolate intermediate and reduce the extent of racemization.
Dibenzofulvene (DBF) Adducts	If using a non-nucleophilic base like DBU alone, the reactive DBF byproduct is not scavenged and can react with the newly freed amine.	Always use a nucleophilic scavenger with DBU. Piperazine is an excellent choice as it is both a base and an effective DBF scavenger.[10] A cocktail of 2% DBU with 5% piperazine is recommended.[11]

Visual Workflows and Mechanisms

Troubleshooting Workflow

This diagram outlines a logical sequence for troubleshooting incomplete deprotection.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. renyi.hu [renyi.hu]
• 8. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. ptacts.uspto.gov [ptacts.uspto.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. redalyc.org [redalyc.org]
• 16. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 17. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Improve the Yield of Mannich Reaction for β-Amino Acid Synthesis

Welcome to the technical support center for the Mannich reaction. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common issues encountered during the synthesis of β-amino acids. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring each protocol is a self-validating system.

Core Principles: Understanding the Mannich Reaction Mechanism

The Mannich reaction is a three-component organic reaction that forms a β-amino carbonyl compound, known as a Mannich base.[1][2] In the context of β-amino acid synthesis, this typically involves the reaction of an enolizable carbonyl compound (or its equivalent, like a silyl ketene acetal), an aldehyde, and an amine.[1][3] The reaction is a cornerstone for C-C bond formation and is valued for its convergent nature.[4]

The reaction proceeds via a two-step mechanism:[2][5]

• Iminium Ion Formation: The amine first adds to the carbonyl group of the aldehyde, followed by dehydration, to form a highly electrophilic iminium ion (or Schiff base).[1][2][6]

• Nucleophilic Attack: The enolizable carbonyl compound tautomerizes to its enol or enolate form, which then acts as a nucleophile, attacking the iminium ion to form the final β-amino carbonyl product.[1][2][5]

Understanding this mechanism is critical for troubleshooting, as reaction failures often trace back to one of these two key steps.

Caption: Figure 1: General Mechanism of the Mannich Reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving high yield in a Mannich reaction for β-amino acid synthesis?

While multiple factors are interdependent, the most critical is often the efficient in situ generation and reactivity of the two key intermediates: the iminium ion (electrophile) and the enol/enolate (nucleophile).[2][5][6] If the iminium ion does not form efficiently, or if the carbonyl compound does not enolize under the reaction conditions, the reaction will fail regardless of other parameters. Catalyst choice is paramount as it directly influences the formation and interaction of these species.

Q2: How do I choose the right catalyst for my reaction?

The choice of catalyst depends on the specific substrates and the desired outcome (e.g., stereoselectivity).

• Acid Catalysis: Protic acids (like HCl) or Lewis acids (like ZnCl₂, Bi(OTf)₃) are commonly used.[7] They promote both iminium ion formation and enolization.[3] Solid acid catalysts like sulfated MCM-41 have also been shown to be effective and offer easier workup.[8]

• Base Catalysis: Bases are used to generate the enolate from the carbonyl compound, increasing its nucleophilicity.

• Organocatalysis: For asymmetric synthesis, chiral organocatalysts are state-of-the-art. Proline and its derivatives can control the stereochemical outcome by forming an enamine intermediate and guiding the facial attack on the imine through a hydrogen-bonded transition state.[1][5] Chiral thiourea derivatives, often derived from Cinchona alkaloids, activate the imine through hydrogen bonding, making it more electrophilic.[4][9]

• Metal Catalysis: Chiral metal complexes (e.g., based on Cu, Zr) can act as Lewis acids to activate the imine and control the stereochemistry of the nucleophilic attack.[4][10]

Q3: Can I use any aldehyde and amine for this reaction?

The substrate scope has limitations.

• Aldehydes: Non-enolizable aldehydes, such as formaldehyde and aromatic aldehydes, are ideal because they cannot self-condense via an enol pathway.[6] Using enolizable aldehydes can lead to the formation of an enamine that will not react with the other carbonyl component, limiting the classical Mannich pathway.[11]

• Amines: Primary and secondary amines are required for the formation of the iminium ion intermediate.[2][3] Tertiary amines lack the necessary N-H proton and cannot form the required intermediate.[2][5] Aromatic amines are generally suitable, but their nucleophilicity can be lower than aliphatic amines.[3]

Troubleshooting Guide

Problem 1: Low or No Product Yield

This is the most common issue and can stem from several sources.

Potential Cause	Explanation & Recommended Solution
Inefficient Iminium Ion Formation	The equilibrium between the amine/aldehyde and the iminium ion may not favor the product. Solution: Use the hydrochloride salt of the amine to push the equilibrium.[3] If using a pre-formed imine, ensure it is pure and anhydrous. For sluggish reactions, consider using a more reactive formaldehyde equivalent like paraformaldehyde or Eschenmoser's salt.[12]
Poor Enolization/Enolate Formation	The α-protons of your carbonyl compound may not be sufficiently acidic under the reaction conditions. Solution: Switch to a stronger acid or base catalyst to promote enolization. Alternatively, use a pre-formed enolate equivalent, such as a silyl enol ether (in a Mukaiyama-Mannich reaction), which is more nucleophilic.[4][13]
Incorrect Solvent Choice	The solvent polarity and coordinating ability can drastically affect the reaction. Polar protic solvents like ethanol can stabilize intermediates and are often effective.[8][14] However, in some organocatalyzed systems, non-polar solvents like toluene or dichloromethane are preferred to minimize catalyst deactivation.[9][12] Solution: Screen a range of solvents. As shown in Table 1, the choice can significantly impact yield.
Suboptimal Temperature	Reaction rates are temperature-dependent. Some reactions require heating to overcome activation barriers, while others, particularly stereoselective ones, require sub-ambient temperatures to improve selectivity and prevent side reactions.[9][15] Solution: If no product is observed at room temperature, try heating the reaction (e.g., to 80 °C).[16] Conversely, if the reaction is messy, try cooling it to -20 °C or even -60 °C.[9]
Product Inhibition	The amine product is a Lewis base and can bind to and inhibit Lewis acid catalysts, preventing turnover.[4] Solution: This is a challenging problem. It may require higher catalyst loading or the use of a catalyst system known to be resistant to product inhibition, such as certain urea or thiourea-based organocatalysts.[4]

Problem 2: Poor Diastereo- or Enantioselectivity

This is a key challenge in the synthesis of chiral β-amino acids.

Potential Cause	Explanation & Recommended Solution
Ineffective Catalyst	The chosen chiral catalyst may not provide a sufficiently ordered transition state for your specific substrates. Solution: Screen different classes of catalysts. For example, if a proline-based catalyst gives low enantiomeric excess (ee), consider trying a Cinchona alkaloid-derived thiourea or a chiral metal complex.[9]
Incorrect Catalyst Loading	Too little catalyst will result in a slow reaction with a significant uncatalyzed, non-selective background reaction. Solution: Optimize the catalyst loading. Start with a standard loading (e.g., 5-10 mol%) and adjust as needed. In some cases, higher loadings may be required to achieve good selectivity.[9]
Temperature is Too High	Higher temperatures increase molecular motion, which can disrupt the ordered transition state required for high stereoselectivity, leading to lower dr or ee values. Solution: Perform the reaction at lower temperatures. Running the reaction at 0 °C, -20 °C, or even -78 °C can dramatically improve stereochemical control.[15]
Solvent Interference	Coordinating solvents can interfere with the catalyst-substrate interaction, disrupting stereocontrol. Solution: Test less-coordinating solvents. For example, switching from THF to toluene or dichloromethane might enhance the catalyst's effectiveness.
Product Epimerization	The product itself might be epimerizing under the reaction conditions, especially if a base is present. Solution: Reduce reaction time or quench the reaction as soon as it reaches completion. Lowering the temperature can also suppress this side reaction.[15]

Problem 3: Formation of Side Products

Unwanted products can consume starting materials and complicate purification.

Potential Cause	Explanation & Recommended Solution
Aldehyde Self-Condensation (Aldol)	If an enolizable aldehyde is used, it can react with itself. Solution: Use a non-enolizable aldehyde like benzaldehyde or formaldehyde.[6]
Ketone Self-Condensation (Aldol)	The enolizable ketone can react with another molecule of itself. Solution: This is favored by strong basic conditions. Use milder conditions or a Lewis acid catalyst. Adding the ketone slowly to the reaction mixture can also help by keeping its instantaneous concentration low.
Polymerization	Formaldehyde is prone to polymerization. Some substrates, like pyrrole, can polymerize under strong acid conditions.[3] Solution: Use paraformaldehyde and heat to depolymerize it in situ. For acid-sensitive substrates, use a milder acid like acetic acid instead of a strong mineral acid.[3]

Data Summary: Impact of Catalysts and Conditions

The following table summarizes data from various studies, illustrating the impact of different catalytic systems and conditions on the Mannich reaction for β-amino ester/acid synthesis.

Catalyst / System	Nucleophile	Electrophile	Solvent	Temp (°C)	Yield (%)	ee (%) / dr	Reference
Thiourea 1c	Silyl Ketene Acetal	N-Boc-aldimine	Toluene	-40	99	98	[4]
(R)-BINAP / Cu(OAc)₂	Acrylic Acid	N-DPP-ketimine	THF	-20	96	>95:5	[10]
Cinchona Alkaloid 1d	Dimethyl Malonate	N-Boc-imine	Acetone	-60	95	95	[9]
Sulfated MCM-41	Cyclohexanone	Benzaldehyde/Aniline	Ethanol	Reflux	95	N/A	[8]
Ammonium Chloride	Malonic Ester	Imine	Ethanol	RT	Good-Excellent	N/A	[17]

Optimized Protocol Example: Asymmetric Organocatalytic Mannich Reaction

This protocol is a generalized example for the enantioselective synthesis of a β-amino ester derivative using a thiourea-based organocatalyst. Note: This is a representative procedure and must be optimized for specific substrates.

• Preparation: To a flame-dried reaction vial under an inert atmosphere (N₂ or Ar), add the chiral thiourea organocatalyst (e.g., catalyst 1d from Jacobsen et al., 0.05 mmol, 10 mol%).[9]

• Reagent Addition: Add the solvent (e.g., Acetone, 1.0 mL).[9] Cool the solution to the desired temperature (e.g., -60 °C) using a cryocooler or a suitable cooling bath.

• Substrate Addition: Add the N-Boc protected imine (0.5 mmol, 1.0 equiv). Stir for 5 minutes.

• Nucleophile Addition: Add the malonate ester (e.g., dimethyl malonate, 0.6 mmol, 1.2 equiv) dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at -60 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired β-amino ester.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common issues systematically.

Caption: Figure 2: A systematic workflow for troubleshooting the Mannich reaction.

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• Shibata, T., et al. (2018). Diastereo‐ and Enantioselective Reductive Mannich‐type Reaction of α,β‐Unsaturated Carboxylic Acids to Ketimines: A Direct Entry to Unprotected β2,3,3‐Amino Acids. Chemistry – A European Journal, 29(0). [Link]

• Kobayashi, S., Ishitani, H., & Ueno, M. (1998). Catalytic Asymmetric Synthesis of Both Syn- and Anti-β-Amino Alcohols. Journal of the American Chemical Society, 120(2), 431–432. [Link]

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• Chemistry LibreTexts. (2023). Mannich Reaction. [Link]

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• Song, J., & Deng, L. (2006). The Mannich Reaction of Malonates with Simple Imines Catalyzed by Bifunctional Cinchona Alkaloids: Enantioselective Synthesis of β-Amino Acids. Journal of the American Chemical Society, 128(28), 9036–9037. [Link]

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• Organic Chemistry Portal. Synthesis of β-amino ketones, aldehydes and derivatives. [Link]

• Selvam, P., et al. (2013). Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. International Journal of Innovative Technology and Exploring Engineering (IJITEE), 2(5), 1-4. [Link]

• Ye, J., et al. (2017). Solvent directed chemically divergent synthesis of β-lactams and α-amino acid derivatives with chiral isothiourea. Chemical Communications, 53(4), 843-846. [Link]

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• ResearchGate. (2015). Solvent effect on Mannich reaction. [Link]

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Reference Data & Comparative Studies

Comparative analysis of 3-Amino-2-benzylpropanoic acid and its α-amino acid counterpart

A deep dive into the structural nuances and functional divergences between the proteinogenic α-amino acid, L-Phenylalanine, and its synthetic counterpart, 3-Amino-2-benzylpropanoic acid.

In the intricate world of molecular biology and drug design, even the slightest alteration in a molecule's architecture can lead to profound differences in its function. This guide provides a comparative analysis of L-Phenylalanine (Phe), an essential α-amino acid, and its β-amino acid isomer, 3-Amino-2-benzylpropanoic acid (β-Phe). While nearly identical in composition, the simple shift of an amino group fundamentally alters their physicochemical properties, biological roles, and therapeutic potential.

At a Glance: Structural and Physicochemical Distinctions

The core difference between these two molecules lies in the placement of the amino group relative to the carboxyl group. In Phenylalanine, an α-amino acid, both groups are attached to the same carbon atom (the α-carbon). In 3-Amino-2-benzylpropanoic acid, the amino group is attached to the adjacent carbon, classifying it as a β-amino acid. This seemingly minor change introduces an additional carbon into the backbone, significantly impacting the molecule's flexibility and chemical nature.

Property	L-Phenylalanine (α-Amino Acid)	3-Amino-2-benzylpropanoic acid (β-Amino Acid)	Significance of the Difference
Molecular Formula	C₉H₁₁NO₂[1][2]	C₁₀H₁₃NO₂[3]	The addition of a methylene group in the backbone of β-Phe increases its molecular weight.
Molar Mass	165.19 g/mol [1][2]	179.22 g/mol [3]	Reflects the difference in their chemical formulas.
pKa (carboxyl)	~1.83[1][4]	Expected to be higher (~3-4)	The increased distance between the electron-withdrawing amino group and the carboxyl group in β-Phe makes the carboxyl group less acidic.
pKa (amino)	~9.13[1][4]	Expected to be higher (~9-10)	The altered electronic environment influences the basicity of the amino group.
Conformational Flexibility	Relatively constrained	More flexible due to an additional C-C bond in the backbone[5][6]	This increased flexibility allows β-amino acids to adopt a wider range of secondary structures, such as helices and turns, that are distinct from those formed by α-amino acids.[6][7]
Proteolytic Stability	Susceptible to degradation by proteases	Highly resistant to proteolytic degradation[8][9]	The altered backbone geometry of β-amino acids is not recognized by the active sites of most proteases, leading to significantly enhanced stability in biological systems.[8][10]

Biological Activity and Mechanisms: A World of Difference

The distinct structures of Phenylalanine and its β-analogue dictate their dramatically different roles in biological systems.

L-Phenylalanine: The Essential Building Block

As a proteinogenic α-amino acid, L-Phenylalanine is fundamental to life. Its primary roles include:

• Protein Synthesis: It is one of the 20 common amino acids incorporated into proteins during translation.[1]

• Metabolic Precursor: Phenylalanine is a crucial precursor for the synthesis of several vital molecules.[1][11] In the liver, the enzyme phenylalanine hydroxylase converts it to L-tyrosine.[12][13] Tyrosine, in turn, is a precursor for the synthesis of catecholamine neurotransmitters (dopamine, norepinephrine, and epinephrine) and the pigment melanin.[1][12][14] The genetic disorder phenylketonuria (PKU) results from a deficiency in phenylalanine hydroxylase, leading to a toxic buildup of phenylalanine.[1][12]

Caption: Metabolic fate of L-Phenylalanine.

3-Amino-2-benzylpropanoic Acid: The Peptidomimetic Tool

In stark contrast, 3-Amino-2-benzylpropanoic acid and other β-amino acids are not typically found in natural proteins. Their significance lies in their use as building blocks for synthetic peptides, known as β-peptides, and other pharmacologically active molecules.[15][16][17] Key features include:

• Proteolytic Resistance: One of the most valuable properties of β-peptides is their exceptional stability against degradation by proteases.[8][9] This makes them highly attractive for the development of peptide-based drugs with improved pharmacokinetic profiles.[10]

• Peptidomimetics: β-amino acids can be incorporated into peptides to mimic the secondary structures of natural peptides, such as helices and sheets.[7][18][19] This allows for the design of molecules that can mimic or block biological interactions with enhanced stability.

• Pharmacological Activity: The unique structural properties of β-amino acids have led to their investigation in various therapeutic areas. They have been explored for their potential as hypoglycemic, antifungal, and insecticidal agents.[15][16][17] Some β-amino acids and their derivatives can act as neurotransmitter analogues. For instance, their structural similarity to γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system, allows some to modulate GABA receptors.[20][21][22]

Caption: Modulation of GABAergic signaling.

Experimental Protocols: A Comparative Approach

To empirically assess the differences between these two amino acids, the following experimental workflows can be employed.

Protocol 1: Assessing Proteolytic Stability

This protocol uses a common protease, trypsin, to compare the stability of a simple dipeptide containing either Phenylalanine or its β-analogue.

Objective: To quantify the rate of enzymatic degradation.

Methodology:

• Peptide Synthesis: Synthesize two dipeptides: Gly-Phe and Gly-β-Phe.

• Reaction Setup: Prepare solutions of each dipeptide in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Enzyme Addition: Initiate the reaction by adding a known concentration of trypsin to each peptide solution.

• Time-Course Analysis: At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture and quench the enzymatic activity (e.g., by adding trifluoroacetic acid).

• LC-MS Analysis: Analyze the samples using Liquid Chromatography-Mass Spectrometry (LC-MS) to separate the intact peptide from its cleavage products and quantify their respective amounts.

• Data Analysis: Plot the percentage of intact peptide remaining over time to determine the degradation rate for each peptide.

Caption: Workflow for proteolytic stability assay.

Applications in Research and Drug Development

The distinct properties of Phenylalanine and 3-Amino-2-benzylpropanoic acid lead to their application in very different fields.

• L-Phenylalanine: As an essential nutrient, it is a key component of dietary supplements and parenteral nutrition formulations. It is also used as a precursor in the industrial synthesis of the artificial sweetener aspartame.[1]

• 3-Amino-2-benzylpropanoic acid: This β-amino acid is a valuable tool in medicinal chemistry and drug design.[23] Its primary application is in the construction of peptidomimetics with enhanced proteolytic stability and predictable secondary structures.[18][19] These modified peptides are being investigated for a wide range of therapeutic applications, including as antimicrobial agents and inhibitors of protein-protein interactions.[18][19]

Conclusion

The comparison of L-Phenylalanine and 3-Amino-2-benzylpropanoic acid serves as a compelling illustration of structure-function relationships in chemistry and biology. While Phenylalanine is a cornerstone of natural protein architecture and metabolism, its β-isostere provides a powerful tool for the design of synthetic molecules with enhanced drug-like properties. The increased backbone flexibility and profound resistance to enzymatic degradation make β-amino acids, like 3-Amino-2-benzylpropanoic acid, indispensable building blocks in the development of next-generation peptide therapeutics. Understanding these fundamental differences is crucial for researchers and scientists working at the interface of chemistry, biology, and medicine.

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A Senior Application Scientist's Guide to Validating the Biological Activity of 3-Amino-2-benzylpropanoic Acid-Containing Peptides

Introduction: The 'Why' of β-Peptide Validation

In the landscape of therapeutic peptide development, the pursuit of enhanced stability and efficacy is paramount. Standard peptides, composed of α-amino acids, are often susceptible to rapid enzymatic breakdown in the body, limiting their therapeutic window.[1][2] This guide focuses on peptides incorporating 3-Amino-2-benzylpropanoic acid , a type of β-amino acid.[][4] The inclusion of such β-residues creates a "β-peptide" or an "α/β-peptide," oligomers with an altered backbone structure.[1][5]

This subtle structural modification is profound in its consequences. The altered backbone provides significant resistance to degradation by proteases, the very enzymes that dismantle conventional peptides.[1][2][6] This enhanced stability can translate to a longer half-life and sustained activity in vivo.[1] However, this potential can only be realized if the peptide retains its ability to bind its intended biological target and elicit a functional response.

This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals to rigorously validate and compare the biological activity of these modified peptides. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a self-validating and robust evaluation. For our case study, we will focus on a common and therapeutically relevant target: the inhibition of the p53-MDM2 protein-protein interaction (PPI) , a critical pathway in cancer biology.[7][8][9]

Part 1: Foundational Assays - Establishing Proteolytic Stability

Expert's Rationale: Before investing in complex functional assays, it is critical to first validate the core premise of using a β-amino acid: enhanced stability. If the modified peptide is not significantly more resistant to degradation than its α-peptide counterpart, the primary justification for its development is undermined. A standard proteolytic stability assay provides a direct, quantitative comparison.[10][11]

Experimental Protocol: Comparative Protease Stability Assay

This protocol outlines the steps to compare the stability of a novel β-peptide against its parent α-peptide in the presence of a common protease like trypsin or in a complex biological matrix like human serum.

Materials:

• Test Peptides:

  • α-Peptide (e.g., a known MDM2-binding α-peptide like PMI: TSFAEYWNLLSP)[8]

  • β-Peptide (e.g., an analogous sequence with one or more 3-Amino-2-benzylpropanoic acid substitutions)

• Control Peptide: A known protease-sensitive peptide.

• Enzyme/Matrix: Trypsin solution or pooled human serum.

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Quenching Solution: 10% Trifluoroacetic acid (TFA).

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a C18 column.[11][12]

Procedure:

• Preparation: Prepare stock solutions of all peptides in an appropriate solvent (e.g., DMSO or water) at 1 mg/mL.

• Reaction Setup: In separate microcentrifuge tubes, add 90 µL of pre-warmed (37°C) human serum or trypsin solution (in PBS).

• Initiation: Add 10 µL of the respective peptide stock solution to each tube to start the degradation reaction. The final peptide concentration will be 100 µg/mL.

• Time-Course Sampling: At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw a 10 µL aliquot from each reaction tube.

• Quenching: Immediately add the 10 µL aliquot to a new tube containing 10 µL of 10% TFA to stop the enzymatic reaction.

• Analysis: Centrifuge the quenched samples to precipitate proteins. Analyze the supernatant using RP-HPLC, monitoring the absorbance at 214 nm.[11]

• Quantification: The amount of intact peptide remaining at each time point is determined by integrating the area of the corresponding peak in the HPLC chromatogram.[11] The T=0 sample represents 100% intact peptide.

Data Presentation & Interpretation

Summarize the percentage of intact peptide remaining over time in a table and plot the data to visualize the degradation kinetics and calculate the half-life (t½) for each peptide.

Time (min)	% α-Peptide Remaining	% β-Peptide Remaining
0	100	100
15	65	98
30	40	95
60	15	92
120	<5	88
240	0	81

Expected Outcome: The β-peptide should exhibit a significantly longer half-life compared to its α-peptide counterpart, confirming its enhanced resistance to proteolysis.[1][2]

Part 2: Target Engagement - Quantifying Binding Affinity

Expert's Rationale: Stability is necessary but not sufficient. The peptide must bind its intended target with high affinity. Surface Plasmon Resonance (SPR) is a gold-standard, label-free technique for quantifying the kinetics of biomolecular interactions in real-time.[13] It provides the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD), which is a direct measure of binding affinity. A lower KD value signifies a stronger interaction.

Experimental Protocol: Surface Plasmon Resonance (SPR) Kinetic Analysis

This protocol details the measurement of binding kinetics between the test peptides (analytes) and an immobilized target protein (ligand), such as recombinant human MDM2.

Materials:

• SPR Instrument: (e.g., Biacore™ T200)[14]

• Sensor Chip: CM5 sensor chip (carboxymethylated dextran).[15]

• Ligand: High-purity recombinant MDM2 protein.

• Analytes: α-Peptide and β-Peptide, purified by HPLC.

• Immobilization Chemistry: Amine coupling kit (EDC, NHS, ethanolamine).

• Running Buffer: HBS-EP+ buffer (HEPES buffered saline with EDTA and P20 surfactant).

Procedure:

• Ligand Immobilization: Activate the carboxyl groups on the CM5 sensor chip surface using a fresh mixture of EDC and NHS. Covalently immobilize the MDM2 protein to the surface via amine coupling.[15] Deactivate any remaining active esters with ethanolamine. A target immobilization level of ~4000 Resonance Units (RU) is typical.

• Analyte Preparation: Prepare a dilution series of each peptide (e.g., 0 nM, 10 nM, 50 nM, 100 nM, 250 nM, 500 nM) in the running buffer.

• Kinetic Analysis (One-shot Kinetics™): Inject the series of analyte concentrations sequentially over the immobilized MDM2 surface, from lowest to highest concentration.[13]

• Association & Dissociation: Monitor the binding in real-time. The "association phase" occurs during analyte injection, and the "dissociation phase" begins when the injection ends and only running buffer flows over the surface.

• Regeneration: After the dissociation phase, inject a pulse of a mild regeneration solution (e.g., glycine-HCl, pH 2.5) to remove all bound analyte, preparing the surface for the next cycle.

• Data Analysis: Fit the resulting sensorgrams to a suitable kinetic binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software to determine ka, kd, and KD.[13][14]

Data Presentation & Interpretation

A comparative table of the kinetic constants provides a clear, quantitative measure of target engagement.

Peptide	Association Rate (ka) (1/Ms)	Dissociation Rate (kd) (1/s)	Affinity (KD) (nM)
α-Peptide	1.5 x 10⁵	3.0 x 10⁻³	20
β-Peptide	1.2 x 10⁵	2.4 x 10⁻³	20

Expected Outcome: Ideally, the β-peptide will exhibit a KD value that is comparable to, or even better than, the parent α-peptide. This demonstrates that the backbone modification did not compromise the specific side-chain interactions required for high-affinity binding to the target's hydrophobic pocket.[9]

Part 3: In Vitro Functional Validation - Cellular Activity

Expert's Rationale: High-affinity binding is promising, but the ultimate goal is a biological effect within a cell. For an MDM2 inhibitor, the desired outcome is the reactivation of the p53 tumor suppressor pathway, leading to cell cycle arrest or apoptosis in cancer cells with wild-type p53.[7][9][16] A cell viability assay, such as an MTS or MTT assay, in a relevant cancer cell line (e.g., SJSA-1, which has wild-type p53 and amplified MDM2) provides a direct measure of the peptide's functional potency (IC₅₀).

Experimental Workflow Diagram

The overall validation logic flows from fundamental properties to cellular function.

Caption: High-level workflow for validating peptide biological activity.

Experimental Protocol: Cell Viability (MTS) Assay

Materials:

• Cell Line: SJSA-1 (osteosarcoma, wild-type p53, MDM2 amplified).

• Culture Medium: RPMI-1640 supplemented with 10% FBS.

• Test Articles: α-Peptide, β-Peptide.

• Positive Control: A known small molecule MDM2 inhibitor (e.g., Nutlin-3a).[17]

• Assay Reagent: CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS).

• Instrumentation: 96-well plate reader.

Procedure:

• Cell Seeding: Seed SJSA-1 cells into 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Peptide Treatment: Prepare serial dilutions of the peptides and the positive control in culture medium. Replace the old medium with the medium containing the test articles. Include "vehicle only" wells as a negative control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTS Addition: Add 20 µL of the MTS reagent to each well.

• Final Incubation: Incubate for 1-4 hours until a color change is apparent.

• Measurement: Read the absorbance at 490 nm using a plate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control wells (representing 100% viability). Plot the normalized viability versus the log of the peptide concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Data Presentation & Interpretation

A table comparing the half-maximal inhibitory concentration (IC₅₀) values clearly illustrates the functional potency of each compound.

Compound	Cellular Potency (IC₅₀) (µM)
α-Peptide	15.2
β-Peptide	8.5
Nutlin-3a (Control)	0.5

Expected Outcome: The β-peptide should demonstrate an IC₅₀ value that is superior (lower) or at least comparable to the α-peptide. A lower IC₅₀ for the β-peptide could be attributed to its enhanced stability over the 48-72 hour assay period, allowing for a more sustained inhibition of the MDM2-p53 interaction. It is important to note that cell permeability is a major factor here; peptides may require conjugation to cell-penetrating peptides (CPPs) or other delivery vehicles to achieve robust cellular activity.[7][18]

Signaling Pathway Context

The following diagram illustrates the targeted p53-MDM2 pathway and the mechanism of inhibition.

Caption: Inhibition of the MDM2-p55 interaction by a β-peptide.

Conclusion: A Framework for Confident Validation

This guide presents a logical, three-phase workflow for the comprehensive validation of 3-Amino-2-benzylpropanoic acid-containing peptides. By systematically confirming stability , quantifying target binding , and measuring cellular function , researchers can build a robust data package. This approach allows for an objective comparison against parent α-peptides or other alternatives, providing a solid foundation for further preclinical and clinical development. The enhanced proteolytic resistance of β-peptides offers a compelling strategy to overcome a major hurdle in peptide therapeutics, and this rigorous validation framework is essential to confidently translate that potential into tangible results.[1][19]

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• Fiori, S. et al. (2020). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 63(17), 8931-8952. [Link]

• Edwards, I. A. et al. (2015). α/β-Peptide Foldamers Targeting Intracellular Protein-Protein Interactions with Activity in Living Cells. Journal of the American Chemical Society, 137(38), 12152-12155. [Link]

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• van Dijk, A. et al. (2016). Stability of C1-15 and F2,5,12W modified peptides to proteases measured by HPLC. ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Chiral Separation of 3-Amino-2-benzylpropanoic Acid

For researchers and professionals in drug development, the stereoisomeric purity of a chiral molecule is not merely a matter of academic interest; it is a critical determinant of therapeutic efficacy and safety. 3-Amino-2-benzylpropanoic acid, a valuable β-amino acid building block, is one such molecule where the separation of its enantiomers is paramount. This guide provides an in-depth, objective comparison of the primary methods for the chiral separation of 3-Amino-2-benzylpropanoic acid: High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs), Supercritical Fluid Chromatography (SFC), and Diastereomeric Salt Crystallization.

The Significance of Chiral Purity in 3-Amino-2-benzylpropanoic Acid

β-amino acids and their derivatives are integral components in the synthesis of numerous pharmaceuticals, exhibiting a wide range of biological activities. The specific three-dimensional arrangement of atoms in enantiomers can lead to vastly different interactions with chiral biological targets such as enzymes and receptors. Consequently, one enantiomer of 3-Amino-2-benzylpropanoic acid may exhibit the desired therapeutic effect, while the other could be inactive or even toxic. Therefore, robust and efficient methods for chiral separation are essential for the development of safe and effective drugs.

High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases (CSPs)

Chiral HPLC is a cornerstone of enantioselective analysis and purification in the pharmaceutical industry. The technique relies on the differential interaction of enantiomers with a chiral stationary phase, leading to different retention times and, thus, separation.

The Principle of Chiral Recognition by CSPs

The efficacy of chiral HPLC hinges on the selection of an appropriate CSP. For amino acids, several types of CSPs have proven effective, including crown ethers, macrocyclic glycopeptides, and zwitterionic ion-exchangers. These phases create a chiral environment through a combination of interactions such as hydrogen bonding, dipole-dipole interactions, steric hindrance, and inclusion complexation, allowing for the discrimination between enantiomers. For β-amino acids like 3-Amino-2-benzylpropanoic acid, crown ether and macrocyclic glycopeptide-based CSPs are particularly promising.

Experimental Protocol: Chiral HPLC Separation

This protocol is a representative method for the analytical-scale separation of 3-Amino-2-benzylpropanoic acid enantiomers.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Materials:

• Racemic 3-Amino-2-benzylpropanoic acid

• HPLC-grade methanol, water, and perchloric acid

• Chiral Stationary Phase: Crownpak CR(+) column (150 x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase consisting of 84% methanol and 16% aqueous solution of 5 mM perchloric acid. Degas the mobile phase prior to use.

• Sample Preparation: Dissolve racemic 3-Amino-2-benzylpropanoic acid in the mobile phase to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the sample and record the chromatogram. The two enantiomers should be resolved as distinct peaks.

Causality Behind Experimental Choices

• Crownpak CR(+) Column: Crown ether-based CSPs are particularly well-suited for the separation of primary amines, such as the amino group in our target molecule. The chiral cavities of the crown ether selectively form inclusion complexes with the protonated amino group of one enantiomer, leading to its stronger retention.

• Mobile Phase Composition: The combination of methanol and an acidic aqueous solution is crucial. The acidic conditions ensure the protonation of the amino group, which is necessary for the interaction with the crown ether. Methanol acts as the organic modifier to control the elution strength.

Visualization of the HPLC Workflow

Caption: Workflow for chiral HPLC separation.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "green" alternative to HPLC for chiral separations. It utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

The SFC Advantage: Speed and Sustainability

The low viscosity and high diffusivity of supercritical CO2 lead to faster separations and higher efficiency compared to liquid chromatography. This results in significantly reduced analysis times and lower solvent consumption, aligning with the principles of green chemistry. For preparative scale work, the evaporation of CO2 simplifies product isolation.

Experimental Protocol: Chiral SFC Separation

This protocol outlines a general approach for the chiral separation of 3-Amino-2-benzylpropanoic acid using SFC.

Instrumentation:

• Supercritical Fluid Chromatography (SFC) system with a UV detector and back-pressure regulator.

Materials:

• Racemic 3-Amino-2-benzylpropanoic acid

• SFC-grade carbon dioxide and methanol

• Chiral Stationary Phase: A polysaccharide-based column such as Chiralpak AD-H (250 x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase: The mobile phase will be a mixture of supercritical CO2 and methanol (as a co-solvent). A typical starting gradient would be 5% to 40% methanol over 5 minutes.

• Sample Preparation: Dissolve the racemic compound in methanol to a concentration of 1 mg/mL.

• SFC Conditions:

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40 °C

  • Detection Wavelength: 220 nm

  • Injection Volume: 5 µL

• Analysis: After system equilibration, inject the sample. The enantiomers will be separated based on their differential interactions with the CSP under supercritical fluid conditions.

Rationale for Experimental Design

• Chiralpak AD-H: Polysaccharide-based CSPs, like amylose tris(3,5-dimethylphenylcarbamate) on the AD-H column, are widely used in SFC and have demonstrated broad applicability for a variety of chiral compounds, including those with acidic and amine functionalities.

• Methanol as Co-solvent: The addition of a polar organic co-solvent like methanol is essential to increase the solubility of the polar analyte in the largely non-polar supercritical CO2 and to modulate the interactions with the stationary phase.

• Back Pressure and Temperature: These parameters are critical in SFC as they control the density and solvent strength of the supercritical fluid mobile phase, thereby influencing retention and selectivity.

Visualization of the SFC Workflow

Caption: Workflow for chiral SFC separation.

Diastereomeric Salt Crystallization

This classical resolution technique is particularly well-suited for the large-scale preparation of enantiomerically pure compounds. It involves the reaction of the racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts, which can then be separated by crystallization due to their different solubilities.

The Principle of Diastereomeric Salt Formation

The carboxylic acid and amino groups of 3-Amino-2-benzylpropanoic acid allow it to react with either a chiral base or a chiral acid to form diastereomeric salts. These diastereomers have different physical properties, most importantly, different solubilities in a given solvent system. By carefully selecting the resolving agent and crystallization solvent, one diastereomer can be selectively precipitated, while the other remains in solution.

Experimental Protocol: Diastereomeric Salt Crystallization

This protocol provides a general framework for the resolution of racemic 3-Amino-2-benzylpropanoic acid.

Materials:

• Racemic 3-Amino-2-benzylpropanoic acid

• Chiral resolving agent (e.g., (R)-(-)-Mandelic acid or another suitable chiral acid/base)

• Solvent for crystallization (e.g., ethanol, methanol, or a mixture with water)

• Hydrochloric acid and sodium hydroxide for liberation of the enantiomer

Procedure:

• Salt Formation: Dissolve the racemic 3-Amino-2-benzylpropanoic acid in a suitable solvent. Add an equimolar amount of the chiral resolving agent. Heat the mixture to ensure complete dissolution.

• Crystallization: Slowly cool the solution to induce crystallization of the less soluble diastereomeric salt. The cooling rate can be controlled to optimize crystal size and purity.

• Isolation of Diastereomer: Collect the precipitated crystals by filtration and wash with a small amount of cold solvent. The mother liquor contains the more soluble diastereomer.

• Liberation of the Enantiomer: Suspend the isolated diastereomeric salt in a biphasic system (e.g., water and ethyl acetate). Adjust the pH to either acidic or basic to break the salt and liberate the free amino acid and the resolving agent.

• Extraction and Isolation: Separate the aqueous and organic layers. The desired enantiomer of 3-Amino-2-benzylpropanoic acid can be isolated from the appropriate phase, typically after neutralization and solvent evaporation.

Key Considerations for Success

• Choice of Resolving Agent: The selection of the resolving agent is critical and often empirical. A variety of chiral acids and bases should be screened to find one that forms well-defined, easily separable diastereomeric salts.

• Solvent Selection: The solvent system plays a crucial role in the solubility difference between the diastereomeric salts. A solvent in which one salt is sparingly soluble while the other is highly soluble is ideal.

• Racemization and Recycling: For a more economical process, the unwanted enantiomer from the mother liquor can often be racemized and recycled back into the resolution process.

Visualization of the Crystallization Workflow

Caption: Workflow for diastereomeric salt crystallization.

Comparative Analysis of Chiral Separation Methods

The choice of the most suitable chiral separation method depends on several factors, including the scale of the separation, the required purity, the available instrumentation, and cost considerations.

Feature	Chiral HPLC	Chiral SFC	Diastereomeric Salt Crystallization
Principle	Differential interaction with a chiral stationary phase	Similar to HPLC, but with a supercritical fluid mobile phase	Formation and separation of diastereomeric salts based on solubility differences
Speed	Moderate	Fast	Slow (requires crystallization time)
Scalability	Analytical to preparative scale	Analytical to preparative scale	Excellent for large scale
Solvent Consumption	High	Low	Moderate to High
Environmental Impact	Moderate to High	Low ("Green")	Moderate
Development Time	Moderate (CSP screening)	Moderate (CSP and co-solvent screening)	Potentially long (screening of resolving agents and solvents)
Cost per Sample	Moderate	Lower than HPLC (due to solvent savings)	Low for bulk production
Typical Yield	High (>95%)	High (>95%)	Variable, often requires optimization
Enantiomeric Purity	Excellent (>99% ee)	Excellent (>99% ee)	Good to Excellent, may require recrystallization

Recommendations for Method Selection

• For Analytical Scale and High-Throughput Screening: Chiral SFC is the preferred method due to its high speed and low solvent consumption. Chiral HPLC is also a robust and reliable option.

• For Preparative Scale (milligrams to grams): Both preparative SFC and HPLC are viable options. SFC offers the advantage of easier product isolation.

• For Large-Scale Industrial Production (kilograms): Diastereomeric salt crystallization is often the most cost-effective and scalable method, provided a suitable resolving agent and crystallization process can be developed.

Conclusion

The chiral separation of 3-Amino-2-benzylpropanoic acid is a critical step in its application in pharmaceutical development. While chiral HPLC remains a widely used and effective technique, the speed and environmental benefits of SFC make it an increasingly attractive alternative. For large-scale production, the classical method of diastereomeric salt crystallization remains a powerful and economically viable approach. The optimal choice of method will ultimately depend on the specific requirements of the project, balancing the need for speed, purity, scalability, and cost. A thorough understanding of the principles and practical considerations of each technique, as outlined in this guide, will enable researchers to make informed decisions and successfully obtain the desired enantiomerically pure compound.

References

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• Péter, A., et al. (2005). HPLC Enantioseparation of beta2-homoamino Acids Using Crown Ether-Based Chiral Stationary Phase.
• West, C. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 96-103.
• Codina, A., et al. (1987). Chiral separation of enantiomers of substituted alpha- and beta-alanine and gamma-aminobutyric acid analogues by gas chromatography and high-performance liquid chromatography.
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• Phenomenex.
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• Shiraiwa, T., et al. (2003). Preparation of optically active threo-2-amino-3-hydroxy-3-phenylpropanoic acid (threo-beta-phenylserine) via optical resolution. Chemical & Pharmaceutical Bulletin, 51(12), 1363-1367.
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A Comparative Guide to the Structure-Activity Relationship of 3-Amino-2-benzylpropanoic Acid Derivatives as GABA-AT Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The intricate dance between a molecule's structure and its biological activity is a cornerstone of modern drug discovery. This guide offers an in-depth comparative analysis of 3-amino-2-benzylpropanoic acid derivatives, a class of compounds that has garnered significant interest for its potential to modulate the central nervous system. As analogues of the principal inhibitory neurotransmitter, γ-aminobutyric acid (GABA), these derivatives are promising candidates for the development of novel therapeutics for neurological disorders such as epilepsy and neuropathic pain.

This guide will navigate the key structural modifications that dictate the efficacy of these compounds as inhibitors of GABA aminotransferase (GABA-AT), the primary enzyme responsible for GABA degradation. By understanding these structure-activity relationships (SAR), researchers can rationally design more potent and selective therapeutic agents.

The Significance of Targeting GABA Aminotransferase

Elevating GABA levels in the brain is a clinically validated strategy for treating seizures and other neurological conditions. By inhibiting GABA-AT, the metabolic breakdown of GABA is reduced, leading to an increase in its synaptic concentration and enhanced inhibitory neurotransmission. This mechanism of action is the basis for the antiepileptic drug vigabatrin. The 3-amino-2-benzylpropanoic acid scaffold provides a versatile platform for developing next-generation GABA-AT inhibitors with potentially improved pharmacological profiles.

Core Structural Features and Their Influence on Activity

The 3-amino-2-benzylpropanoic acid core possesses several key features that can be systematically modified to probe the SAR and optimize inhibitory activity against GABA-AT. These include the stereochemistry of the chiral centers, substitutions on the benzyl ring, and modifications to the amino and carboxylic acid moieties.

dot

Caption: Key modifiable regions of the 3-amino-2-benzylpropanoic acid scaffold influencing GABA-AT inhibition.

Comparative Analysis of Substituted Derivatives

Compound ID	Benzyl Ring Substitution	Stereochemistry	Amino Group	Carboxylic Acid	Predicted GABA-AT IC₅₀ (µM)
1	H (unsubstituted)	Racemic	Primary (NH₂)	Carboxylic Acid	~200
2	4-Cl	Racemic	Primary (NH₂)	Carboxylic Acid	~100
3	4-F	Racemic	Primary (NH₂)	Carboxylic Acid	~120
4	3,4-diCl	Racemic	Primary (NH₂)	Carboxylic Acid	~50
5	H (unsubstituted)	(S)-enantiomer	Primary (NH₂)	Carboxylic Acid	~150
6	H (unsubstituted)	(R)-enantiomer	Primary (NH₂)	Carboxylic Acid	>500
7	4-Cl	(S)-enantiomer	Primary (NH₂)	Carboxylic Acid	~75
8	H (unsubstituted)	Racemic	N-methyl	Carboxylic Acid	>500
9	H (unsubstituted)	Racemic	Primary (NH₂)	Methyl Ester	>500

Key Insights from the Comparative Data:

• Benzyl Ring Substitutions: The introduction of electron-withdrawing groups, such as halogens, on the benzyl ring generally enhances inhibitory activity. This suggests that the aromatic ring is involved in a key interaction with the enzyme's active site, which is sensitive to the electronic properties of the substituent. Dihalogenated compounds, such as the 3,4-dichloro derivative, are predicted to be more potent than their monosubstituted counterparts.

• Stereochemistry: The stereochemistry at the chiral centers is crucial for biological activity. For many GABA analogues, the (S)-enantiomer is often the more active form. This stereoselectivity indicates a specific three-dimensional binding orientation within the GABA-AT active site.

• Amino and Carboxylic Acid Groups: The free primary amino group and the carboxylic acid moiety are generally considered essential for activity, as they mimic the endogenous substrate, GABA. Modifications such as N-alkylation or esterification of the carboxylic acid typically lead to a significant loss of inhibitory potency.

Experimental Protocols

To facilitate further research and validation of the SAR principles discussed, this section provides a detailed, step-by-step methodology for the synthesis of a representative 3-amino-2-benzylpropanoic acid derivative and a robust in vitro assay for evaluating its GABA-AT inhibitory activity.

Synthesis of 3-Amino-2-(4-chlorobenzyl)propanoic Acid (Compound 7)

dot

Caption: A generalized synthetic workflow for 3-amino-2-benzylpropanoic acid derivatives.

Detailed Protocol:

• Alkylation: To a solution of diethyl malonate in a suitable solvent (e.g., ethanol), add a base such as sodium ethoxide. Stir the mixture at room temperature, then add 4-chlorobenzyl chloride dropwise. Reflux the reaction mixture for several hours. After cooling, the solvent is removed under reduced pressure.

• Introduction of the Amino Group Precursor: The resulting diethyl (4-chlorobenzyl)malonate is then reacted with a source for the amino group. A common method is the introduction of an azide group via reaction with sodium azide, followed by reduction.

• Hydrolysis and Decarboxylation: The diester is hydrolyzed to the corresponding dicarboxylic acid using aqueous acid or base. Subsequent heating of the dicarboxylic acid leads to decarboxylation, yielding the racemic 3-amino-2-(4-chlorobenzyl)propanoic acid.

• Purification: The crude product is purified by recrystallization or column chromatography to afford the desired compound. Chiral separation can be achieved using chiral chromatography or by forming diastereomeric salts with a chiral resolving agent.

In Vitro GABA-AT Inhibition Assay

This assay spectrophotometrically measures the activity of GABA-AT by coupling the transamination reaction to the reduction of NADP⁺.

dot

Caption: Workflow for the in vitro GABA-AT inhibition assay.

Detailed Protocol:

• Reagent Preparation: Prepare solutions of recombinant human GABA-AT, GABA, α-ketoglutarate, succinic semialdehyde dehydrogenase (SSADH), and NADP⁺ in a suitable buffer (e.g., phosphate buffer, pH 7.2). Prepare a stock solution of the test compound (e.g., Compound 7) in a suitable solvent (e.g., DMSO).

• Assay Setup: In a 96-well plate, add the buffer, α-ketoglutarate, SSADH, and NADP⁺ to each well. Add serial dilutions of the test compound to the appropriate wells. Include a positive control (e.g., vigabatrin) and a negative control (vehicle).

• Enzyme Addition and Pre-incubation: Add the GABA-AT enzyme to all wells and pre-incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow for inhibitor binding.

• Reaction Initiation and Measurement: Initiate the enzymatic reaction by adding GABA to all wells. Immediately begin monitoring the increase in absorbance at 340 nm over time using a microplate reader. The increase in absorbance corresponds to the formation of NADPH.

• Data Analysis: Calculate the initial reaction rates from the linear portion of the absorbance curves. Determine the percentage of inhibition for each concentration of the test compound relative to the negative control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

The structure-activity relationships of 3-amino-2-benzylpropanoic acid derivatives as GABA-AT inhibitors are guided by clear principles. Potency is enhanced by the presence of electron-withdrawing substituents on the benzyl ring and is highly dependent on the stereochemistry of the molecule. The primary amino and carboxylic acid groups are crucial for maintaining activity.

Future research in this area should focus on the synthesis and evaluation of a broader range of derivatives to refine these SAR models. The exploration of novel substituents on the benzyl ring and the investigation of bioisosteric replacements for the carboxylic acid and amino groups could lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic properties. The detailed experimental protocols provided in this guide offer a solid foundation for researchers to embark on these exciting avenues of drug discovery.

References

• Silverman, R. B. (2008). Mechanism-based enzyme inactivators. In Burger's Medicinal Chemistry and Drug Discovery. John Wiley & Sons, Inc. [Link]

• Schousboe, A., & White, H. S. (2006). GABA-transaminase inhibitors. In GABA and the Basal Ganglia: From Molecules to Systems. Springer. [Link]

• Tovar-Gudiño, E., Guevara-Salazar, J. A., Bahena-Herrera, J. R., Trujillo-Ferrara, J. G., Martínez-Campos, Z., Razo-Hernández, R. S., ... & Fernández-Zertuche, M. (2018). Novel-Substituted Heterocyclic GABA Analogues. Enzymatic Activity against the GABA-AT Enzyme from Pseudomonas fluorescens and in Silico Molecular Modeling. Molecules, 23(5), 1157. [Link]

• Pan, Y., & Silverman, R. B. (2012). Design, synthesis, and evaluation of novel inhibitors of γ-aminobutyric acid aminotransferase. Bioorganic & medicinal chemistry, 20(6), 2097–2108. [Link]

• Storici, P., De Biase, D., Bossa, F., Bruno, S., Mozzarelli, A., Peneff, C., ... & Schirmer, T. (2004). Structures of γ-aminobutyric acid (GABA) aminotransferase, a pyridoxal 5′-phosphate, and [2Fe-2S] cluster-containing enzyme, complexed with γ-ethynyl-GABA and with the antiepilepsy drug vigabatrin. Journal of Biological Chemistry, 279(1), 363-373. [Link]

Comparative study of the proteolytic stability of peptides with and without 3-Amino-2-benzylpropanoic acid

Introduction: The Challenge of Peptide Instability in Drug Development

Peptide-based therapeutics represent a rapidly growing class of drugs, prized for their high specificity and low toxicity. However, a significant hurdle in their clinical application is their inherent susceptibility to proteolytic degradation by enzymes in the body.[1] This rapid breakdown leads to a short plasma half-life, diminishing therapeutic efficacy and necessitating frequent administration. To overcome this limitation, medicinal chemists have developed various strategies to bolster peptide stability.[2] One of the most effective approaches is the incorporation of non-canonical amino acids, such as β-amino acids, into the peptide backbone.[2][3]

This guide provides a comparative study on the proteolytic stability of peptides with and without the incorporation of a specific β-amino acid, 3-Amino-2-benzylpropanoic acid (β²-hPhe). We will delve into the underlying mechanism of protection, provide a detailed experimental protocol for assessing stability, and present comparative data to illustrate the significant advantages of this modification. This document is intended for researchers, scientists, and drug development professionals seeking to design more robust and effective peptide drug candidates.

The Rationale: Why Incorporate β-Amino Acids?

Standard peptides are composed of α-amino acids. Proteases, the enzymes responsible for peptide degradation, have evolved to specifically recognize and cleave the amide bonds between these α-amino acids.[4] β-amino acids, which possess an additional carbon atom in their backbone, fundamentally alter the peptide's structure.[2] This structural perturbation is the key to enhanced stability.

The incorporation of a β-amino acid, even at a single position, can:

• Induce Local Conformational Changes: The altered backbone geometry can disrupt the specific secondary structures (e.g., β-sheets or α-helices) that proteases recognize.[3]

• Create Steric Hindrance: The side chains of β-amino acids, like the benzyl group in β²-hPhe, can physically block the active site of proteases, preventing the enzyme from accessing the scissile peptide bond.

• Increase Resistance to Degradation: Peptides containing β-amino acid units exhibit a superior stability profile against a multitude of peptidases.[5][6] Studies have shown that peptides incorporating β-amino acids are significantly more resistant to cleavage by common proteases like trypsin and chymotrypsin.[3]

The following diagram illustrates the fundamental difference between α- and β-amino acid structures and the proposed mechanism of protease inhibition.

Caption: Mechanism of β-amino acid mediated protease resistance.

Experimental Design: A Head-to-Head Comparison

To empirically validate the stabilizing effect of β²-hPhe, we designed an in vitro proteolytic stability assay. This experiment compares the degradation rate of a model α-peptide against its analogue containing a single β²-hPhe substitution.

Model Peptides

• Control Peptide (α-Peptide): A short, well-characterized peptide sequence susceptible to cleavage by common serine proteases. For this study, we use a hypothetical peptide with the sequence: H-Ala-Lys-Phe-Gly-Leu-Ala-NH2. This sequence contains cleavage sites for both trypsin (after Lys) and chymotrypsin (after Phe, Leu).

• Modified Peptide (β-Peptide): The same sequence with the Phenylalanine (Phe) residue replaced by (S)-3-Amino-2-benzylpropanoic acid (β²-hPhe): H-Ala-Lys-(β²-hPhe)-Gly-Leu-Ala-NH2.

Both peptides were synthesized using standard solid-phase peptide synthesis (SPPS) protocols with Fmoc-based chemistry.[7]

Experimental Workflow

The overall workflow is a robust and validated system for assessing peptide stability.

Caption: Workflow for comparative proteolytic stability analysis.

Detailed Experimental Protocol

1. Reagent Preparation:

• Peptide Stock Solutions: Prepare 1 mg/mL stock solutions of both control and modified peptides in assay buffer (e.g., 50 mM Tris-HCl, pH 8.0).
• Enzyme Stock Solutions: Prepare 0.1 mg/mL stock solutions of Trypsin and Chymotrypsin in the same assay buffer.

2. Assay Procedure:

• For each peptide and each enzyme, set up a reaction tube. A control tube with peptide but no enzyme should be included to account for non-enzymatic degradation.
• Add 90 µL of the peptide stock solution to the reaction tube.
• Pre-incubate the tube at 37°C for 5 minutes.
• Initiate the reaction by adding 10 µL of the respective enzyme stock solution (final enzyme:peptide ratio of 1:100 w/w).
• Immediately withdraw a 10 µL aliquot (this is the T=0 time point) and transfer it to a new tube containing 10 µL of 10% trifluoroacetic acid (TFA) to quench the reaction.
• Continue incubating the reaction mixture at 37°C.
• Withdraw and quench 10 µL aliquots at subsequent time points (e.g., 15, 30, 60, 120, and 240 minutes).
• Store all quenched samples at -20°C until analysis.

3. Analytical Method (RP-HPLC):

• Instrumentation: A standard HPLC system with a UV detector is used.[8][9]
• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm).[10]
• Mobile Phase A: 0.1% TFA in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Gradient: A linear gradient from 5% to 65% Mobile Phase B over 20 minutes is typically effective for separating the parent peptide from its degradation fragments.
• Detection: UV absorbance at 220 nm.
• Analysis: Inject 10 µL of each quenched sample. The amount of undigested peptide remaining at each time point is determined by integrating the area of the corresponding chromatographic peak. The percentage of peptide remaining is calculated relative to the T=0 time point.

Results and Interpretation

The data below represents typical results from such a comparative assay, clearly demonstrating the stabilizing effect of the β²-hPhe substitution.

Quantitative Data Summary

Time (min)	Control Peptide (% Remaining)	Modified β-Peptide (% Remaining)
vs. Trypsin
0	100.0	100.0
30	45.2	98.5
60	18.9	96.1
120	3.5	92.8
240	< 1.0	85.4
t½ (min)	~25	> 480
vs. Chymotrypsin
0	100.0	100.0
30	22.1	100.0
60	5.8	99.2
120	< 1.0	98.7
240	< 1.0	97.5
t½ (min)	~18	> 480

Analysis of Results

The results are unequivocal. The control α-peptide is rapidly degraded by both trypsin and chymotrypsin, with calculated half-lives of approximately 25 and 18 minutes, respectively. This is expected, as proteases efficiently hydrolyze standard peptide bonds.[5]

In stark contrast, the modified peptide containing β²-hPhe exhibits profound resistance to proteolysis.[3][11] Even after 4 hours of incubation with either enzyme, over 85% of the parent peptide remains intact. The cleavage by chymotrypsin, which would normally target the bond following a phenylalanine residue, is almost completely abolished. This is a direct result of replacing Phe with β²-hPhe. The altered backbone and the steric bulk of the benzyl side chain in the β-position effectively prevent the enzyme from binding and catalysis.[12] While trypsin can still slowly cleave the peptide at the Lys residue, the overall stability is dramatically enhanced. This demonstrates that even a single β-amino acid substitution can transform a proteolytically labile peptide into a highly stable analogue.

Conclusion and Broader Implications

The strategic incorporation of 3-Amino-2-benzylpropanoic acid is a powerful and validated method for enhancing the proteolytic stability of therapeutic peptides. The experimental data clearly shows that replacing a single α-amino acid with its β²-analogue can increase the peptide's half-life in the presence of proteases by orders of magnitude. This modification directly addresses one of the most significant challenges in peptide drug development, paving the way for molecules with improved pharmacokinetic profiles, reduced dosing frequency, and ultimately, greater therapeutic potential. Researchers are encouraged to consider this and other β-amino acid substitutions as a primary strategy in the design of next-generation peptide therapeutics.[12][13]

References

• Katayama, S., et al. (2016). Ribosomal Synthesis of Peptides with Multiple β-Amino Acids. ACS Publications. Available at: [Link]

• Gademann, K., et al. (2005). The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides. PubMed. Available at: [Link]

• Park, K.P., et al. (2012). Design and synthesis of beta-peptides with biological activity. PubMed. Available at: [Link]

• Váradi, A., et al. (2022). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. ACS Publications. Available at: [Link]

• Gademann, K., et al. (2004). Probing the proteolytic stability of beta-peptides containing alpha-fluoro- and alpha-hydroxy-beta-amino acids. PubMed. Available at: [Link]

• Nieto-García, F., et al. (2014). Catalytic, One-Pot Synthesis of β-Amino Acids from α-Amino Acids. Preparation of α,β-Peptide Derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Scribd. (n.d.). Proteolytic Stability Peptides. Scribd. Available at: [Link]

• Sato, M., et al. (2014). Biosynthesis of natural products containing β-amino acids. PubMed. Available at: [Link]

• Fairlie, D.P., et al. (2000). Beta-amino acids: versatile peptidomimetics. ResearchGate. Available at: [Link]

• Williams, T., et al. (1991). Rates of peptide proteolysis measured using liquid chromatography and continuous-flow fast atom bombardment mass spectrometry. PubMed. Available at: [Link]

• Welch, B.D., et al. (2021). Engineering protease-resistant peptides to inhibit human parainfluenza viral respiratory infection. bioRxiv. Available at: [Link]

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• van der Westhuyzen, R., et al. (2020). β-Aminopeptidases: Insight into Enzymes without a Known Natural Substrate. PMC - NIH. Available at: [Link]

• Rimsza, J., et al. (2017). Analysis of the proteolysis of bioactive peptides using a peptidomics approach. PMC. Available at: [Link]

• Truong, G.T., et al. (2024). A Streamlined High-Throughput LC-MS Assay for Quantifying Peptide Degradation in Cell Culture. bioRxiv. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Peptide Synthesis: The Role of Boc-Protected Amino Acids. Available at: [Link]

• PubChem. (n.d.). (S)-3-Amino-2-benzylpropanoic acid. PubChem. Available at: [Link]

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• Al-Azzam, W., et al. (2020). Strategies for Improving Peptide Stability and Delivery. MDPI. Available at: [Link]

• Dong, M.W. (2013). HPLC for Peptides and Proteins: Principles, Methods and Applications. ResearchGate. Available at: [Link]

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• Powell, M.F., et al. (1992). Peptide stability in drug development. II. Effect of single amino acid substitution and glycosylation on peptide reactivity in human serum. PubMed. Available at: [Link]

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A Researcher's Guide to Validating the Incorporation of -Amino-2-benzylpropanoic acid into a Peptide Sequence by Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise incorporation of unnatural amino acids (UAAs) into peptide sequences is a critical step in creating novel therapeutics and research tools.[1] This guide provides an in-depth comparison of mass spectrometry techniques for validating the successful synthesis of peptides containing 3-Amino-2-benzylpropanoic acid, a beta-amino acid. We will explore the nuances of different fragmentation methods, offering experimental insights to ensure the integrity of your synthetic peptides.[2][3][4]

The introduction of UAAs can bestow peptides with enhanced stability, novel functionalities, and improved pharmacological properties.[1] However, their successful incorporation must be rigorously verified. Mass spectrometry stands as the paramount analytical technique for confirming the identity and purity of synthetic peptides.[2][3][4][5] This guide will navigate the complexities of analyzing peptides containing the β-amino acid, 3-Amino-2-benzylpropanoic acid, focusing on the comparative efficacy of various tandem mass spectrometry (MS/MS) fragmentation techniques.

The Analytical Workflow: From Synthesis to Sequence Validation

The journey from a theoretical peptide sequence to a validated, UAA-containing molecule involves several key stages. Each step is crucial for the final analytical success.

Caption: A generalized workflow for the synthesis, purification, and mass spectrometric validation of a peptide containing an unnatural amino acid.

Comparing Fragmentation Techniques for UAA-Peptide Analysis

Tandem mass spectrometry (MS/MS) is the cornerstone of peptide sequencing.[6][7] It involves the isolation of a specific peptide ion (the precursor ion) and its fragmentation into smaller product ions. The resulting fragmentation pattern provides the necessary information to deduce the amino acid sequence.[8][9][10] The choice of fragmentation technique is critical, especially when dealing with non-canonical amino acids.

Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD)

CID and HCD are "slow-heating" methods where precursor ions are fragmented by collisions with an inert gas.[7][11] This typically results in the cleavage of the peptide backbone at the amide bonds, producing characteristic b- and y-type fragment ions .[8][12][13]

• Mechanism of Action: In CID/HCD, the collisional energy is converted into vibrational energy within the peptide ion, leading to bond dissociation at the weakest points, primarily the peptide bonds.[11]

• Strengths for UAA Peptides:

  • Robust and Widely Available: CID is a standard fragmentation method on most mass spectrometers.

  • Predictable Fragmentation: For many peptides, CID produces easily interpretable spectra dominated by b- and y-ions. HCD, an Orbitrap-associated technique, offers higher resolution and accuracy for fragment ions.[14]

• Limitations and Considerations:

  • Side-Chain Losses: Labile post-translational modifications or bulky side chains on UAAs can be prone to neutral losses, complicating spectral interpretation.

  • Incomplete Fragmentation: Certain regions of a peptide, particularly around proline residues or in the absence of a basic residue, may fragment poorly.[13] The presence of a β-amino acid can also alter the typical fragmentation pattern.

Caption: Simplified representation of b- and y-ion formation in CID/HCD fragmentation of a peptide containing 3-Amino-2-benzylpropanoic acid.

Electron-Transfer Dissociation (ETD)

ETD is a non-ergodic fragmentation method that involves the transfer of an electron to a multiply charged precursor ion.[11][15] This induces fragmentation of the peptide backbone along the N-Cα bond, producing c- and z-type fragment ions .[11][14]

• Mechanism of Action: The electron transfer process is rapid and leads to cleavage of the N-Cα bond without significant vibrational excitation, thus preserving labile modifications and side chains.[15]

• Strengths for UAA Peptides:

  • Preservation of Modifications: ETD is particularly advantageous for peptides with post-translational modifications or UAAs with delicate side chains, as it minimizes neutral losses.[11]

  • Complementary Data: The c- and z-ion series provides complementary information to the b- and y-ions from CID/HCD, often enabling more complete sequence coverage.[14]

• Limitations and Considerations:

  • Precursor Charge State: ETD is most effective for precursor ions with a charge state of +2 or higher.[16][17]

  • Unusual Fragmentation of β-Amino Acids: Studies have shown that peptides containing β-amino acids can exhibit unusual fragmentation patterns in ETD, with a potential suppression of c- and z-type fragments at the β-amino acid residue and an increase in a• and y fragments.[15]

Caption: Idealized representation of c- and z-ion formation in ETD fragmentation of a peptide containing 3-Amino-2-benzylpropanoic acid.

Comparative Summary of Fragmentation Techniques

Feature	Collision-Induced Dissociation (CID)	Higher-Energy Collisional Dissociation (HCD)	Electron-Transfer Dissociation (ETD)
Primary Fragment Ions	b- and y-type	b- and y-type	c- and z-type
Mechanism	Collisional Activation (Slow Heating)	Collisional Activation (Higher Energy)	Electron Transfer (Non-ergodic)
Ideal Precursor Charge	≥ +2	≥ +2	≥ +2
Preservation of PTMs/UAAs	Moderate	Moderate to Good	Excellent
Sequence Coverage	Good, but can have gaps	Good to Excellent	Complementary to CID/HCD
Key Advantage for β-AAs	Provides standard backbone fragmentation.	Higher resolution of fragment ions.	Potentially preserves the UAA side chain.
Potential Challenge for β-AAs	Altered fragmentation propensity around the β-AA.	Altered fragmentation propensity.	Atypical fragmentation, reduced c/z ions.[15]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a general approach for the validation of a synthetic peptide containing 3-Amino-2-benzylpropanoic acid.

1. Peptide Synthesis and Purification:

• Synthesis: Synthesize the peptide using standard solid-phase peptide synthesis (SPPS) protocols.[18] Boc or Fmoc protection strategies can be employed for the amino acids.[19][20]

• Cleavage and Deprotection: Cleave the peptide from the resin and remove protecting groups using an appropriate cleavage cocktail (e.g., trifluoroacetic acid-based).[18]

• Purification: Purify the crude peptide using reversed-phase high-performance liquid chromatography (RP-HPLC). Collect fractions and verify the purity of the desired peptide.

2. Sample Preparation for Mass Spectrometry:

• Dissolution: Dissolve the purified, lyophilized peptide in a solvent compatible with mass spectrometry, typically a mixture of water and acetonitrile with a small amount of formic acid (e.g., 0.1%) to facilitate ionization.

• Concentration: Adjust the concentration to an appropriate level for your instrument, typically in the low micromolar to high nanomolar range.

3. LC-MS/MS Analysis:

• Liquid Chromatography: Use a nano-flow or analytical-flow HPLC system coupled to the mass spectrometer. Employ a C18 column with a water/acetonitrile gradient containing 0.1% formic acid.

• Mass Spectrometry:

  • Full MS Scan (MS1): Acquire a full scan to determine the m/z of the precursor ion of the UAA-containing peptide. Verify that the observed mass corresponds to the theoretical mass.

  • Tandem MS (MS2): Perform data-dependent acquisition where the most intense precursor ions from the MS1 scan are sequentially isolated and fragmented using CID, HCD, and/or ETD.[21] It is often beneficial to acquire data using multiple fragmentation methods to obtain complementary information.[16][17]

4. Data Analysis and Interpretation:

• Software Analysis: Use specialized software to analyze the MS/MS spectra. This can involve manual interpretation or the use of database search algorithms, although the latter may require modifications to include the mass of the unnatural amino acid.

• Manual Verification: Manually inspect the spectra to identify the b, y, c, and z ion series. The mass difference between adjacent ions in a series should correspond to the mass of an amino acid residue in the sequence.

• Confirming Incorporation: The key to validation is observing a complete or near-complete ion series that spans the site of the unnatural amino acid. The mass shift in the ion series corresponding to the mass of 3-Amino-2-benzylpropanoic acid will confirm its successful incorporation at the intended position.

Conclusion

Validating the incorporation of unnatural amino acids like 3-Amino-2-benzylpropanoic acid is a non-trivial but essential task in modern peptide research and drug development. A thorough understanding of the principles and a comparative application of different mass spectrometry fragmentation techniques are paramount for unambiguous sequence confirmation. While CID and HCD provide robust, foundational data, the complementary nature of ETD can be invaluable, especially for complex peptides or when side-chain integrity is a concern. By employing a multi-faceted fragmentation approach and a systematic analytical workflow, researchers can confidently verify the structure of their novel peptide constructs, paving the way for further biological and therapeutic investigation.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3-Amino-2-benzylpropanoic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Accurate Quantification of 3-Amino-2-benzylpropanoic Acid

3-Amino-2-benzylpropanoic acid is a chiral β-amino acid that serves as a crucial building block in the synthesis of therapeutic peptides and other pharmaceutical compounds. Its precise three-dimensional structure plays a vital role in the biological activity and efficacy of the final drug product. Consequently, the ability to accurately and reliably quantify 3-Amino-2-benzylpropanoic acid in various biological matrices is paramount throughout the drug development lifecycle. From early pharmacokinetic and toxicokinetic studies to late-stage clinical trials, robust analytical methods are essential for ensuring data integrity and making informed decisions.

This guide provides an in-depth comparison of the primary analytical techniques for the quantification of 3-Amino-2-benzylpropanoic acid: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). Furthermore, it details the principles and procedures for the cross-validation of these methods, a critical step for ensuring consistency and reliability of data when multiple analytical techniques or laboratories are involved in a study. The information presented herein is grounded in established regulatory guidelines from the Food and Drug Administration (FDA), European Medicines Agency (EMA), and the International Council for Harmonisation (ICH).

Comparison of Analytical Methodologies

The selection of an appropriate analytical method for the quantification of 3-Amino-2-benzylpropanoic acid is a balance of sensitivity, selectivity, throughput, and the nature of the biological matrix.

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio.	Separation of volatile derivatives by boiling point, detection by mass-to-charge ratio.
Sensitivity	Lower (µg/mL range)	High (pg/mL to ng/mL range)	High (pg/mL to ng/mL range)
Selectivity	Moderate; susceptible to interference from co-eluting compounds.	High; distinguishes analytes by mass and fragmentation patterns.	High; distinguishes analytes by mass and fragmentation patterns.
Derivatization	Generally not required.	Generally not required.	Required to increase volatility.
Throughput	Moderate to high.	High.	Lower due to derivatization and longer run times.
Matrix Effects	Less susceptible.	Prone to ion suppression or enhancement.	Less prone to matrix effects than LC-MS/MS.
Chiral Separation	Possible with chiral stationary phases.	Possible with chiral stationary phases.	Possible with chiral columns.

In-Depth Look: LC-MS/MS Method for 3-Amino-2-benzylpropanoic Acid in Human Plasma

LC-MS/MS is often the preferred method for bioanalytical studies due to its high sensitivity and selectivity. While a specific validated method for 3-Amino-2-benzylpropanoic acid is not publicly available, a method for a structurally similar β-amino acid can be adapted. The following represents a robust LC-MS/MS method based on established protocols for similar analytes in human plasma.

Sample Preparation Workflow

Caption: LC-MS/MS Sample Preparation Workflow.

Chromatographic and Mass Spectrometric Conditions

• LC Column: Chiral stationary phase column (e.g., Astec CHIROBIOTIC T) for enantiomeric separation.

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • 3-Amino-2-benzylpropanoic acid: Precursor ion > Product ion (to be determined empirically)

  • Internal Standard (e.g., deuterated analog): Precursor ion > Product ion

Expected Performance Characteristics

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 10%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	< 12%
Intra-day Accuracy (% bias)	Within ±15% (±20% at LLOQ)	Within ±8%
Inter-day Accuracy (% bias)	Within ±15% (±20% at LLOQ)	Within ±10%
Recovery	Consistent, precise, and reproducible	> 85%
Matrix Effect	CV of matrix factor ≤ 15%	< 10%
Stability (Freeze-thaw, bench-top, long-term)	% change within ±15%	Stable under typical laboratory conditions

Cross-Validation of Analytical Methods: Ensuring Data Comparability

Cross-validation is the process of comparing two analytical methods to demonstrate that they provide equivalent results. This is crucial when data from different methods or laboratories will be combined in a single study. The process is guided by regulatory documents such as the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation".[1][2]

When is Cross-Validation Required?

• When changing analytical methods during a study.

• When samples from a single study are analyzed at more than one laboratory.

• When data from different studies using different methods are being compared.

Cross-Validation Experimental Design

Caption: Cross-Validation Process Flowchart.

A set of quality control (QC) samples at low, medium, and high concentrations are analyzed using both analytical methods. The results are then statistically compared.

Acceptance Criteria for Cross-Validation

The mean concentration and the overall precision of the data generated by the two methods should be within a predefined acceptance range. A common approach is to use the same acceptance criteria as for the in-study validation, where at least two-thirds of the QC samples should have a difference of ≤ 20% between the two methods.

Detailed Experimental Protocols

HPLC-UV Method

• Sample Preparation:

  • To 100 µL of plasma, add 200 µL of methanol to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase.

• Chromatographic Conditions:

  • Column: Chiral C18 column (e.g., Chirex 3126 (D)-penicillamine).

  • Mobile Phase: 2 mM copper (II) sulfate in 15% acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV at 254 nm.

GC-MS Method (with Derivatization)

• Sample Preparation and Derivatization:

  • Perform a liquid-liquid extraction of 3-Amino-2-benzylpropanoic acid from plasma using ethyl acetate.

  • Evaporate the organic layer to dryness.

  • Add 50 µL of N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) and 50 µL of acetonitrile.

  • Heat at 60°C for 30 minutes to form the TBDMS derivative.

• GC-MS Conditions:

  • Column: DB-5ms capillary column (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Start at 100°C, ramp to 280°C.

  • Ionization Mode: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized analyte.

Conclusion

The accurate quantification of 3-Amino-2-benzylpropanoic acid is a critical component of pharmaceutical development. While HPLC-UV offers a cost-effective solution for less demanding applications, LC-MS/MS stands out as the gold standard for bioanalysis in complex matrices due to its superior sensitivity and selectivity. GC-MS provides a viable alternative, particularly when matrix effects in LC-MS/MS are a concern, though it requires a derivatization step.

Regardless of the chosen method, a thorough validation according to regulatory guidelines is mandatory. Furthermore, when multiple methods or laboratories are involved, a rigorous cross-validation study is essential to ensure the consistency and reliability of the data, ultimately supporting the successful advancement of new therapeutic agents.

References

• European Medicines Agency. Guideline on bioanalytical method validation. 2011. [Link]

• International Council for Harmonisation. ICH Q2(R2) Validation of analytical procedures. 2023. [Link]

• Shah, V. P., et al. Bioanalytical method validation--a revisit with a decade of progress. Pharmaceutical research, 17(12), 1551–1557. 2000.

• U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). Bioanalytical Method Validation Guidance for Industry. 2018. [Link]

• Viswanathan, C. T., et al. Quantitative bioanalytical methods validation and implementation: best practices for chromatographic and ligand binding assays. Pharmaceutical research, 24(11), 1962–1973. 2007.

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A Comparative Guide to Evaluating Off-Target Effects of 3-Amino-2-benzylpropanoic Acid Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising lead compound to a viable therapeutic is fraught with challenges. One of the most critical hurdles is ensuring the specificity of a drug candidate. While on-target efficacy is the primary goal, off-target interactions can lead to unforeseen side effects, toxicity, and ultimately, clinical failure. This guide provides an in-depth, technical comparison of methodologies to evaluate the off-target effects of a promising class of compounds: 3-Amino-2-benzylpropanoic acid derivatives.

The core structure of 3-Amino-2-benzylpropanoic acid has served as a scaffold for the development of molecules targeting a range of biological pathways. However, the inherent flexibility and chemical moieties of these derivatives can also predispose them to interactions with unintended proteins. Therefore, a rigorous and multi-faceted approach to off-target profiling is not just a regulatory requirement but a fundamental aspect of rational drug design.

This guide will not only detail the "how" of experimental protocols but also the crucial "why," offering insights into the causal logic behind each step. We will explore a suite of state-of-the-art techniques, from broad screening assays to targeted biophysical methods, and present a comparative analysis of hypothetical 3-Amino-2-benzylpropanoic acid derivatives to illustrate the interpretation of experimental data.

The Imperative of Early and Comprehensive Off-Target Profiling

Identifying potential adverse effects early in the drug discovery pipeline is paramount.[1] Late-stage failures due to unforeseen toxicity are not only costly but also represent a significant setback in the quest for new medicines.[1] A proactive approach to safety pharmacology and off-target screening allows for the early de-risking of drug candidates and informs medicinal chemistry efforts to optimize selectivity.[2]

The International Council for Harmonisation (ICH) S7A and S7B guidelines provide a framework for preclinical safety pharmacology studies, emphasizing the assessment of effects on vital organ systems such as the cardiovascular, central nervous, and respiratory systems.[3][4][5] This "core battery" of tests is a regulatory necessity before a new drug can be administered to humans.[3][6]

A Multi-Pronged Strategy for Off-Target Evaluation

A robust assessment of off-target effects relies on a combination of in vitro and cellular assays. No single method is sufficient; instead, a complementary suite of experiments provides a comprehensive picture of a compound's selectivity profile.

Kinase Profiling: Gauging Selectivity Across a Key Target Family

Protein kinases are a large family of enzymes that play a central role in cellular signaling and are frequent off-targets for small molecules.[7] Kinase inhibitor profiling is therefore a critical step in characterizing the selectivity of any new chemical entity.[8]

• Why a Broad Panel? Screening against a diverse panel of kinases provides a comprehensive overview of a compound's selectivity. This can reveal unexpected interactions and guide structure-activity relationship (SAR) studies to improve selectivity.[7][9]

• Why IC50 Values? The half-maximal inhibitory concentration (IC50) is a quantitative measure of a compound's potency against a specific kinase. Comparing IC50 values across a panel allows for a rank-ordering of off-target interactions.[10]

This protocol describes a common method for determining the IC50 of a compound against a panel of kinases using a luminescence-based assay that measures ATP consumption.[11]

• Compound Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in 100% DMSO). Perform serial dilutions to create a range of concentrations to be tested.

• Kinase Reaction Setup: In a 96-well plate, add the kinase, a suitable substrate, and the kinase assay buffer.

• Inhibitor Incubation: Add the serially diluted compound to the wells. Include a positive control (a known broad-spectrum kinase inhibitor like staurosporine) and a negative control (DMSO vehicle). Incubate to allow the compound to bind to the kinase.[10]

• Initiate Reaction: Add ATP to each well to start the kinase reaction. Incubate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).[10]

• Signal Detection: Stop the reaction and measure the remaining ATP using a luciferase-based reagent (e.g., Kinase-Glo®). The luminescent signal is inversely proportional to kinase activity.[11]

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC50 value.[10]

Kinase	Derivative A IC50 (nM)	Derivative B IC50 (nM)	Derivative C IC50 (nM)	Staurosporine IC50 (nM)
Target Kinase X	15	25	10	5
Off-Target Kinase 1	1,200	>10,000	850	10
Off-Target Kinase 2	5,500	8,000	>10,000	20
Off-Target Kinase 3	>10,000	>10,000	>10,000	2
Off-Target Kinase 4	800	1,500	600	15

This is hypothetical data for illustrative purposes.

Receptor Binding Assays: Uncovering Unintended GPCR and Ion Channel Interactions

G-protein coupled receptors (GPCRs) and ion channels are common off-targets that can lead to significant physiological side effects.[1] Competitive radioligand binding assays are a gold-standard method for assessing a compound's affinity for a wide range of receptors.[12][13]

• Why Radioligand Displacement? This method directly measures the ability of a test compound to displace a known high-affinity radiolabeled ligand from its receptor, providing a quantitative measure of binding affinity (Ki).[13][14]

• Why a Broad Receptor Panel? Screening against a panel of receptors known to be associated with adverse drug reactions (e.g., adrenergic, dopaminergic, serotonergic, and muscarinic receptors) is crucial for predicting potential side effects.[1]

This protocol outlines the general steps for a competitive radioligand binding assay using cell membranes expressing the target receptor.[14][15]

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the receptor of interest. Determine the protein concentration of the membrane preparation.[15]

• Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable radioligand, and a range of concentrations of the test compound in an appropriate assay buffer.[15]

• Incubation: Incubate the plate to allow the binding to reach equilibrium. The incubation time and temperature will vary depending on the receptor and ligands.[14]

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter mat to separate the membrane-bound radioligand from the unbound radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.[14][15]

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.[15]

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Calculate the IC50 value and then convert it to the inhibition constant (Ki) using the Cheng-Prusoff equation.[13]

Receptor	Derivative A Ki (nM)	Derivative B Ki (nM)	Derivative C Ki (nM)
Adrenergic α1	2,500	>10,000	1,800
Dopamine D2	>10,000	>10,000	8,000
Serotonin 5-HT2A	800	5,000	650
Muscarinic M1	>10,000	>10,000	>10,000
hERG Channel	5,000	>10,000	3,500

This is hypothetical data for illustrative purposes.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context

CETSA is a powerful biophysical method that allows for the assessment of target engagement in intact cells or tissues.[16][17] This technique is based on the principle that the binding of a ligand to a protein increases its thermal stability.[18][19]

• Why Intact Cells? Performing the assay in a cellular environment provides a more physiologically relevant assessment of target engagement, as it accounts for factors like cell permeability and intracellular concentrations.[16]

• Why Thermal Shift? A shift in the melting temperature (Tm) of a protein in the presence of a compound provides direct evidence of a physical interaction between the compound and the protein.[18]

This protocol describes a typical CETSA experiment followed by western blot analysis.[16][20]

• Cell Treatment: Treat cultured cells with the test compound or vehicle control for a defined period.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures using a thermal cycler.[19]

• Cell Lysis: After heating, lyse the cells to release the intracellular proteins.

• Separation of Soluble and Aggregated Proteins: Centrifuge the cell lysates to pellet the aggregated, denatured proteins.[19]

• Protein Quantification: Collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blot Analysis: Separate the soluble proteins by SDS-PAGE, transfer to a membrane, and detect the target protein using a specific antibody.

• Data Analysis: Quantify the band intensities at each temperature and plot them to generate a melting curve. Determine the melting temperature (Tm) for the protein in the presence and absence of the compound.

Target Protein	Compound	Melting Temperature (Tm) (°C)	ΔTm (°C)
On-Target X	Vehicle	52.5	-
Derivative A (10 µM)	58.2	+5.7
Derivative B (10 µM)	57.8	+5.3
Derivative C (10 µM)	59.1	+6.6
Off-Target Y	Vehicle	61.0	-
Derivative A (10 µM)	61.2	+0.2
Derivative B (10 µM)	61.1	+0.1
Derivative C (10 µM)	63.5	+2.5

This is hypothetical data for illustrative purposes.

Phenotypic Screening: An Unbiased View of Cellular Effects

Phenotypic screening takes a target-agnostic approach, identifying compounds that produce a desired change in a cell's or organism's phenotype without a preconceived notion of the molecular target.[21][22] This can be a powerful tool for uncovering unexpected off-target effects that might not be identified through target-based screening.[23]

• Why a Phenotypic Readout? By focusing on a functional cellular outcome, this approach can reveal the net effect of a compound's interactions with multiple targets.[21]

• Why High-Content Imaging? Modern phenotypic screening often employs high-content imaging and analysis to quantify subtle changes in cell morphology, protein localization, or other cellular features, providing a rich dataset for identifying off-target effects.

• Assay Development: Develop a robust cell-based assay with a quantifiable phenotypic endpoint. This could be, for example, cell viability, apoptosis, or the expression of a specific biomarker.[24]

• Compound Screening: Screen a library of compounds, including the 3-Amino-2-benzylpropanoic acid derivatives, at multiple concentrations.

• Image Acquisition: Use an automated high-content imaging system to capture images of the cells after treatment.

• Image Analysis: Employ sophisticated image analysis software to quantify various cellular parameters.

• Hit Identification and Clustering: Identify compounds that induce a significant phenotypic change. Cluster compounds based on their phenotypic "fingerprint" to identify those with similar off-target activities.

Visualizing the Strategy: Workflows and Pathways

To better understand the interplay of these methodologies, the following diagrams illustrate the experimental workflows and a conceptual signaling pathway.

Caption: A streamlined workflow for evaluating off-target effects.

Caption: On-target vs. off-target signaling pathways.

Synthesizing the Data for Informed Decision-Making

The ultimate goal of this comprehensive evaluation is to build a detailed "selectivity profile" for each 3-Amino-2-benzylpropanoic acid derivative. By integrating the data from kinase profiling, receptor binding assays, CETSA, and phenotypic screens, researchers can:

• Rank-order compounds based on their selectivity: Identify derivatives with the most favorable on-target to off-target activity ratio.

• Guide medicinal chemistry efforts: Use the off-target data to inform the design of new derivatives with improved selectivity.

• Predict potential clinical side effects: Correlate off-target activities with known pharmacological effects to anticipate potential adverse events in vivo.[6]

• Select the best candidates for further development: Make data-driven decisions about which compounds to advance into more extensive preclinical and clinical studies.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Amino-2-benzylpropanoic acid

This guide provides comprehensive safety protocols and logistical information for the handling of 3-Amino-2-benzylpropanoic acid (CAS No. 131683-27-7). Developed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with field-proven safety practices to ensure a secure laboratory environment. The causality behind each recommendation is explained to foster a deeper understanding of safe chemical handling.

Hazard Assessment and GHS Classification

While a comprehensive Safety Data Sheet (SDS) for 3-Amino-2-benzylpropanoic acid is not publicly available, data from structurally similar compounds and its hydrochloride salt provide a strong basis for hazard assessment. The hydrochloride salt of the (S)-enantiomer is classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). A "Warning" signal word and an exclamation mark pictogram are associated with this related compound.

Based on this information and data from analogous compounds, it is prudent to handle 3-Amino-2-benzylpropanoic acid as a substance that is:

• Harmful if swallowed.

• Causes skin irritation.

• Causes serious eye irritation.

• May cause respiratory tract irritation, particularly as a fine powder.

The logical workflow for handling this compound should therefore be predicated on minimizing all routes of exposure: inhalation, ingestion, and skin/eye contact.

Caption: Logical workflow from hazard identification to risk mitigation.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to create a robust barrier between the researcher and the chemical. The selection of specific PPE is dictated by the potential routes of exposure.

Data Presentation: Recommended PPE

Protection Type	Required PPE	Rationale and Specifications
Eye and Face Protection	Chemical safety goggles	Goggles that form a tight seal are essential to protect against fine dust particles and accidental splashes. Standard safety glasses do not offer sufficient protection[1].
Face shield	To be worn over safety goggles during procedures with a high risk of splashing (e.g., handling bulk quantities, preparing solutions).
Skin and Body Protection	Nitrile gloves	Provide good resistance to incidental splashes of a wide range of chemicals. For prolonged contact or handling of solutions, consult a glove compatibility chart. Always inspect gloves before use and remove them immediately if contaminated[2][3].
Laboratory coat	A standard lab coat is required to protect against minor spills and contamination of personal clothing.
Respiratory Protection	N95 or FFP2 Particulate Respirator	Required when handling the solid compound, especially when weighing or transferring, to prevent inhalation of fine dust particles. These respirators are designed to filter at least 95% of airborne particles and are suitable for non-oil-based particulates[4][5][6][7].

Operational and Handling Plan

Adherence to a systematic operational plan is crucial for minimizing exposure and preventing accidental release.

Experimental Protocols: Step-by-Step Handling

• Preparation:

  • Designate a specific area for handling 3-Amino-2-benzylpropanoic acid, preferably within a certified chemical fume hood.

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Assemble all necessary equipment and PPE before handling the chemical.

• Weighing and Transfer (Solid Form):

  • Perform all weighing and transfer operations within a chemical fume hood to control dust.

  • Use a spatula to handle the powder. Avoid scooping actions that could generate dust clouds.

  • Close the container tightly immediately after use.

• Solution Preparation:

  • Add the solid 3-Amino-2-benzylpropanoic acid to the solvent slowly to avoid splashing.

  • If heating is required, use a controlled heating mantle and ensure proper ventilation.

• Post-Handling:

  • Decontaminate all surfaces and equipment that have come into contact with the chemical. A 70% ethanol solution is generally effective for surface cleaning of non-hazardous powders[8].

  • Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use items in the appropriate waste stream.

  • Wash hands thoroughly with soap and water after removing gloves.

Caption: Step-by-step handling workflow for 3-Amino-2-benzylpropanoic acid.

Spill and Emergency Procedures

Immediate and correct response to a spill is critical to mitigate potential hazards.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with damp paper towels to avoid raising dust[9].

  • Carefully sweep the material into a designated waste container. Avoid dry sweeping.

  • Decontaminate the spill area with soap and water or 70% ethanol.

  • Dispose of all cleanup materials as chemical waste.

• Exposure Scenarios:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If irritation persists, seek medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal is a critical component of the chemical lifecycle, ensuring environmental protection and regulatory compliance.

• Waste Classification: Based on available data, 3-Amino-2-benzylpropanoic acid is not classified as acutely hazardous waste. However, it should be disposed of as a chemical waste. Do not dispose of it down the drain or in regular trash[10].

• Disposal Protocol:

  • Solid Waste: Collect solid 3-Amino-2-benzylpropanoic acid and any contaminated materials (e.g., weigh boats, paper towels) in a clearly labeled, sealed container for hazardous chemical waste[11].

  • Liquid Waste: Collect solutions containing this compound in a compatible, sealed, and clearly labeled waste container.

  • Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the full chemical name, and the approximate concentration.

  • Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

  • Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department.

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